Diglyme

• CAS: 111-96-6

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical and Chemical Properties of Diglyme

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diglyme, also known as bis(2-methoxyethyl) ether or diethylene glycol dimethyl ether, is a polar aprotic solvent with the chemical formula C₆H₁₄O₃.[1][2] It is a clear, colorless liquid with a mild, ethereal odor.[3][4] Due to its high boiling point, stability across a wide pH range, and excellent solvating power for a variety of organic and inorganic compounds, diglyme is a versatile and widely utilized solvent in industrial and laboratory settings.[2][5] This technical guide provides an in-depth overview of the physical and chemical properties of diglyme, along with standardized experimental protocols for their determination.

Physical Properties of Diglyme

Diglyme's physical characteristics make it a suitable medium for a range of chemical processes. It is miscible with water and many common organic solvents, including alcohols, diethyl ether, and hydrocarbons.[4][6] Its key physical properties are summarized in the tables below.

General and Thermal Properties

Property	Value	Temperature (°C)	Pressure
Molecular Weight	134.17 g/mol	-	-
Appearance	Colorless liquid	Ambient	Atmospheric
Odor	Mild, ethereal	Ambient	Atmospheric
Melting Point	-68 °C to -64 °C[3][7][8][9]	-	Atmospheric
Boiling Point	162 °C[3][8][9]	-	760 mmHg
Flash Point	51 °C to 57 °C (closed cup)[10][11][12]	-	-
Autoignition Temperature	170 °C to 235 °C[2][10]	-	Atmospheric

Optical and Other Physical Properties

Property	Value	Temperature (°C)
Density	0.937 to 0.9451 g/mL[7][8][13]	20
Refractive Index	1.407 to 1.4097 (at nD line)[1][14]	20
Viscosity	1.089 to 2 cP[1][10]	20
Vapor Pressure	2.3 to 3 mmHg[3][9][14]	20
Vapor Density	4.6 (air = 1)[3][9]	-
Surface Tension	27 mN/m[14]	20
Octanol/Water Partition Coefficient (log P)	-0.36[1][2]	-

Chemical Properties and Reactivity of Diglyme

Diglyme is a chemically stable solvent, particularly under neutral and alkaline conditions, making it an excellent medium for reactions involving strong bases.[4][5] Its ability to chelate cations enhances the reactivity of anions in solution.[4]

Key Chemical Characteristics:

• Solvation: As a polar aprotic solvent, diglyme effectively solvates cations, which can accelerate reaction rates in organometallic chemistry, such as in Grignard reactions and metal hydride reductions.[4][15]

• Stability: It is stable at high pH levels and elevated temperatures, allowing for a broad range of reaction conditions.[4][5]

• Peroxide Formation: Like other ethers, diglyme can form explosive peroxides upon exposure to air and light.[10][16] It is often supplied with an inhibitor, such as 2,6-di-tert-butyl-4-methylphenol (BHT), to prevent peroxide formation.[14]

• Incompatibilities: Diglyme is incompatible with strong oxidizing agents, strong acids, and strong bases under certain conditions.[5][10] It can react violently with strong oxidants.[12]

• Decomposition: When heated to decomposition, it may emit toxic fumes.[1] In the presence of active metals at higher temperatures, diglyme can decompose, potentially leading to a rapid increase in pressure and temperature.[8]

Experimental Protocols

The following are standardized methodologies for determining the key physical properties of liquid organic compounds such as diglyme. These protocols are based on widely accepted standards, primarily from ASTM International.

Determination of Boiling Point

Method: Based on ASTM D1078 - Standard Test Method for Distillation Range of Volatile Organic Liquids.[17][18][19][20]

Procedure:

• A 100 mL sample of the liquid is placed in a distillation flask.

• The flask is heated, and the vapor is passed through a condenser.

• The temperature at which the first drop of condensate falls from the condenser is recorded as the initial boiling point.

• The temperature is continuously monitored as the distillation proceeds.

• The boiling range is the temperature interval from the initial boiling point to the point where the last of the liquid evaporates. For a pure substance like diglyme, this range should be narrow.

Determination of Melting Point

Method: Based on ASTM E324 - Standard Test Method for Relative Initial and Final Melting Points and the Melting Range of Organic Chemicals.[2][21][22][23][24]

Procedure:

• A small, dry sample of the solidified diglyme is packed into a capillary tube.

• The capillary tube is placed in a melting point apparatus.

• The sample is heated at a controlled rate.

• The temperature at which the first signs of liquid formation are observed is the initial melting point.

• The temperature at which the last solid crystal melts is the final melting point. The melting range is the difference between these two temperatures.

Determination of Density

Method: Based on ASTM D4052 - Standard Test Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter.[4][14][15][25][26][27][28][29]

Procedure:

• A small volume of the liquid sample is introduced into an oscillating U-tube.

• The change in the oscillating frequency of the U-tube caused by the mass of the sample is measured.

• This frequency change is used in conjunction with calibration data to determine the density of the sample at a specific temperature.

Determination of Viscosity

Method: Based on ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids.[1][10][16][30][31]

Procedure:

• The time for a fixed volume of the liquid to flow under gravity through the capillary of a calibrated viscometer is measured.

• The viscometer is maintained at a constant, known temperature.

• The kinematic viscosity is calculated by multiplying the measured flow time by the calibration constant of the viscometer.

• The dynamic viscosity can be obtained by multiplying the kinematic viscosity by the density of the liquid.

Determination of Refractive Index

Method: Based on ASTM D1218 - Standard Test Method for Refractive Index and Refractive Dispersion of Hydrocarbon Liquids.[7][9][32][33][34]

Procedure:

• A few drops of the sample are placed on the prism of a refractometer.

• The instrument is adjusted to bring the dividing line between the light and dark fields into view.

• The refractive index is read directly from the instrument's scale.

• The measurement is performed at a controlled temperature, typically 20°C.

Determination of Flash Point

Method: Based on ASTM D93 - Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester.[5][8][11][12][35]

Procedure:

• The sample is heated in a closed cup at a slow, constant rate with continuous stirring.

• An ignition source is directed into the cup at regular intervals.

• The flash point is the lowest temperature at which the application of the ignition source causes the vapors of the sample to ignite.

Determination of Autoignition Temperature

Method: Based on ASTM E659 - Standard Test Method for Autoignition Temperature of Liquid Chemicals.[3][6][36][37][38][39][40]

Procedure:

• A small, measured amount of the liquid is injected into a heated, air-filled flask.

• The temperature of the flask is varied, and the time to ignition is observed.

• The autoignition temperature is the lowest temperature at which the chemical will spontaneously ignite.

Diglyme in Chemical Synthesis: A Workflow for Organometallic Reactions

The following diagram illustrates a generalized workflow for utilizing diglyme as a solvent in an organometallic reaction, highlighting its key roles and the necessary safety precautions.

Caption: Generalized workflow for using diglyme in organometallic synthesis.

Conclusion

Diglyme's unique combination of physical and chemical properties, including its high boiling point, excellent solvating capabilities, and stability, establishes it as a valuable solvent in a multitude of chemical applications. A thorough understanding of these properties, determined through standardized experimental protocols, is crucial for its safe and effective use in research, development, and industrial processes. Researchers and professionals must remain mindful of its potential hazards, particularly peroxide formation, and handle it in accordance with established safety guidelines.

References

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• 8. store.astm.org [store.astm.org]
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• 13. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
• 14. Standard Test Method for Density and Relative Density of Liquids by Digital Density Meter ( ASTM D 4052) [pachemtech.eu]
• 15. ASTM D4052 - eralytics [eralytics.com]
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• 20. store.astm.org [store.astm.org]
• 21. infinitalab.com [infinitalab.com]
• 22. ASTM E 324 - 2023 - DIN Media [dinmedia.de]
• 23. standards.iteh.ai [standards.iteh.ai]
• 24. normlibrary.com [normlibrary.com]
• 25. ASTM D4052 - Standard Test Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter - Savant Labs [savantlab.com]
• 26. Standard Test Method for Density, Relative Density, and API Gravity of Petroleum Liquids - The ANSI Blog [blog.ansi.org]
• 27. ASTM D4052 | ASTM Vapor Pressure of Petroleum Products [ayalytical.com]
• 28. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 29. data.ntsb.gov [data.ntsb.gov]
• 30. American Society for Testing and Materials Standard ASTM D445 Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids - AG - Australian Business Licence and Information Service [ablis.business.gov.au]
• 31. Federal & State Regulations | ASTM D445 Standard test method for kinematic viscosity of transparent and opaque liquids (and calculation of dynamic viscosity) | J. J. Keller® Compliance Network [jjkellercompliancenetwork.com]
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• 34. mastrad.com [mastrad.com]
• 35. Pensky–Martens closed-cup test - Wikipedia [en.wikipedia.org]
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• 38. petrolube.com [petrolube.com]
• 39. Autoignition temperature - Wikipedia [en.wikipedia.org]
• 40. ASTM E659 (Autoignition Temperature) – SPL [spllabs.com]

An In-depth Technical Guide to Diglyme: Properties, Applications, and Experimental Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol dimethyl ether, commonly known as diglyme, is a versatile, polar aprotic solvent with a wide range of applications in chemical synthesis and industrial processes.[1][2][3] Its unique combination of a high boiling point, stability in the presence of strong bases, and ability to solvate cations makes it an invaluable medium for various reactions.[2][4][5] This guide provides a comprehensive overview of the core properties of diglyme, detailed experimental protocols for their determination, and a summary of its key applications.

Core Properties of Diglyme

Diglyme's utility as a solvent is dictated by its distinct physical and chemical characteristics. A summary of these properties is presented below.

Physical and Chemical Properties

The following table summarizes the key quantitative data for diglyme:

Property	Value	Source(s)
Chemical Formula	C₆H₁₄O₃	[1][6][7]
Molecular Weight	134.17 g/mol	[1][6][7]
Appearance	Clear, colorless liquid	[1][2][5]
Odor	Mild, ether-like	[1][5]
Boiling Point	162 °C	[1][6]
Melting Point	-68 °C	[1]
Density	0.945 g/cm³ at 20 °C	[1]
Viscosity	1.089 cP at 20 °C	[7]
Flash Point	57 °C (134.6 °F)	[6]
Autoignition Temperature	190 °C	[7]
Vapor Pressure	2.96 mmHg at 25 °C	[7]
Vapor Density	4.6 (air = 1)	[8][9]
Refractive Index (n²⁰/D)	1.408	[6]
log Kow	-0.36	[7]
Water Solubility	Miscible	[1][5][6]
Solubility in other solvents	Miscible with many organic solvents, including hydrocarbons.	[5][6]
Oral LD50 (rat)	4,760 mg/kg	[1]

Chemical Characteristics and Reactivity

Diglyme is a polar aprotic solvent, meaning it has a significant dipole moment but lacks acidic protons.[1][2] This characteristic makes it an excellent solvent for reactions involving strong bases and nucleophiles. Its key chemical features include:

• High Chemical Stability: Diglyme is stable under a wide range of conditions, including the presence of strong bases and high temperatures.[4]

• Low Reactivity: It is generally unreactive, making it a suitable medium for a variety of chemical transformations.[1]

• Chelating Ability: The oxygen atoms in the diglyme molecule can effectively chelate metal cations, which can enhance the reactivity of the corresponding anions in solution.[5]

• Peroxide Formation: Like many ethers, diglyme can form explosive peroxides upon exposure to air and light.[8] It is therefore crucial to test for and remove peroxides before distillation or concentration.

Experimental Protocols for Property Determination

The following are detailed methodologies for determining the key physical and toxicological properties of a liquid solvent like diglyme.

Boiling Point Determination (Capillary Method)

This method is suitable for small quantities of liquid.

Apparatus:

• Thiele tube or similar heating bath (e.g., oil bath with a stirrer)

• Thermometer

• Small test tube

• Capillary tube (sealed at one end)

• Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

• Fill the Thiele tube with a high-boiling point liquid (e.g., mineral oil) to a level just above the upper arm.

• Place a few milliliters of the sample liquid (diglyme) into the small test tube.

• Place the capillary tube, with its sealed end up, into the test tube containing the sample.

• Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

• Immerse the assembly into the heating bath, making sure the heat source is applied to the side arm of the Thiele tube.

• Heat the bath gently. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Continue heating until a continuous and rapid stream of bubbles is observed.

• Turn off the heat and allow the bath to cool slowly.

• The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube.[10]

Melting Point Determination (Capillary Method)

For determining the freezing point of a liquid that is solid at or near room temperature. For a low-melting-point substance like diglyme, a cryostat would be used.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup

• Capillary tubes (sealed at one end)

• Thermometer

• Cooling bath (for low-temperature measurements)

Procedure:

• If the sample is a solid at room temperature, finely powder it. For a liquid like diglyme, the sample would be frozen within the capillary tube using a cold bath.

• Pack a small amount of the solidified sample into the capillary tube to a height of 2-3 mm.

• Place the capillary tube into the heating block of the melting point apparatus.

• Heat the block rapidly to about 15-20°C below the expected melting point.

• Then, decrease the heating rate to 1-2°C per minute.

• Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

• Record the temperature at which the last crystal melts (the end of the melting range).[9][11] A pure substance will have a sharp melting range of 1-2°C.[9][11]

Density Determination (Gravimetric Method)

Apparatus:

• Analytical balance

• Graduated cylinder or pycnometer (for higher accuracy)

Procedure:

• Measure the mass of a clean, dry graduated cylinder or pycnometer.

• Add a known volume of the liquid (diglyme) to the graduated cylinder or fill the pycnometer to its calibrated volume.

• Measure the mass of the container with the liquid.

• The mass of the liquid is the difference between the two mass measurements.

• Calculate the density by dividing the mass of the liquid by its volume.[12][13]

Viscosity Determination (Capillary Viscometer)

Apparatus:

• Ostwald viscometer or similar capillary viscometer

• Constant temperature bath

• Stopwatch

Procedure:

• Clean and dry the viscometer thoroughly.

• Introduce a precise volume of the sample liquid (diglyme) into the larger bulb of the viscometer.

• Place the viscometer in a constant temperature bath until the sample reaches thermal equilibrium.

• Using a pipette bulb, draw the liquid up into the other arm of the viscometer until the meniscus is above the upper calibration mark.

• Release the suction and measure the time it takes for the liquid meniscus to fall from the upper calibration mark to the lower calibration mark.

• Repeat the measurement several times and calculate the average flow time.

• The kinematic viscosity can be calculated using the viscometer constant and the flow time. The dynamic viscosity is then determined by multiplying the kinematic viscosity by the density of the liquid.

Flash Point Determination (Closed-Cup Method)

The Pensky-Martens closed-cup method is commonly used.

Apparatus:

• Pensky-Martens closed-cup tester

• Heat source

• Ignition source (e.g., a small flame)

Procedure:

• Pour the sample (diglyme) into the test cup up to the filling mark.

• Place the lid on the cup and insert the thermometer and stirrer.

• Begin heating the sample at a specified, constant rate while continuously stirring.

• At regular temperature intervals, apply the ignition source to the opening in the cup lid.

• The flash point is the lowest temperature at which the vapors of the liquid ignite with a brief flash.[8][14]

Acute Oral Toxicity (LD50) Determination (Up-and-Down Procedure - OECD 425)

This method is designed to estimate the LD50 using a minimal number of animals.

Apparatus and Materials:

• Appropriate animal model (typically rats or mice)

• Oral gavage needles

• Cages and standard animal housing facilities

• The test substance (diglyme)

Procedure Summary:

• Limit Test: A single animal is dosed at a limit dose (e.g., 2000 mg/kg). If the animal survives, four more animals are dosed sequentially. If three or more animals survive, the LD50 is determined to be greater than the limit dose, and no further testing is needed.[15]

• Main Test: If the animal in the limit test dies, or if toxicity is expected, the main test is performed.

• A single animal is dosed. The outcome (survival or death) determines the dose for the next animal.

• If the animal survives, the next animal is dosed at a higher level. If the animal dies, the next is dosed at a lower level. The dose progression factor is typically constant.

• Dosing continues one animal at a time until a stopping criterion is met (e.g., a certain number of reversals in outcome have occurred).

• The LD50 is then calculated from the pattern of outcomes using a maximum likelihood method.[16] Throughout the study, animals are observed for signs of toxicity, and body weights are recorded.[17]

Water Solubility Determination

For a miscible liquid like diglyme, this is a qualitative assessment.

Apparatus:

• Test tubes

• Pipettes or droppers

Procedure:

• Place a small amount (e.g., 1 mL) of the solvent (diglyme) in a test tube.

• Add an equal volume of water.

• Agitate the mixture and observe.

• If the two liquids form a single, clear phase, they are miscible. If two distinct layers form, they are immiscible. For partially soluble substances, a single phase will be observed up to the solubility limit.[18][19]

Applications of Diglyme

Diglyme's properties make it a valuable solvent in a variety of applications:

• Organic Synthesis: It is widely used as a reaction medium for Grignard reactions, metal hydride reductions, and hydroboration reactions.[3][4][5] Its ability to solvate cations enhances the reactivity of organometallic reagents.[5]

• Industrial Applications: Diglyme is used in the formulation of paints, coatings, and adhesives.[14] It also finds use in the electronics industry.[20]

• Electrolytes: It serves as a component of electrolytes in lithium-ion batteries.[14]

• Extraction and Purification: Its solvent properties are utilized in extraction and purification processes in the chemical and pharmaceutical industries.[14]

Safety and Handling

Diglyme is a flammable liquid and can form explosive peroxides.[8] It is also classified as a reproductive toxicant.[1] Therefore, appropriate safety precautions must be taken when handling this solvent. Always work in a well-ventilated area, wear appropriate personal protective equipment (gloves, safety glasses), and avoid sources of ignition.[18][21] Store in a tightly closed container away from light and heat.[21]

Visualizations

Diglyme-Mediated Grignard Reaction Workflow

References

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• 2. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
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• 5. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 6. ASTM D92 - Standard Test Method for Flash and Fire Points by Cleveland Open Cup Tester - Savant Labs [savantlab.com]
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• 21. mt.com [mt.com]

Preparation of Anhydrous Diglyme: A Technical Guide

Abstract

Diglyme (bis(2-methoxyethyl) ether) is a high-boiling point, aprotic polar solvent with wide applications in organic synthesis, particularly in reactions involving organometallic reagents and metal hydrides.[1][2] Its ability to chelate cations and its stability under basic conditions make it an invaluable reaction medium.[3] However, for many sensitive applications, the presence of water and peroxides can be detrimental, necessitating the use of anhydrous, peroxide-free diglyme. This guide provides a comprehensive overview of the synthesis and, more critically, the purification of commercially available diglyme to an anhydrous state. Detailed experimental protocols for peroxide removal, drying, and distillation are presented, along with methods for assessing purity.

Introduction

Diethylene glycol dimethyl ether, commonly known as diglyme, is a versatile solvent in chemical research and development.[2] Its industrial synthesis is typically achieved through the acid-catalyzed reaction of methanol (B129727) and ethylene (B1197577) oxide or from diethylene glycol and dimethyl sulfate (B86663).[4][5] For laboratory use, commercially available diglyme often requires further purification to remove impurities, primarily water and potentially explosive peroxides that can form upon storage and exposure to air and light.[6] This document outlines the necessary procedures to prepare high-purity, anhydrous diglyme suitable for moisture-sensitive and peroxide-intolerant chemical reactions.

Health and Safety Precautions

Diglyme is classified as a reproductive toxin and is a substance of very high concern.[3] It is also combustible and can form explosive peroxides.[4][7] Appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be worn at all times.[8] All manipulations should be carried out in a well-ventilated fume hood.[8] Special care must be taken when handling peroxide-forming chemicals and reactive drying agents like sodium metal and metal hydrides.

Synthesis of Diglyme

While diglyme is readily available commercially, a laboratory-scale synthesis can be performed. One common method involves the Williamson ether synthesis, starting from diethylene glycol.[9]

Synthesis from Diethylene Glycol and a Methylating Agent

A two-step process can be employed where diethylene glycol is first chlorinated and then reacted with sodium methoxide (B1231860).[8]

Step 1: Preparation of bis(2-chloroethyl) ether In a well-ventilated fume hood, 53g (0.5 mol) of diethylene glycol is placed in a 500 mL four-necked flask and cooled to 0-2°C.[8] While stirring, 80 mL (129g, 1.1 mol) of thionyl chloride is added dropwise, maintaining the temperature below 20°C.[8] The reaction mixture is then stirred at room temperature for 3 hours and left to stand overnight.[8] Pyridine is slowly added, and the mixture is refluxed for 3 hours.[8] After cooling, the reaction mixture is poured into cold water and extracted with chloroform.[8] The combined organic layers are dried over anhydrous sodium sulfate, and the solvent is removed.[8] The product is then purified by vacuum distillation.[8]

Step 2: Preparation of Diglyme Sodium methoxide is prepared by slowly adding 25g (1.09 mol) of sodium metal to 320 mL (256g, 8 mol) of methanol in a 500 mL round-bottom flask equipped with a reflux condenser.[8] To this solution, 69g (0.48 mol) of bis(2-chloroethyl) ether is added dropwise, and the mixture is refluxed for 40 hours.[8] After the reaction, the solid byproduct (NaCl) is filtered off, and the excess methanol is removed by distillation.[8] The crude diglyme is then purified by fractional distillation under reduced pressure.[8]

Purification and Drying of Commercial Diglyme

For most laboratory applications, purifying commercially available diglyme is the more common and practical approach. The primary goals of purification are the removal of peroxides and water.

Peroxide Detection and Removal

Peroxides are hazardous impurities that can form in ethers like diglyme upon storage.[4][6] It is crucial to test for and remove peroxides before any distillation or heating.[6]

Peroxide Test Protocol:

• To 1 mL of the diglyme in a test tube, add 1 mL of glacial acetic acid.[6]

• Add a small amount (about 0.1 g) of sodium iodide or potassium iodide crystals and shake.[6]

• A pale yellow to brown color indicates the presence of peroxides.[6][10] For a more sensitive test, add a few drops of a starch solution; a blue-black color confirms the presence of peroxides.[6]

• Alternatively, commercial peroxide test strips can be used for a quantitative assessment (0-100 ppm range).[11]

Peroxide Removal Methods:

• Activated Alumina (B75360): Pass the diglyme through a column of activated alumina.[10][12] This method is effective for removing peroxides but does not destroy them. The alumina must be decontaminated after use by washing with a dilute acidic solution of ferrous sulfate.[10]

• Ferrous Sulfate Wash: Shake the diglyme with a concentrated solution of ferrous sulfate (prepared from 60g of FeSO₄ in 100 mL of water with 6 mL of concentrated sulfuric acid).[10] This process reduces the peroxides. The diglyme should then be separated from the aqueous layer and dried.

Drying of Diglyme

After peroxide removal, the diglyme must be thoroughly dried to achieve an anhydrous state. Several drying agents can be employed.

Table 1: Comparison of Drying Agents for Ethereal Solvents *

Drying Agent	Typical Conditions	Final Water Content (ppm)	Notes
3Å Molecular Sieves	Static, 20% m/v, 48h	< 10	Effective for achieving very low water content.[2]
Calcium Hydride (CaH₂)	Reflux, then distill	~13 (for DCM)	A common and effective drying agent.[2]
Sodium/Benzophenone (B1666685)	Reflux until blue, then distill	< 20 (for THF)	The deep blue color of the benzophenone ketyl radical indicates anhydrous and oxygen-free conditions.[13]
Lithium Aluminum Hydride (LiAlH₄)	Reflux, then distill	Low (qualitative)	Very effective but also very reactive; handle with extreme caution.[4]
Sodium Hydroxide (B78521) (NaOH) pellets	Pre-drying	-	Often used for initial water removal before a more rigorous drying agent.[4]

Experimental Protocol for Anhydrous Diglyme Preparation

This protocol details the purification of 1 L of commercial-grade diglyme.

Materials:

• 1 L commercial-grade diglyme

• Activated alumina or Ferrous sulfate solution

• Calcium hydride (CaH₂) or Sodium metal and benzophenone

• Distillation apparatus with a vacuum source

• Schlenk flask for storage

• Nitrogen or Argon gas supply

Workflow Diagram:

Caption: Workflow for the purification of anhydrous diglyme.

Procedure:

• Peroxide Test: Test a small aliquot of the commercial diglyme for the presence of peroxides as described in section 4.1.

• Peroxide Removal (if necessary): If peroxides are detected, treat the bulk diglyme by passing it through a column of activated alumina or by washing with a ferrous sulfate solution.

• Pre-drying (Optional): For diglyme with a high water content, it can be pre-dried by stirring over anhydrous sodium sulfate or potassium hydroxide pellets overnight, followed by decantation.

• Final Drying and Distillation:

  • Method A: Using Calcium Hydride:

    • Place the pre-dried diglyme in a round-bottom flask equipped with a magnetic stir bar.

    • Add calcium hydride (approximately 10 g/L) to the flask.

    • Attach a reflux condenser and reflux the mixture for at least 4 hours under an inert atmosphere (N₂ or Ar).[14]

    • After refluxing, set up the apparatus for vacuum distillation.[14] The boiling point of diglyme is 162°C at atmospheric pressure, but under reduced pressure (e.g., ~20 mmHg), it will distill at a lower temperature (~60-70°C).[14][15]

    • Collect the distilled diglyme in a flame-dried Schlenk flask under an inert atmosphere.

  • Method B: Using Sodium/Benzophenone Still:

    • Set up a distillation apparatus with a reflux condenser and a collection flask under an inert atmosphere.

    • Place the pre-dried diglyme in the distillation flask.

    • Add a small amount of benzophenone (a few crystals) and sodium metal (cut into small pieces) to the diglyme.

    • Heat the mixture to reflux. A deep blue or purple color should develop, indicating the formation of the benzophenone ketyl radical and anhydrous conditions.[3][13] If the color fades, it indicates the presence of water or oxygen, and more sodium should be added.

    • Once a persistent blue color is obtained, distill the diglyme directly from the still as needed.

Analysis of Water Content

The water content of the purified diglyme should be determined to ensure it meets the requirements for anhydrous applications. Karl Fischer titration is the standard method for accurately determining low levels of water in organic solvents.

Karl Fischer Titration Workflow:

Caption: Workflow for Karl Fischer titration.

A coulometric Karl Fischer titrator is suitable for determining water content in the ppm range. The procedure involves injecting a known volume or weight of the anhydrous diglyme into the titration cell containing the Karl Fischer reagent. The instrument then automatically titrates the water and provides a direct reading of the water content.

Storage of Anhydrous Diglyme

Anhydrous diglyme is hygroscopic and will readily absorb moisture from the atmosphere. It should be stored in a tightly sealed Schlenk flask or a bottle with a septum under an inert atmosphere (nitrogen or argon).[14] For long-term storage, the addition of activated 3Å molecular sieves can help maintain dryness.[14] It is advisable to store the solvent in smaller, single-use quantities to minimize repeated exposure to the atmosphere.

Conclusion

The preparation of anhydrous diglyme is a critical procedure for its successful use in a variety of sensitive chemical reactions. By following the detailed protocols for peroxide testing and removal, followed by rigorous drying and distillation, researchers can obtain high-purity diglyme with very low water content. Proper handling and storage are essential to maintain the anhydrous nature of the solvent. The methods outlined in this guide provide a reliable pathway to achieving the solvent quality required for demanding research and development applications.

References

• 1. ehs.wisc.edu [ehs.wisc.edu]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. research.cbc.osu.edu [research.cbc.osu.edu]
• 4. Page loading... [guidechem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
• 8. Page loading... [guidechem.com]
• 9. Glymes as Versatile Solvents for Chemical Reactions and Processes: from the Laboratory to Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 11. www1.wellesley.edu [www1.wellesley.edu]
• 12. researchgate.net [researchgate.net]
• 13. Revisiting of Benzophenone Ketyl Still: Use of a Sodium Dispersion for the Preparation of Anhydrous Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to the Physicochemical Properties of Diglyme

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diglyme, or bis(2-methoxyethyl) ether, is a versatile, aprotic polar solvent with a high boiling point and excellent thermal stability. Its unique solvating properties, particularly its ability to chelate cations, make it an invaluable solvent in a wide array of chemical reactions, including organometallic synthesis, polymerization reactions, and as an electrolyte in lithium-ion batteries. This guide provides a detailed overview of the boiling and melting points of diglyme, the standardized experimental protocols for their determination, and the underlying molecular principles governing these phase transitions.

Physicochemical Data of Diglyme

The melting and boiling points are critical physical constants that define the liquid range of a solvent and are indicative of its purity. The following table summarizes the key physical properties of diglyme.

Property	Value
Boiling Point	162 °C[1][2][3][4][5][6][7]
Melting Point	-64 °C[1][4][5][6] to -68 °C[2]
Molecular Formula	C₆H₁₄O₃
Molar Mass	134.17 g/mol [5]
Density	Approximately 0.94 g/mL at 20 °C[4]

Experimental Protocols for Physical Property Determination

Accurate determination of melting and boiling points is fundamental for the characterization and purity assessment of chemical substances. The following are detailed methodologies for these measurements.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a liquid state. For pure crystalline solids, this transition occurs over a narrow temperature range. Impurities typically depress the melting point and broaden the melting range.

Methodology: Capillary Method

• Sample Preparation: The diglyme sample must be completely frozen and preferably in a powdered or crystalline form. A small amount of the frozen solid is introduced into a thin-walled capillary tube, which is sealed at one end. The sample is packed to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface or by dropping it through a long glass tube.[7]

• Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, such as a Mel-Temp or a Thiele tube, adjacent to a calibrated thermometer.[1] The apparatus provides controlled heating of the sample.

• Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the temperature approaches the expected melting point.[1]

• Data Recording: Two temperatures are recorded: the temperature at which the first droplet of liquid appears and the temperature at which the entire solid has melted into a clear liquid. This range is reported as the melting point.[1][7]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

Methodology: Distillation Method

• Apparatus Setup: A distillation apparatus is assembled, consisting of a distilling flask containing the diglyme sample and a few boiling chips or a magnetic stir bar to ensure smooth boiling. A condenser is attached to the flask, and a thermometer is positioned so that the top of the bulb is level with the side arm of the distilling flask.[8]

• Heating: The distilling flask is heated gently. As the liquid boils, the vapor rises and surrounds the thermometer bulb.

• Temperature Reading: The temperature is recorded when it becomes constant. This stable temperature, at which the liquid and vapor are in equilibrium, is the boiling point of the substance.[3][8] It is crucial to record the atmospheric pressure at the time of the measurement, as the boiling point is pressure-dependent.

Methodology: Micro Boiling Point (Thiele Tube Method)

• Sample Preparation: A small amount of diglyme (a few milliliters) is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed within the test tube containing the liquid.[8]

• Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a Thiele tube containing a high-boiling point oil (e.g., mineral oil).[8]

• Heating and Observation: The Thiele tube is heated gently. A stream of bubbles will emerge from the open end of the inverted capillary tube. Heating is continued until a continuous and rapid stream of bubbles is observed.

• Data Recording: The heat source is then removed. The liquid will begin to cool, and the stream of bubbles will slow down and eventually stop. The moment the liquid is drawn back into the capillary tube, the temperature is recorded. This temperature is the boiling point of the liquid.[5][8]

Factors Influencing Phase Transitions

The melting and boiling points of a molecular substance like diglyme are governed by the strength of its intermolecular forces (IMFs), which are the attractive forces between molecules.[2][5] The energy required to overcome these forces dictates the temperatures at which phase changes occur.[7][8] The primary factors are:

• Intermolecular Forces (IMFs): These are the primary determinants of melting and boiling points. The stronger the IMFs, the more energy is required to separate the molecules, resulting in higher melting and boiling points.[2][5][6][7][8] The main types of IMFs, in order of increasing strength, are London dispersion forces, dipole-dipole interactions, and hydrogen bonding.[2]

• Molecular Weight and Size: Larger molecules with greater surface area exhibit stronger London dispersion forces, which generally leads to higher boiling points.[1][3]

• Molecular Shape: The shape of a molecule affects how closely it can pack in a crystal lattice (for melting point) and the surface area available for intermolecular contact (for boiling point).[1][3]

Caption: Factors influencing the boiling and melting points of a molecular substance.

References

• 1. Supplemental Topics [www2.chemistry.msu.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 2.4. Effects of Intermolecular Forces – Introduction to Organic Chemistry [saskoer.ca]
• 4. quora.com [quora.com]
• 5. What Are The Factors That Affect Melting And Boiling Point? Unlock The Science Of Phase Transitions - Kintek Solution [kindle-tech.com]
• 6. Influence of Intermolecular Forces | ChemTalk . [chemistrytalk.org]
• 7. quora.com [quora.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Diglyme's Miscibility Profile: A Comprehensive Technical Guide for Researchers

An in-depth examination of the solvent properties of Diethylene Glycol Dimethyl Ether (Diglyme), focusing on its miscibility with water and a range of organic solvents. This guide is intended for researchers, scientists, and professionals in drug development who utilize solvents in their daily work.

Diglyme, or bis(2-methoxyethyl) ether, is a polar aprotic solvent with a high boiling point, making it a valuable medium for a variety of chemical reactions. Its unique structure, featuring both ether linkages and terminal methyl groups, imparts a versatile solubility profile. This technical guide provides a detailed overview of diglyme's miscibility with water and common organic solvents, outlines experimental protocols for miscibility determination, and illustrates its application in key synthetic workflows.

Miscibility of Diglyme with Water and Organic Solvents

Diglyme is widely recognized for its miscibility with water and a broad array of organic solvents.[1][2][3][4] This property is attributed to the presence of ether oxygen atoms which can form hydrogen bonds with protic solvents like water and alcohols, as well as its hydrocarbon-like backbone which allows for interaction with nonpolar solvents.

Quantitative Miscibility Data

While often described qualitatively as "miscible," quantitative data on the extent of diglyme's solubility in various solvents is crucial for precise experimental design. The following table summarizes the available quantitative and qualitative miscibility data for diglyme.

Solvent Class	Solvent Name	Miscibility	Notes
Water	Water (H₂O)	Miscible (100% w/w)[5]	Forms a homogeneous solution in all proportions.
Alcohols	Methanol (CH₃OH)	Miscible[4] / Slightly Soluble[6][7]	While generally considered miscible, some sources suggest it may be only slightly soluble. This may depend on the specific grade and water content of the solvents.
Ethanol (C₂H₅OH)	Miscible[4]
Ethers	Diethyl Ether ((C₂H₅)₂O)	Miscible[4]
Tetrahydrofuran (THF)	Miscible	Generally considered miscible due to structural similarities.
Hydrocarbons	Hydrocarbon Solvents	Miscible[4][8]	This includes both aliphatic and aromatic hydrocarbons.
Ketones	Acetone ((CH₃)₂CO)	Miscible[9]
Esters	Ethyl Acetate (CH₃COOC₂H₅)	Slightly Soluble[6][7]
Halogenated	Chloroform (CHCl₃)	Sparingly Soluble[6][7]

Experimental Protocols for Determining Miscibility

The determination of miscibility between two liquids is a fundamental laboratory practice. Below are detailed protocols for three common methods.

Visual Miscibility Determination

This is the simplest and most direct method for assessing miscibility.

Principle: Two liquids are mixed in various proportions and observed for the formation of a single homogeneous phase or distinct layers.

Apparatus:

• Test tubes or vials with stoppers

• Graduated cylinders or pipettes for measuring volumes

• Vortex mixer or shaker (optional)

Procedure:

• Label a series of test tubes with the desired volume ratios of the two liquids to be tested (e.g., 1:9, 1:1, 9:1).

• Using a graduated cylinder or pipette, add the specified volumes of the first liquid to the corresponding test tubes.

• Add the specified volumes of the second liquid to each test tube.

• Stopper the test tubes and invert them several times or use a vortex mixer to ensure thorough mixing.

• Allow the mixtures to stand undisturbed and observe.

• Interpretation of Results:

  • Miscible: A single, clear, homogeneous liquid phase is observed.

  • Immiscible: Two distinct layers are formed. The liquid with the lower density will form the upper layer.

  • Partially Miscible: A single phase is observed at some ratios, while two phases are present at others. The range of miscibility can be determined by testing a larger number of ratios.

Miscibility Determination by Titration

This method is useful for determining the solubility limits in partially miscible systems.

Principle: One liquid is titrated into a known volume of another until the solution becomes turbid, indicating the formation of a second phase.

Apparatus:

• Burette

• Erlenmeyer flask

• Magnetic stirrer and stir bar

• Light source (to better observe turbidity)

Procedure:

• Fill the burette with one of the liquids (the titrant).

• Accurately pipette a known volume of the second liquid into the Erlenmeyer flask.

• Place the flask on the magnetic stirrer and begin gentle stirring.

• Slowly add the titrant from the burette to the flask, observing the solution for any signs of cloudiness or turbidity.

• The endpoint of the titration is reached when the first persistent turbidity appears.

• Record the volume of titrant added.

• The solubility of the titrant in the other liquid can be calculated based on the volumes used.

• The experiment can be repeated at different temperatures to determine the effect of temperature on miscibility.

Miscibility Determination by UV-Visible Spectroscopy

This method is applicable when one of the components has a distinct UV-Vis absorbance spectrum.

Principle: A calibration curve of absorbance versus concentration is created for the absorbing component. The concentration of this component in a saturated solution of the other liquid can then be determined by measuring its absorbance.

Apparatus:

• UV-Visible Spectrophotometer

• Cuvettes

• Volumetric flasks and pipettes

• Filter (if necessary to remove undissolved droplets)

Procedure:

• Prepare a Calibration Curve:

  • Prepare a series of standard solutions of the absorbing liquid in a solvent in which it is fully miscible and that is transparent in the wavelength range of interest.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax).

  • Plot a graph of absorbance versus concentration. This should yield a linear relationship according to the Beer-Lambert law.

• Prepare a Saturated Solution:

  • In a sealed container, mix an excess amount of the absorbing liquid with the other liquid.

  • Agitate the mixture for a prolonged period to ensure equilibrium is reached.

  • Allow the mixture to stand and separate into two phases.

• Measure Absorbance of the Saturated Solution:

  • Carefully extract a sample from the layer containing the non-absorbing liquid saturated with the absorbing liquid. If necessary, filter or centrifuge the sample to remove any undissolved droplets.

  • Measure the absorbance of this sample at the λmax.

• Determine Concentration:

  • Using the calibration curve, determine the concentration of the absorbing liquid in the saturated solution from its absorbance. This concentration represents the solubility limit.

Visualization of Diglyme in Synthetic Workflows

Diglyme's properties as a high-boiling point, polar aprotic solvent make it particularly suitable for reactions requiring elevated temperatures and the stabilization of cationic species. Below are visualizations of two common synthetic workflows where diglyme is a preferred solvent.

Grignard Reaction Workflow

Diglyme is an excellent solvent for Grignard reactions, which involve the reaction of an organomagnesium halide (Grignard reagent) with an electrophile. Its ability to chelate the magnesium ion enhances the reactivity of the reagent.[10]

Caption: Workflow of a typical Grignard reaction using diglyme as the solvent.

Hydroboration-Oxidation Reaction Workflow

Diglyme is also used as a solvent for hydroboration reactions, where borane (B79455) (BH₃) adds across a double or triple bond. Diglyme forms a stable complex with diborane (B8814927) (B₂H₆), making it a convenient and safe reagent.[1]

Caption: Workflow of a hydroboration-oxidation reaction using a borane-diglyme complex.

References

• 1. orgosolver.com [orgosolver.com]
• 2. benchchem.com [benchchem.com]
• 3. Diglyme - Wikipedia [en.wikipedia.org]
• 4. Page loading... [guidechem.com]
• 5. diglyme [stenutz.eu]
• 6. Diglyme CAS#: 111-96-6 [m.chemicalbook.com]
• 7. Diglyme | 111-96-6 [chemicalbook.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. ETHYL DIGLYME (DIETHYLENE GLYCOL METHYL ETHYL ETHER) - Ataman Kimya [atamanchemicals.com]
• 10. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

Navigating the Risks: A Technical Guide to the Safe Handling of Diglyme

For Researchers, Scientists, and Drug Development Professionals

Diglyme, or bis(2-methoxyethyl) ether, is a versatile solvent with a high boiling point, making it a valuable tool in various chemical syntheses and industrial applications, including in the semiconductor industry and for circuit boards.[1][2] However, its utility is matched by significant health and safety concerns that demand rigorous handling protocols. This technical guide provides an in-depth overview of the health and safety considerations for handling Diglyme, with a focus on its toxicological properties, safe handling procedures, and emergency preparedness.

Physicochemical and Toxicological Properties of Diglyme

A thorough understanding of Diglyme's properties is fundamental to its safe handling. The following tables summarize key quantitative data regarding its physical, chemical, and toxicological characteristics.

Table 1: Physical and Chemical Properties of Diglyme

Property	Value	Reference(s)
Chemical Formula	C₆H₁₄O₃	[2][3][4]
Molecular Weight	134.17 g/mol	[3][5]
Appearance	Colorless liquid	[1][2]
Odor	Mild ether-like	[1][2]
Boiling Point	162 °C (323.6 °F)	[3][4][5]
Melting Point	-68 °C (-90.4 °F)	[3][5]
Flash Point	51 °C (123.8 °F) (closed cup)	[6]
Density	0.945 g/cm³ at 20 °C	[3]
Vapor Pressure	3 mmHg at 20 °C	[7]
Vapor Density	4.6 (Air = 1)	[5][7]
Solubility	Miscible with water and organic solvents	[2][4][8]
Autoignition Temperature	205°C (401°F)	[5]

Table 2: Toxicological Data for Diglyme

Parameter	Value	Species	Route	Reference(s)
LD50 (Acute Oral)	~5000 mg/kg	Rat	Oral	[7]
LD50 (Acute Oral)	4760 mg/kg	Rabbit	Oral	[9]
Reproductive Toxicity	May damage fertility or the unborn child	Human (presumed), Animal (confirmed)	Inhalation, Oral	[1][2][9]
Developmental Toxicity NOAEL	25 mg/kg body weight	Rabbit	Oral	[10]
Developmental Toxicity LOAEL	25 ppm (140 mg/m³)	Rat	Inhalation	[10]
Skin Irritation	Slightly irritating	Rabbit	Dermal	[9][10]
Eye Irritation	Slightly irritating	Rabbit	Ocular	[9][10]

Health Hazards and Toxicology

Diglyme is classified as a hazardous substance and is a reproductive toxin.[2][7] The primary health concerns associated with Diglyme exposure are its effects on the reproductive system and developing fetus.[1][10]

Reproductive and Developmental Toxicity

The most significant hazard of Diglyme is its reproductive toxicity.[7][10] It is presumed to affect fertility and cause birth defects in humans.[1] Animal studies have provided clear evidence of its teratogenic effects.[7][10] Exposure to Diglyme during pregnancy can lead to a range of adverse developmental outcomes, including fetal death, decreased fetal weight, and skeletal and visceral malformations.[10][11]

The reproductive toxicity of Diglyme is attributed to its metabolite, 2-methoxyacetic acid (2-MAA).[10] 2-MAA is known to interfere with cellular proliferation, targeting rapidly dividing cells such as those in the testes and the developing embryo.[7] In males, repeated exposure can lead to testicular atrophy, damage to spermatocytes, and reduced fertility.[7][10][12]

Other Health Effects

While the primary concern is reproductive toxicity, Diglyme can also cause other health effects:

• Eye and Skin Irritation: Direct contact can cause slight irritation to the eyes and skin.[1][10]

• Inhalation: Inhalation of vapors may cause respiratory tract irritation.[13]

• Dermal Absorption: Diglyme can be readily absorbed through the skin, making dermal contact a significant route of exposure.[1]

Experimental Protocols for Toxicity Assessment

The assessment of Diglyme's toxicity, particularly its reproductive and developmental effects, follows internationally recognized guidelines. The methodologies for key experiments are detailed below, based on the principles outlined in the OECD Guidelines for the Testing of Chemicals.

Developmental Toxicity Study (based on OECD Guideline 414)

Objective: To assess the potential of Diglyme to cause adverse effects on the developing embryo and fetus following exposure to pregnant animals.

Methodology:

• Test Animals: Pregnant rats or rabbits are typically used.[10]

• Administration: Diglyme is administered to pregnant females, usually by oral gavage or inhalation, during the period of major organogenesis.[11][14]

• Dosage: At least three dose levels and a control group are used. The highest dose should induce some maternal toxicity but not death or severe suffering.

• Observations:

  • Maternal: Daily clinical observations, weekly body weight and food consumption measurements.

  • Fetal: At the end of the gestation period, fetuses are delivered by caesarean section. The number of viable and non-viable fetuses, resorptions, and fetal body weights are recorded. Fetuses are examined for external, visceral, and skeletal abnormalities.

• Data Analysis: The incidence of malformations and variations is statistically analyzed to determine a No-Observed-Adverse-Effect Level (NOAEL) and a Lowest-Observed-Adverse-Effect Level (LOAEL) for both maternal and developmental toxicity.[10]

Two-Generation Reproductive Toxicity Study (based on OECD Guideline 416)

Objective: To evaluate the effects of Diglyme on all phases of the reproductive cycle over two generations.

Methodology:

• Test Animals: Young adult male and female rats are used for the first parental (P) generation.

• Administration: Diglyme is administered continuously in the diet, drinking water, or by gavage to the P generation before mating, during mating, and for females, throughout gestation and lactation.

• Mating: P generation animals are mated to produce the first filial (F1) generation.

• F1 Generation: Selected F1 offspring are administered Diglyme and subsequently mated to produce the second filial (F2) generation.

• Observations:

  • Reproductive Performance: Mating behavior, fertility, gestation length, and parturition are assessed.

  • Offspring Viability and Growth: Litter size, pup viability, and pup weights are recorded.

  • Pathology: Gross and histopathological examination of reproductive organs of the P and F1 generations.

• Data Analysis: The study allows for the assessment of effects on male and female fertility, as well as pre- and post-natal development.

Signaling Pathways and Experimental Workflows

Visualizing the mechanisms of toxicity and the workflow for safety assessment is crucial for a comprehensive understanding.

Metabolic and Toxicological Pathway of Diglyme

The toxicity of Diglyme is primarily mediated by its metabolic conversion to 2-methoxyacetic acid (2-MAA). The following diagram illustrates this pathway and the subsequent cellular targets.

Caption: Metabolic activation of Diglyme to 2-MAA and its toxicological targets.

General Workflow for Chemical Solvent Safety Assessment

The safety assessment of a chemical solvent like Diglyme follows a structured workflow, from initial characterization to risk management.

Caption: A typical workflow for assessing the safety of a chemical solvent.

Safe Handling and Storage Procedures

Given the significant hazards of Diglyme, strict adherence to safe handling and storage protocols is mandatory.

Engineering Controls

• Ventilation: Work with Diglyme should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation of vapors.[9][13] Ventilation equipment should be explosion-resistant.[7]

• Closed Systems: For larger scale operations or when heating, a closed system is recommended.[15]

Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles or a face shield are essential to prevent eye contact.[7][13]

• Skin Protection: Wear chemical-resistant gloves (e.g., PVC) and a lab coat or overalls.[7][13] Ensure gloves are inspected before use and replaced if contaminated.

• Respiratory Protection: If ventilation is inadequate or for high-concentration exposures, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[13][15]

Handling Practices

• Avoid all personal contact, including inhalation and skin contact.[7]

• Keep away from heat, sparks, open flames, and other ignition sources.[9][15]

• Ground and bond containers and receiving equipment to prevent static discharge.[9][15]

• Use non-sparking tools.[15]

• Do not eat, drink, or smoke in areas where Diglyme is handled.

• Wash hands thoroughly after handling.[13]

Storage Requirements

• Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents.[9][13][15]

• Keep containers tightly closed.[9]

• Store in a fireproof cabinet or area.[15]

• Diglyme can form explosive peroxides upon exposure to air and light, especially during storage.[1][7] Containers should be dated upon receipt and opening. Unopened containers should be used within 18 months, and opened containers within 12 months.[7] Periodically test for the presence of peroxides.

Emergency Procedures

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[9][13]

• Skin Contact: Immediately remove contaminated clothing. Flush skin with plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[7][9][13]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally. Seek immediate medical attention.[7][13]

• Ingestion: Do NOT induce vomiting. If the person is conscious, give one or two glasses of water to drink. Seek immediate medical attention.[7][13][15]

Fire and Explosion Hazards

Diglyme is a flammable liquid and its vapors can form explosive mixtures with air.[1]

• Extinguishing Media: Use dry chemical powder, foam, or carbon dioxide.[7][13] Water spray can be used to cool containers.

• Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[9][13]

Accidental Release Measures

• Small Spills: Remove all ignition sources. Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal.[13][15]

• Large Spills: Evacuate the area. Remove all ignition sources. Contain the spill and prevent it from entering drains. Use non-sparking tools for cleanup.[7][15]

Waste Disposal

Diglyme and its containers must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[7][16] Do not dispose of it down the drain.[16]

Conclusion

Diglyme is a valuable solvent for many research and industrial processes, but its significant reproductive and developmental toxicity necessitates a high level of caution and strict adherence to safety protocols. By understanding its hazards, implementing robust engineering controls and PPE, following safe handling and storage procedures, and being prepared for emergencies, researchers and professionals can mitigate the risks associated with this chemical. A culture of safety and a thorough understanding of the information presented in this guide are paramount to protecting the health and well-being of all personnel working with Diglyme.

References

• 1. oecd.org [oecd.org]
• 2. 2-Methoxyacetic acid (MAA)-induced spermatocyte apoptosis in human and rat testes: an in vitro comparison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Testicular toxicity of 2-methoxyacetaldehyde, a possible metabolite of ethylene glycol monomethyl ether, in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methoxyacetic acid suppresses prostate cancer cell growth by inducing growth arrest and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Using Scientific Workflows to Evaluate Human and Environmental Impacts from Chemical Exposures | Risk Assessment Portal | US EPA [assessments.epa.gov]
• 6. Collection - Effects of Solvents and Dosing Procedure on Chemical Toxicity in Cell-Based in Vitro Assays - Environmental Science & Technology - Figshare [acs.figshare.com]
• 7. oecd.org [oecd.org]
• 8. The effect of 2-methoxyethanol and methoxyacetic acid on Sertoli cell lactate production and protein synthesis in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. ntrl.ntis.gov [ntrl.ntis.gov]
• 11. researchgate.net [researchgate.net]
• 12. Embryo- and Testicular-toxicities of Methoxyacetate and the Related: a Review on Possible Roles of One-carbon Transfer and Histone Modification [jstage.jst.go.jp]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. Principles and Procedures for Assessment of Acute Toxicity Incorporating In Silico Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 16. Developmental toxicity of diglyme by inhalation in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the ¹H NMR Spectrum of Diglyme

This guide provides a comprehensive analysis of the ¹H NMR spectrum of diglyme (bis(2-methoxyethyl) ether), tailored for researchers, scientists, and professionals in drug development. It covers the interpretation of the spectrum, detailed experimental protocols, and visual representations of the molecular structure and signaling pathways.

Introduction to Diglyme

Diglyme, with the chemical formula (CH₃OCH₂CH₂)₂O, is a high-boiling point, aprotic polar solvent.[1][2] Its stability under strong basic conditions makes it a valuable solvent for various organic reactions, including those involving organometallic reagents like Grignard reactions and metal hydride reductions.[1][2] Understanding its ¹H NMR spectrum is crucial for identifying it as a solvent or a residual impurity in reaction mixtures.

Analysis of the ¹H NMR Spectrum

The ¹H NMR spectrum of diglyme is characterized by its simplicity, arising from the molecule's symmetry. The structure, CH₃-O-CH₂-CH₂-O-CH₂-CH₂-O-CH₃, contains three distinct proton environments, leading to three signals in the spectrum.

• -OCH₃ protons: The six protons of the two terminal methyl groups are chemically equivalent and magnetically shielded, appearing as a sharp singlet.

• -OCH₂CH₂O- protons: The four protons on the central ethylene (B1197577) glycol unit are chemically equivalent.

• CH₃OCH₂- protons: The four protons on the ethylene glycol units adjacent to the methyl groups are also chemically equivalent.

These methylene (B1212753) protons are adjacent to other methylene protons, leading to spin-spin coupling and resulting in multiplet signals.

The chemical shifts of diglyme can vary slightly depending on the deuterated solvent used.[3] The following table summarizes the typical ¹H NMR spectral data for diglyme in Chloroform-d (CDCl₃).

Protons Assignment	Chemical Structure	Multiplicity	Chemical Shift (δ) in CDCl₃ (ppm)	Integration
A	-OCH₃	Singlet (s)	3.38 - 3.39	6H
B	-OCH₂ CH₂O-	Multiplet (m)	3.57 - 3.58	4H
C	CH₃OCH₂ -	Multiplet (m)	3.64 - 3.65	4H

Data sourced from ChemicalBook and Sigma-Aldrich.[4]

Visualizing Molecular Structure and Signaling

The following diagrams illustrate the molecular structure with its distinct proton environments and the resulting signaling in the ¹H NMR spectrum.

Caption: Molecular structure of diglyme with distinct proton environments labeled A, B, and C.

Caption: Logical relationship between proton environments and their corresponding ¹H NMR signals.

Experimental Protocol for ¹H NMR Spectroscopy

The following is a detailed methodology for acquiring a high-quality ¹H NMR spectrum of a liquid sample like diglyme.

• Sample: Diglyme (5-25 mg for a standard ¹H spectrum).[5][6]

• Deuterated Solvent: Typically Chloroform-d (CDCl₃) or DMSO-d₆ (approx. 0.6-0.7 mL).[5][7]

• Internal Standard (Optional): Tetramethylsilane (TMS) for referencing the chemical shift to 0 ppm.

• NMR Tube: High-quality, 5 mm outer diameter tube.[7]

• Glassware: Clean, dry Pasteur pipette and a small vial.

• Filtration Material: A small plug of glass wool or a syringe filter.[8]

• NMR Spectrometer: e.g., 300 MHz or higher field instrument.

• Weighing: Accurately weigh 5-25 mg of diglyme into a clean, dry vial.

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent (e.g., CDCl₃) to the vial.[7] If using an internal standard, it can be added to the solvent beforehand.

• Mixing: Gently swirl or vortex the vial to ensure the sample is completely dissolved and the solution is homogeneous.

• Filtration: To remove any particulate matter which can degrade spectral quality, filter the solution.[5][8] Place a small, tight plug of glass wool into a Pasteur pipette.[8] Carefully transfer the sample solution through the pipette into a clean NMR tube.

• Volume Check: Ensure the liquid height in the NMR tube is approximately 4-5 cm, which corresponds to the optimal volume for most spectrometers.[5][7]

• Capping and Cleaning: Securely cap the NMR tube to prevent evaporation.[7] Wipe the outside of the tube with a lint-free tissue (e.g., Kimwipe) dampened with ethanol (B145695) or isopropanol (B130326) to remove any dust or fingerprints.

• Insertion: Insert the NMR tube into a spinner turbine, ensuring it is set to the correct depth using a depth gauge. Place the sample into the spectrometer's autosampler or manually lower it into the magnet.

• Locking: The spectrometer will "lock" onto the deuterium (B1214612) signal of the solvent. This process stabilizes the magnetic field.[7]

• Shimming: The magnetic field homogeneity is optimized in a process called shimming. This can be done manually or automatically and is crucial for obtaining sharp, well-resolved peaks.[7]

• Tuning and Matching: The probe is tuned to the ¹H frequency to ensure maximum signal sensitivity.[7]

• Acquisition: Set the experimental parameters, including the number of scans (typically 8 to 16 for a concentrated sample), spectral width, and relaxation delay. Acquire the Free Induction Decay (FID).

• Processing: Perform a Fourier transform on the FID to convert the time-domain signal into the frequency-domain spectrum. Phase the spectrum to ensure all peaks are in the positive phase. Calibrate the spectrum by setting the TMS peak to 0 ppm or the residual solvent peak to its known chemical shift.

• Analysis: Integrate the peaks to determine the relative ratios of protons and analyze the chemical shifts and multiplicities to confirm the structure.

References

• 1. Diglyme - Wikipedia [en.wikipedia.org]
• 2. Diglyme | 111-96-6 [chemicalbook.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. Diglyme(111-96-6) 1H NMR spectrum [chemicalbook.com]
• 5. research.reading.ac.uk [research.reading.ac.uk]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 7. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 8. NMR Sample Preparation [nmr.chem.umn.edu]

Common industrial and laboratory uses of Diglyme.

An In-depth Technical Guide to the Industrial and Laboratory Applications of Diglyme

Introduction

Diethylene glycol dimethyl ether, commonly known as diglyme, is a versatile, high-boiling point aprotic polar solvent with the chemical formula (CH₃OCH₂CH₂)₂O.[1][2] Its unique combination of properties, including excellent solvating power for a wide range of compounds, chemical stability, and a wide liquid range, makes it an indispensable solvent in numerous industrial processes and laboratory syntheses.[3][4][5] As a member of the glyme family, it is a colorless liquid with a mild, ether-like odor, and is miscible with water and many common organic solvents.[3][5][6] This guide provides a detailed overview of the physicochemical properties, major industrial and laboratory applications, and representative experimental protocols involving diglyme, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties of Diglyme

Diglyme's utility is largely dictated by its physical and chemical characteristics. These properties make it suitable for reactions requiring elevated temperatures and an inert medium.[7] A summary of its key quantitative data is presented below.

Property	Value
Molecular Formula	C₆H₁₄O₃
Molar Mass	134.17 g/mol [5][6]
Density	0.937 - 0.945 g/mL[1][5]
Melting Point	-68 °C to -64 °C[1][5][6]
Boiling Point	162 °C[1][5][6]
Flash Point	57 °C (135 °F)[1]
Water Solubility	Miscible[1][3][6]
Viscosity	1.089 cP at 20 °C[8]
Refractive Index	1.408 - 1.4097 at 20 °C[6][8]
log Kow	-0.36[8]

Core Applications of Diglyme

Diglyme's distinct properties, particularly its high boiling point and stability in the presence of strong bases, have established its role in a variety of applications.[1][2] It acts as a chelating agent for cations, which enhances the reactivity of anions in solution.[1][2]

Caption: Logical overview of Diglyme's core properties and resulting applications.

Industrial Uses of Diglyme

Diglyme is employed across a wide spectrum of industrial settings, from manufacturing to energy.

• Pharmaceuticals : In pharmaceutical manufacturing, diglyme serves as a high-boiling reaction medium where precise temperature control is necessary.[4][9] Its stability and solvating power are advantageous in the synthesis of complex active pharmaceutical ingredients (APIs).[4][10]

• Paints, Coatings, and Adhesives : It is used as a solvent in the formulation of paints, coatings, and varnishes, where it helps control viscosity and improves flow properties for smooth application.[4][11] In adhesives and sealants, it facilitates proper mixing and enhances application characteristics.[4][11]

• Polymers and Resins : Diglyme functions as a solvent and processing aid in the production of polymers and resins.[4] It can dissolve monomers and catalysts, leading to uniform polymerization and improved product consistency.[4]

• Electronics and Semiconductors : The electronics industry utilizes diglyme as a solvent for photoresists in the manufacturing of integrated circuit boards and semiconductors.[3][7][12] Its purity is critical for cleaning processes in this sector.[7]

• Energy Storage : Diglyme is a key component in electrolytes for advanced battery technologies, including lithium-ion and sodium-ion batteries (SIBs).[11][13] Its ability to dissolve salts like NaPF₆ and its electrochemical stability contribute to battery performance and efficiency.[11][13][14]

Laboratory Uses of Diglyme

In a laboratory context, diglyme is prized as a high-performance solvent for a variety of sensitive and demanding chemical transformations.

• Organometallic Reactions : Due to its resistance to strong bases and its ability to chelate alkali metal cations, diglyme is a favored solvent for reactions involving organometallic reagents.[1][2] It can significantly enhance the reaction rates of Grignard reactions.[1][2][15] The solvent's chelating ability leaves anions more active and available for reaction.[1]

• Metal Hydride Reductions : Rate enhancements have been observed for metal hydride reductions, such as those using LiAlH₄ or NaBH₄, when conducted in diglyme.[1][2][10]

• Hydroboration Reactions : Diglyme is an effective solvent for hydroboration reactions that utilize diborane.[1][2][7]

• Nanoparticle Synthesis : In materials science, diglyme is used as a solvent in the synthesis of nanoparticles.[10][16] For example, it has been employed in the production of gold-thiolate nanoclusters and methyl-terminated Germanium nanocrystals.[10][16]

Experimental Protocols: Grignard Reaction

The Grignard reaction is a cornerstone of organic synthesis for forming carbon-carbon bonds. The high boiling point of diglyme is advantageous when reacting Grignard reagents with less reactive electrophiles, potentially leading to higher yields.[15]

Detailed Methodology for a Representative Grignard Reaction

This protocol outlines the general steps for preparing a Grignard reagent and its subsequent reaction with a ketone electrophile using diglyme as the solvent.

1. Preparation and Setup:

• All glassware (three-neck flask, dropping funnel, condenser) must be rigorously dried in an oven or by flame-drying under vacuum to eliminate all traces of moisture.[15]

• The apparatus is assembled and maintained under an inert atmosphere (e.g., dry nitrogen or argon).[15]

• Magnesium turnings are placed in the reaction flask. If the surface is oxidized, it can be activated with a small crystal of iodine or 1,2-dibromoethane.[15]

2. Grignard Reagent Formation:

• Anhydrous diglyme is added to the flask containing the activated magnesium.

• A solution of the organic halide (e.g., bromobenzene) in anhydrous diglyme is prepared in the dropping funnel.

• A small portion of the halide solution is added to the magnesium suspension to initiate the reaction, which is often indicated by gentle bubbling or a slight temperature increase.

• Once initiated, the remaining halide solution is added dropwise at a rate that maintains a gentle reflux.

3. Reaction with Electrophile:

• After the magnesium has been consumed, the resulting Grignard reagent solution is cooled.

• A solution of the electrophile (e.g., acetone) in anhydrous diglyme is added dropwise from the funnel, typically at a low temperature (e.g., 0 °C) to control the exothermic reaction.

4. Quenching and Workup:

• The reaction is carefully quenched by the slow addition of a saturated aqueous ammonium (B1175870) chloride solution or dilute acid.

• The organic layer is separated, and the aqueous layer is extracted with a suitable solvent (e.g., diethyl ether).

• The combined organic extracts are washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure.

5. Purification:

• The crude product is purified using an appropriate technique, such as column chromatography or distillation.

Caption: Experimental workflow for a typical Grignard reaction using Diglyme.

Safety and Handling

Diglyme is a flammable liquid, and its vapors can form explosive mixtures with air.[12] It should be handled in a well-ventilated area, away from open flames and sources of ignition.[17][18] It is important to note that the European Chemicals Agency lists diglyme as a substance of very high concern (SVHC) due to its classification as a reproductive toxin.[1] Ethers like diglyme also have a tendency to form explosive peroxides upon exposure to air and light, especially during long-term storage.[3][12][19] Containers should be dated upon receipt and opening, and peroxide formation should be tested for periodically and before any distillation.[17][19] Appropriate personal protective equipment (PPE), including chemical splash goggles and suitable gloves, should always be worn when handling the substance.[19][20]

Conclusion

Diglyme is a powerful and highly versatile aprotic solvent with significant applications in both industrial manufacturing and laboratory research. Its high thermal and chemical stability, coupled with its excellent solvating properties, make it the solvent of choice for a wide array of processes, including organometallic synthesis, polymerization, and the formulation of advanced materials for electronics and energy storage. For researchers and drug development professionals, a thorough understanding of its properties and handling requirements is essential for its safe and effective utilization in developing innovative chemical processes and products.

References

• 1. Diglyme - Wikipedia [en.wikipedia.org]
• 2. Diglyme [chemeurope.com]
• 3. Diethylene Glycol Dimethyl Ether (CICADS 41, 2002) [inchem.org]
• 4. Diglyme Dealer and Distributor | Diglyme Supplier | Diglyme Stockist | Diglyme Importers [multichemindia.com]
• 5. grokipedia.com [grokipedia.com]
• 6. Diglyme [chembk.com]
• 7. nbinno.com [nbinno.com]
• 8. Diglyme | C6H14O3 | CID 8150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Page loading... [guidechem.com]
• 10. Glymes as Versatile Solvents for Chemical Reactions and Processes: from the Laboratory to Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Diethylene Glycol Dimethyl Ether (DIGLYME) – Bulk Chemical Supply & Distribution | Neuchem [neuchem.com]
• 12. honeywell-pmt.com [honeywell-pmt.com]
• 13. Diglyme as an electrolyte solvent for sodium-ion batteries [odr.chalmers.se]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. Glyme-Synthesized Nanomaterials - ProQuest [proquest.com]
• 17. chemicalbook.com [chemicalbook.com]
• 18. echemi.com [echemi.com]
• 19. datasheets.scbt.com [datasheets.scbt.com]
• 20. DGR Industrial Products, Inc. :: Butyl Diglyme [chemical-supermarket.com]

Diglyme: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An in-depth examination of the aprotic polar solvent, its properties, and applications in advanced chemical synthesis.

Diglyme, or bis(2-methoxyethyl) ether, is a high-boiling point, aprotic polar solvent with the chemical formula (CH₃OCH₂CH₂)₂O.[1] Its unique combination of properties, including high chemical stability and miscibility with a wide range of organic solvents and water, makes it an invaluable tool in various chemical applications, from organic synthesis to the formulation of pharmaceuticals and electronics.[2][3] This technical guide provides a detailed overview of diglyme, focusing on its core properties, experimental applications, and safety considerations relevant to professionals in research and drug development.

Core Properties of Diglyme

Diglyme's utility as a solvent is rooted in its distinct physical and chemical characteristics. As a polar aprotic solvent, it possesses a significant dipole moment but lacks acidic protons. This allows it to dissolve a wide array of polar and nonpolar compounds while remaining chemically inert in many reaction environments.[4] Its stability under strongly alkaline conditions further enhances its versatility.[5]

Table 1: Physical and Chemical Properties of Diglyme

Property	Value
Chemical Formula	C₆H₁₄O₃
Molecular Weight	134.17 g/mol [2]
Appearance	Colorless liquid[1]
Odor	Slight, ether-like[1]
Boiling Point	162 °C[2]
Melting Point	-68 °C[2]
Density	0.945 g/cm³ at 20 °C[2]
Flash Point	67 °C[2]
Water Solubility	Miscible[1]
Refractive Index	nD20 1.4097[6]

Applications in Chemical Synthesis

Diglyme's high boiling point and stability make it an excellent solvent for reactions requiring elevated temperatures.[4] It is particularly favored for reactions involving organometallic reagents, such as Grignard reactions and metal hydride reductions, where it can enhance reaction rates.[1] Its ability to chelate alkali metal cations leaves the corresponding anions more reactive, thereby accelerating reaction kinetics.[1][7]

Key applications include:

• Grignard Reactions: Diglyme serves as an effective reaction medium for the synthesis of organomagnesium compounds.[6]

• Metal Hydride Reductions: It is a suitable solvent for reductions using reagents like lithium aluminum hydride.[1]

• Hydroboration Reactions: Diglyme is used as a solvent in hydroboration reactions with diborane.[1]

• Polymerization Reactions: It is employed in industrial polymerization processes for compounds like isoprene (B109036) and styrene.[8]

• Pharmaceutical Synthesis: Diglyme is utilized in the production of pharmaceutical intermediates and active pharmaceutical ingredients (APIs) due to its ability to facilitate complex synthetic pathways.[7][9]

Experimental Protocol: A Representative Suzuki-Miyaura Cross-Coupling Reaction

The following is a generalized protocol for a Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern drug discovery, where diglyme can be employed as a high-boiling point solvent.

Objective: To synthesize a biaryl compound from an aryl halide and an arylboronic acid using a palladium catalyst in diglyme.

Materials:

• Aryl halide (e.g., 4-bromoanisole)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Diglyme (anhydrous)

• Inert gas (e.g., Argon or Nitrogen)

• Standard laboratory glassware for organic synthesis

Procedure:

• Reaction Setup: A round-bottom flask is charged with the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), palladium catalyst (0.02 mmol), and base (2.0 mmol).

• Solvent Addition: Anhydrous diglyme (5 mL) is added to the flask.

• Inert Atmosphere: The flask is evacuated and backfilled with an inert gas three times to ensure an oxygen-free environment.

• Heating: The reaction mixture is heated to 120 °C with vigorous stirring.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, the reaction mixture is cooled to room temperature and diluted with an organic solvent (e.g., ethyl acetate). The mixture is then washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography.

Table 2: Representative Data for Suzuki-Miyaura Coupling in Diglyme

Reactants	Catalyst	Base	Temperature (°C)	Time (h)	Yield (%)
4-bromoanisole, Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	120	4	>90

Note: Yields are highly dependent on the specific substrates and reaction conditions.

Visualization of Solvent-Cation Interaction

Diglyme's efficacy in many organometallic reactions stems from its ability to coordinate with metal cations. The oxygen atoms in the ether linkages act as Lewis bases, chelating the metal ion and effectively solvating it. This leaves the counter-anion more "naked" and, therefore, more nucleophilic.

Caption: Chelation of a metal cation by a diglyme molecule.

Experimental Workflow for Solvent Purification

For moisture-sensitive reactions, such as those involving Grignard reagents, the purity of diglyme is critical. The following workflow outlines a standard procedure for drying and purifying diglyme.

Caption: Workflow for the purification of diglyme.

Safety and Handling

Diglyme is classified as a reproductive toxin and may impair fertility or cause harm to the unborn child.[1][2] The European Chemicals Agency lists it as a substance of very high concern (SVHC).[1] Therefore, it is imperative to handle diglyme with appropriate safety precautions.

• Engineering Controls: Work in a well-ventilated fume hood to minimize inhalation exposure.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and a lab coat.

• Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents.[5] Diglyme can form explosive peroxides upon exposure to air and light.[5][10]

• Disposal: Dispose of diglyme and its containers in accordance with local, state, and federal regulations.

Conclusion

Diglyme is a versatile and powerful aprotic polar solvent with a wide range of applications in modern chemical synthesis, particularly in the pharmaceutical and materials science sectors. Its high boiling point, chemical stability, and ability to enhance the reactivity of organometallic reagents make it an invaluable tool for researchers and drug development professionals. However, its reproductive toxicity necessitates strict adherence to safety protocols. By understanding its properties and handling it with care, scientists can continue to leverage diglyme to drive innovation in chemical research and development.

References

• 1. Diglyme - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. CAS 111-96-6: Diglyme | CymitQuimica [cymitquimica.com]
• 4. nbinno.com [nbinno.com]
• 5. Diglyme CAS#: 111-96-6 [m.chemicalbook.com]
• 6. Diglyme [drugfuture.com]
• 7. nbinno.com [nbinno.com]
• 8. Diethylene Glycol Dimethyl Ether (CICADS 41, 2002) [inchem.org]
• 9. nbinno.com [nbinno.com]
• 10. Page loading... [guidechem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Using Diglyme as a Solvent in Grignard Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Grignard reaction is a fundamental and versatile tool in organic synthesis for the formation of carbon-carbon bonds. The choice of solvent is critical to the success of the reaction, with traditional ethers like diethyl ether and tetrahydrofuran (B95107) (THF) being the most common. However, for reactions requiring higher temperatures to proceed at a reasonable rate or to overcome activation energy barriers, particularly with less reactive electrophiles, high-boiling point solvents offer a significant advantage. Diglyme (bis(2-methoxyethyl) ether), with a boiling point of approximately 162°C, serves as an excellent alternative solvent in such cases. Its ability to chelate the magnesium ion can also influence the reactivity and stability of the Grignard reagent.

These application notes provide a comprehensive overview of the use of diglyme as a solvent for Grignard reactions, including comparative data on reaction yields, detailed experimental protocols, and troubleshooting guidance.

Advantages and Considerations of Using Diglyme

Advantages:

• High Boiling Point: Allows for reactions to be conducted at elevated temperatures, which can be beneficial for reactions with sluggish kinetics or for activating less reactive substrates.

• Enhanced Stability: Diglyme can effectively solvate and stabilize the Grignard reagent.

• Increased Reaction Rates: The higher reaction temperatures achievable in diglyme can lead to faster reaction times compared to lower-boiling ethers.

Considerations:

• Product Isolation: The high boiling point of diglyme can make its removal during product purification more challenging compared to lower-boiling solvents.

• Reaction Control: The exothermic nature of Grignard reactions requires careful temperature control, especially at elevated temperatures, to prevent runaway reactions.

• Cost: Diglyme can be more expensive than traditional solvents like diethyl ether or THF.

• Variable Yields: As the data below indicates, the success of using diglyme is highly dependent on the specific substrates and reaction conditions. In some cases, it may lead to lower yields or no reaction at all compared to other solvents.

Data Presentation: Comparative Reaction Yields

The choice of solvent can significantly impact the yield of a Grignard reaction. The following table summarizes a comparison of product yields for different Grignard reactions in diglyme and other common ethereal solvents.

Alkyl/Aryl Halide	Electrophile	Solvent	Activator/Conditions	Product Yield (%)	Reference
Benzyl chloride	2-Butanone	Diglyme	DIBAL-H, 60°C	70
Benzyl chloride	2-Butanone	Diethyl Ether	Iodine	94
Benzyl chloride	2-Butanone	THF	Iodine	27
3-Bromoanisole	2-Butanone	Diglyme	Iodine, 60°C	No Reaction
3-Bromoanisole	2-Butanone	Diethyl Ether	Iodine, 45°C	High Yield
3-Bromoanisole	2-Butanone	THF	Iodine, 45°C	High Yield

Experimental Protocols

The following are detailed protocols for conducting Grignard reactions using diglyme as the solvent. Strict anhydrous conditions are essential for the success of any Grignard reaction. All glassware should be flame-dried or oven-dried and cooled under an inert atmosphere (e.g., argon or nitrogen). Solvents and reagents should be anhydrous.

Protocol 1: General Procedure for the Formation of a Grignard Reagent in Diglyme

This protocol is adapted from a general procedure and can be applied to various alkyl and aryl halides.

Materials:

• Magnesium turnings

• Alkyl or Aryl Halide

• Anhydrous Diglyme

• Iodine crystal (for activation)

• Inert gas (Argon or Nitrogen)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Magnesium Activation: Place magnesium turnings in the flame-dried, three-necked round-bottom flask under a positive pressure of inert gas. Add a small crystal of iodine. Gently warm the flask until the purple vapor of iodine is visible. Allow the flask to cool to room temperature. The magnesium surface is now activated.

• Initial Setup: Add anhydrous diglyme to the flask containing the activated magnesium via a syringe. Dissolve the alkyl or aryl halide in anhydrous diglyme in the dropping funnel.

• Initiation: Add a small portion of the halide solution from the dropping funnel to the magnesium suspension. The reaction should initiate, which is often indicated by a gentle reflux and a change in the appearance of the solution.

• Addition: Once the reaction has started, add the remaining halide solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture. Gentle heating may be applied to ensure the consumption of all the magnesium. The Grignard reagent is now ready for reaction with an electrophile.

Protocol 2: Reaction of a Grignard Reagent with a Ketone in Diglyme

This protocol describes the reaction of a pre-formed Grignard reagent with a ketone.

Materials:

• Grignard reagent in diglyme (prepared as in Protocol 1)

• Ketone

• Anhydrous Diglyme

• Saturated aqueous ammonium (B1175870) chloride solution

• Inert gas (Argon or Nitrogen)

Equipment:

• Reaction flask with the Grignard reagent

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Cooling: Cool the flask containing the Grignard reagent in diglyme to the desired temperature (e.g., 0°C in an ice bath).

• Addition of Electrophile: Dissolve the ketone in anhydrous diglyme and add it to the dropping funnel. Add the ketone solution dropwise to the stirred Grignard reagent.

• Reaction: After the addition is complete, allow the reaction to stir for an appropriate amount of time. The reaction progress can be monitored by a suitable method, such as Thin Layer Chromatography (TLC).

• Quenching: After the reaction is complete, cool the mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride.

• Workup: Proceed with a standard aqueous workup, including extraction with a suitable organic solvent and subsequent drying of the organic layer.

• Purification: Purify the desired product using an appropriate technique, such as column chromatography or distillation.

Mandatory Visualizations

Experimental Workflow for Grignard Reaction in Diglyme

Caption: Workflow for a Grignard reaction using diglyme as a solvent.

Logical Relationship of Factors Affecting Grignard Reaction in Diglyme

Caption: Key factors influencing the success of Grignard reactions in diglyme.

Application Notes and Protocols for Hydroboration Reactions Using Diglyme

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroboration-oxidation is a powerful and widely utilized reaction in organic synthesis for the anti-Markovnikov hydration of alkenes and alkynes. This two-step process provides a valuable route to alcohols with high regio- and stereoselectivity. The use of diethylene glycol dimethyl ether (diglyme) as a solvent for hydroboration reactions offers advantages in terms of its high boiling point and its ability to effectively solvate borane (B79455) reagents. This document provides a detailed protocol for conducting hydroboration reactions using the diborane-diglyme complex (B₂H₆·diglyme), including experimental procedures, quantitative data for representative substrates, and essential safety information.

Principle and Scope

The hydroboration-oxidation reaction proceeds via a two-step mechanism. In the first step, borane (BH₃), stabilized as a complex with diglyme, adds across the carbon-carbon double bond of an alkene.[1] This hydroboration step is a syn-addition, meaning that the boron and hydrogen atoms add to the same face of the double bond.[1][2] The reaction is also highly regioselective, with the boron atom adding to the less sterically hindered carbon atom of the double bond, leading to the anti-Markovnikov product upon oxidation.[1][2][3] One molecule of BH₃ can react with up to three molecules of the alkene to form a trialkylborane intermediate.[2][3]

In the second step, the trialkylborane is oxidized, typically using alkaline hydrogen peroxide. This oxidation proceeds with retention of stereochemistry, meaning the hydroxyl group replaces the boron atom at the same position, resulting in the overall syn-addition of a hydroxyl group and a hydrogen atom across the double bond.[1]

This protocol is applicable to a wide range of alkenes, including terminal, internal, and functionalized olefins, providing access to primary and secondary alcohols.

Quantitative Data Summary

The following table summarizes representative data for the hydroboration-oxidation of various alkenes in diglyme.

Substrate	Borane Reagent	Reaction Conditions (Hydroboration)	Oxidizing Agent	Product(s)	Isomer Distribution (%)	Yield (%)	Reference
1-Hexene (B165129)	B₂H₆ in Diglyme	Not specified	Alkaline H₂O₂	1-Hexanol (B41254), 2-Hexanol	94:6	Not specified	Organic Syntheses, Coll. Vol. 7, p.263 (1990)
Styrene	NaBH₄ / BF₃·OEt₂ in Diglyme	20°C	Alkaline H₂O₂	2-Phenylethanol, 1-Phenylethanol	81:19	Not specified	J. Am. Chem. Soc. 1961, 83, 12, 2951–2954
p-Methoxystyrene	NaBH₄ / BF₃·OEt₂ in Diglyme	20°C	Alkaline H₂O₂	2-(p-Methoxyphenyl)ethanol, 1-(p-Methoxyphenyl)ethanol	93:7	Not specified	J. Am. Chem. Soc. 1961, 83, 12, 2951–2954
p-Chlorostyrene	NaBH₄ / BF₃·OEt₂ in Diglyme	20°C	Alkaline H₂O₂	2-(p-Chlorophenyl)ethanol, 1-(p-Chlorophenyl)ethanol	73:27	Not specified	J. Am. Chem. Soc. 1961, 83, 12, 2951–2954
p-Trifluoromethylstyrene	NaBH₄ / BF₃·OEt₂ in Diglyme	20°C	Alkaline H₂O₂	2-(p-Trifluoromethylphenyl)ethanol, 1-(p-Trifluoromethylphenyl)ethanol	66:34	Not specified	J. Am. Chem. Soc. 1961, 83, 12, 2951–2954

Experimental Protocols

General Considerations

• All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) as borane reagents are sensitive to air and moisture.

• All glassware should be thoroughly dried in an oven and cooled under a stream of inert gas before use.

• Diglyme should be anhydrous.

Representative Protocol: Hydroboration-Oxidation of 1-Hexene

This protocol is adapted from established procedures and is suitable for the gram-scale synthesis of 1-hexanol.

Apparatus:

• A three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a pressure-equalizing dropping funnel, and a condenser topped with a nitrogen inlet.

Reagents and Materials:

• 1-Hexene (e.g., 8.4 g, 100 mmol)

• Diborane-diglyme complex (B₂H₆ in diglyme) or a solution of borane prepared in situ (e.g., from NaBH₄ and BF₃·OEt₂)

• Anhydrous diglyme

• 3 M Sodium hydroxide (B78521) (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂) solution

• Diethyl ether (for extraction)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate (for drying)

Procedure:

Step 1: Hydroboration

• In the reaction flask, dissolve 1-hexene (100 mmol) in anhydrous diglyme (e.g., 50 mL).

• Cool the solution to 0-5 °C using an ice bath.

• Slowly add the diborane-diglyme solution (approximately 33.3 mmol of BH₃) to the stirred solution of the alkene, maintaining the temperature between 0 and 10 °C. The addition should be controlled to manage any exotherm.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours to ensure the complete formation of the trihexylborane.

Step 2: Oxidation

• Cool the reaction mixture back to 0-5 °C in an ice bath.

• Slowly and carefully add the 3 M NaOH solution (e.g., 40 mL) to the reaction mixture.

• Following the base addition, add 30% H₂O₂ solution (e.g., 40 mL) dropwise, ensuring the temperature does not exceed 40-50 °C. The addition of hydrogen peroxide can be highly exothermic.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for at least 1 hour, or until the oxidation is complete (the two phases should become clear). Gentle heating to 50 °C can be applied to ensure complete reaction.

Step 3: Work-up and Isolation

• Separate the organic layer. If the layers are not well-defined, add diethyl ether to facilitate separation.

• Wash the organic layer with brine (2 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Remove the solvent (diglyme and ether) by distillation or rotary evaporation.

• The crude 1-hexanol can be purified by distillation.

Safety Precautions

Handling Borane-Diglyme Complex:

• Air and Moisture Sensitivity: Borane-diglyme is highly reactive towards air and moisture, which can lead to the formation of flammable hydrogen gas. Always handle under a dry, inert atmosphere.

• Toxicity: Diborane is a toxic gas. Handle the complex in a well-ventilated fume hood.

• Storage: Store the borane-diglyme complex in a tightly sealed container under an inert atmosphere and in a cool, dry place.

Oxidative Work-up:

• Exothermic Reaction: The addition of hydrogen peroxide to the trialkylborane is highly exothermic. Add the H₂O₂ slowly and with efficient cooling to control the reaction temperature.

• Hydrogen Peroxide Hazards: 30% hydrogen peroxide is a strong oxidizing agent and can cause severe skin and eye burns. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Solvent Hazards:

• Diglyme: Diglyme is a high-boiling ether and can form peroxides upon storage. Use only peroxide-free diglyme. It is also a reproductive toxin. Handle with care and avoid inhalation and skin contact.

General Safety:

• Always wear appropriate PPE.

• Have a fire extinguisher and a safety shower/eyewash station readily accessible.

• Quench any residual borane carefully with a protic solvent (e.g., methanol (B129727) or isopropanol) in a controlled manner before disposal.

Diagrams

References

• 1. orgosolver.com [orgosolver.com]
• 2. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols: Diglyme as an Electrolyte in Lithium-Ion Batteries

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glycol dimethyl ethers, or glymes, are a class of aprotic ether solvents that have garnered significant attention for use in next-generation lithium batteries, including lithium-metal, lithium-sulfur, and lithium-oxygen systems.[1][2] Diglyme (G2), with the chemical formula CH₃O(CH₂CH₂O)₂CH₃, offers a unique combination of properties that make it an attractive alternative to conventional carbonate-based electrolytes.[1][2][3] Its advantages include good chemical and thermal stability, a wide electrochemical window, and the ability to form stable complexes with lithium cations, which can influence ion transport and interfacial properties.[1][4]

This document provides a detailed overview of diglyme-based electrolytes, summarizing their key performance metrics and providing standardized protocols for their preparation and electrochemical characterization.

Key Properties and Rationale for Use

Diglyme's multiple ether oxygen atoms allow it to effectively chelate lithium ions, similar to crown ethers, leading to unique electrolyte properties.[1] This solvation capability is generally stronger than that of monoglyme (G1) but less hindered by the high viscosity seen in longer-chain glymes like tetraglyme (B29129) (G4), positioning diglyme as a balanced candidate.[1] Research has shown that diglyme-based electrolytes can exhibit high ionic conductivity and stability, making them suitable for various battery chemistries.[4][5] However, their performance, particularly concerning the stability of the solid electrolyte interphase (SEI) on the anode, can be highly dependent on the choice of lithium salt and the specific electrode materials used.[5][6]

Data Presentation: Physicochemical and Electrochemical Properties

The performance of diglyme-based electrolytes is heavily influenced by the type and concentration of the lithium salt used. The following tables summarize key quantitative data from various studies.

Table 1: Physicochemical Properties of Diglyme-Based Electrolytes

Lithium Salt (Concentration)	Ionic Conductivity (σ)	Viscosity (η)	Li⁺ Transference Number (t_Li⁺)	Temperature (°C)	Source
1 M LiTFSI in Diglyme	~7.5 mS/cm	-	0.74	25	[7]
1 M LiTf in Diglyme	~0.5 mS/cm (at 0.5 M)	-	-	25	[8]
1 M LiTFSI in Diglyme	~0.3 mS/cm (at 0.3 M)	-	-	25	[8]
1 M LiFSI in Diglyme	~6-8 mS/cm	-	-	25	[4][7]
1 M LiBETI in Diglyme	>8 mS/cm	-	-	25	[4]
1 M LiPF₆ in Diglyme/EC (1:1)	-	~4.5 cP	-	25	[3]
0.1 M LiPF₆ in Diglyme	-	-	-	Varies	[1]

Note: Direct comparisons can be challenging due to variations in measurement techniques and conditions across different studies.

Table 2: Electrochemical Performance of Lithium Cells with Diglyme-Based Electrolytes

Cell Configuration	Electrolyte	Key Performance Metrics	Source
Li / LiFePO₄	1 M LiTFSI in Diglyme	Stable cycling for 200 cycles with a capacity of 154 mAh/g at C/3. Capacity retention >70% after 500 cycles at 1C.	[7]
Li / Cu	LiNO₃/LiBOB in Diglyme	Stable cycling for >700 cycles.	[9]
Na / Hard Carbon (HC)	1 M NaPF₆ in Diglyme	Rapid capacity fading observed in cells with hard carbon anodes.	[5][6]
Na / Na₃V₂(PO₄)₃ (NVP)	1 M NaPF₆ in Diglyme	Stable cell cycling demonstrated in NVP symmetric cells.	[5]

Experimental Protocols

The following protocols provide standardized methodologies for preparing and testing diglyme-based electrolytes.

Protocol 1: Preparation of Diglyme-Based Electrolyte

Objective: To prepare a lithium salt solution in diglyme with low water and oxygen content.

Materials:

• Anhydrous diglyme (≤ 50 ppm H₂O)[5][8]

• Lithium salt (e.g., LiTFSI, LiPF₆), battery grade, dried under vacuum[4][8]

• Argon-filled glovebox (H₂O < 2 ppm, O₂ < 0.1 ppm)[8]

• Volumetric flasks and magnetic stirrer

• Molecular sieves (e.g., 4 Å), activated[1]

Procedure:

• Solvent Purification (if necessary): Although anhydrous solvents are commercially available, further drying over activated molecular sieves for at least 24 hours inside the glovebox is recommended to minimize water content.[1][4]

• Salt Drying: Dry the desired lithium salt (e.g., LiTFSI) under high vacuum at an elevated temperature (e.g., 120-140 °C) for over 12 hours to remove any residual moisture.[4][8] Allow the salt to cool to room temperature under vacuum before transferring it into the glovebox.

• Electrolyte Formulation: Inside the argon-filled glovebox, add the pre-weighed, dried lithium salt to a volumetric flask.

• Dissolution: Slowly add the anhydrous diglyme to the flask up to the desired volume.

• Mixing: Stir the solution using a magnetic stirrer until the salt is completely dissolved. This may take several hours depending on the salt and concentration.

• Storage: Store the prepared electrolyte solution in a tightly sealed container inside the glovebox to prevent contamination.[8]

Protocol 2: Coin Cell Assembly (CR2032)

Objective: To assemble a CR2032-type coin cell for electrochemical testing.

Materials:

• CR2032 coin cell components (casings, spacers, spring)

• Cathode and anode discs (sized appropriately)

• Separator (e.g., Celgard, glass fiber), cut to size

• Prepared diglyme-based electrolyte

• Crimping machine

• All components must be dried and transferred into an argon-filled glovebox.

Procedure:

• Place the negative electrode (e.g., lithium metal disc) in the center of the bottom cell casing.

• Dispense a few drops (e.g., 40-60 µL) of the diglyme electrolyte onto the electrode surface to ensure it is wetted.

• Place a separator disc on top of the negative electrode.

• Add another few drops of electrolyte onto the separator.

• Place the positive electrode (e.g., LiFePO₄) centered on top of the separator.

• Add a final drop of electrolyte to the positive electrode.

• Place a stainless steel spacer on top of the positive electrode, followed by the spring.

• Carefully place the top casing (cap) over the assembly.

• Transfer the assembled cell to the crimping machine and crimp it to ensure a hermetic seal.

• Remove the cell, clean the exterior, and let it rest for several hours (e.g., 12 hours) before testing to ensure complete wetting of the electrodes.

Protocol 3: Electrochemical Characterization

Objective: To evaluate the ionic conductivity, electrochemical stability, and cycling performance of the electrolyte.

A. Electrochemical Impedance Spectroscopy (EIS) for Ionic Conductivity

• Cell Assembly: Assemble a symmetric cell with two stainless steel blocking electrodes (SS/electrolyte/SS) in a coin cell configuration, using a separator of known thickness.[4]

• Measurement: Place the cell in a temperature-controlled chamber. Connect it to a potentiostat equipped with a frequency response analyzer.

• Parameters: Apply a small AC voltage perturbation (e.g., 10 mV) over a wide frequency range (e.g., 500 kHz to 10 Hz).[4]

• Analysis: Determine the bulk resistance (R_b) of the electrolyte from the high-frequency intercept of the Nyquist plot with the real axis. Calculate ionic conductivity (σ) using the formula σ = L / (R_b * A), where L is the separator thickness and A is the electrode area.

B. Linear Sweep Voltammetry (LSV) for Electrochemical Stability Window (ESW)

• Cell Assembly: Assemble a three-electrode cell or a two-electrode coin cell using a lithium metal reference/counter electrode and an inert working electrode (e.g., stainless steel, glassy carbon).[5]

• Anodic Scan: Scan the potential from the open-circuit voltage (OCV) to a high potential (e.g., 5.0 V vs. Li/Li⁺) at a slow scan rate (e.g., 0.1 mV/s) to determine the anodic stability limit.[5]

• Cathodic Scan: In a separate scan, sweep the potential from OCV to a low potential (e.g., -0.3 V vs. Li/Li⁺) to determine the reductive stability limit.[5]

• Analysis: The ESW is defined as the voltage range where negligible current flows, before the onset of significant oxidative or reductive decomposition currents.

C. Galvanostatic Cycling for Battery Performance

• Cell Assembly: Use a cell with a lithium metal anode and a desired cathode (e.g., LiFePO₄).

• Formation Cycles: Cycle the cell at a low C-rate (e.g., C/20 or C/10) for the first few cycles to stabilize the SEI.

• Performance Test: Cycle the cell between defined voltage cutoffs (e.g., 2.8 V to 3.9 V for LiFePO₄) at various C-rates (e.g., C/3, 1C, 5C).[4][7]

• Analysis: Record and plot the specific capacity, coulombic efficiency, and capacity retention versus the cycle number to evaluate the long-term performance and stability of the electrolyte in a full cell configuration.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the use of diglyme electrolytes.

References

• 1. osti.gov [osti.gov]
• 2. Glyme-based electrolytes: suitable solutions for next-generation lithium batteries - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC03996B [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. iris.unife.it [iris.unife.it]
• 5. digital.csic.es [digital.csic.es]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

Application of Diglyme in Organometallic Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diglyme, or bis(2-methoxyethyl) ether, is a high-boiling point, polar aprotic solvent that has found significant utility in organometallic synthesis. Its unique properties, including its ability to chelate metal cations, its stability in the presence of strong bases, and its wide liquid range, make it an excellent medium for a variety of organometallic reactions.[1][2] This document provides detailed application notes and experimental protocols for the use of diglyme in three key areas of organometallic synthesis: Grignard reactions, the synthesis of metal carbonyls, and Suzuki-Miyaura coupling reactions.

Key Properties of Diglyme for Organometallic Synthesis

Diglyme's effectiveness as a solvent in organometallic chemistry stems from several key physical and chemical properties. Its high boiling point (162 °C) allows for reactions to be conducted at elevated temperatures, which can be crucial for reactions with sluggish kinetics or for overcoming activation energy barriers.[3] Furthermore, the presence of three oxygen atoms in the diglyme molecule allows it to act as a chelating agent, solvating and stabilizing metal cations. This chelation can enhance the reactivity of organometallic reagents by creating more "naked" and therefore more nucleophilic anions.[1][2] Diglyme is also chemically inert under strongly basic conditions, a common requirement for many organometallic reactions.[2]

I. Grignard Reactions

The formation of Grignard reagents (RMgX) and their subsequent reactions are fundamental transformations in organic synthesis. The choice of solvent is critical for the successful formation and reactivity of these organomagnesium compounds. While ethers like diethyl ether and tetrahydrofuran (B95107) (THF) are commonly used, diglyme offers distinct advantages, particularly for reactions requiring higher temperatures.[3]

Advantages of Diglyme in Grignard Reactions:

• Higher Reaction Temperatures: Diglyme's high boiling point allows for the formation of Grignard reagents from less reactive organic halides and facilitates their reaction with unreactive electrophiles.[3]

• Enhanced Solvation: The chelating nature of diglyme can help to break up the dimeric or oligomeric aggregates of Grignard reagents, leading to more reactive monomeric species.

• Reduced Side Reactions: In some cases, the use of diglyme can suppress side reactions like Wurtz coupling.

Quantitative Data: Solvent Effects on Grignard Reactions

The choice of solvent can significantly impact the ratio of the desired Grignard product to the undesired Wurtz coupling byproduct. The following table summarizes the product-to-byproduct ratios for the reaction of benzyl (B1604629) bromide with magnesium in various solvents.

Solvent	Activator	Temperature (°C)	Product : Wurtz Byproduct Ratio
Diethyl Ether (Et₂O)	I₂	Reflux	80 : 20
Tetrahydrofuran (THF)	I₂	Reflux	30 : 70
2-Methyltetrahydrofuran (2-MeTHF)	I₂	Reflux	80 : 20
Diglyme	DIBAL-H	60	20 : 80

Data sourced from a comparative study on solvent effects in Grignard reactions. The use of DIBAL-H as an activator was necessary to initiate the reaction in diglyme under the studied conditions.[2]

It is important to note that while in this specific example with benzyl bromide, diglyme did not show a favorable product-to-byproduct ratio, its utility often lies in enabling reactions that are difficult to perform in lower-boiling ethers.

Experimental Protocol: General Procedure for a Grignard Reaction in Diglyme

This protocol provides a general method for the formation of a Grignard reagent and its subsequent reaction with an electrophile using diglyme as the solvent.

Materials:

• Magnesium turnings

• Iodine crystal (for activation)

• Anhydrous diglyme

• Alkyl or aryl halide

• Electrophile

• Anhydrous workup and purification solvents

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

• Heating mantle

Procedure:

1. Magnesium Activation: a. Place magnesium turnings in a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel. b. Assemble the apparatus under a positive pressure of an inert gas. c. Add a small crystal of iodine. d. Gently warm the flask with a heating mantle until the purple vapor of iodine is visible. e. Allow the flask to cool to room temperature. The magnesium surface is now activated.

2. Grignard Reagent Formation: a. To the flask containing the activated magnesium, add anhydrous diglyme via a syringe. b. Dissolve the alkyl or aryl halide in anhydrous diglyme in the dropping funnel. c. Add a small portion of the halide solution to the magnesium suspension. The reaction should initiate, as indicated by a gentle reflux and a change in the appearance of the solution. d. Once the reaction has started, add the remaining halide solution dropwise at a rate that maintains a gentle reflux. e. After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until the magnesium is consumed.

3. Reaction with Electrophile: a. Cool the reaction mixture to the desired temperature (e.g., 0 °C in an ice bath). b. Add a solution of the electrophile in anhydrous diglyme dropwise. c. After the addition is complete, allow the reaction to stir for the appropriate time, monitoring by a suitable method (e.g., TLC).

4. Workup: a. Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride. b. Proceed with a standard aqueous workup, including extraction with an appropriate organic solvent. c. Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure. d. Purify the desired product by a suitable method such as distillation or chromatography.

Caption: General workflow for a Grignard reaction in diglyme.

II. Synthesis of Metal Carbonyls

Metal carbonyls are important compounds in organometallic chemistry, serving as catalysts and precursors for other organometallic complexes. The synthesis of certain metal carbonyls, particularly those of early transition metals, often requires reductive carbonylation under high pressure and temperature. Diglyme is an excellent solvent for these reactions due to its high boiling point and its ability to solubilize the metal salts and reducing agents.

A notable example is the synthesis of vanadium hexacarbonyl, V(CO)₆.

Quantitative Data: Synthesis of Vanadium Hexacarbonyl

Reactants	Reducing Agent	Solvent	Conditions	Product	Yield
VCl₃, CO	Na	Diglyme	160 °C, 200 atm CO	[Na(diglyme)₂][V(CO)₆]	55-59%
[Na(diglyme)₂][V(CO)₆]	H₃PO₄	-	40-45 °C, vacuum	V(CO)₆	80%

Data sourced from a detailed synthetic procedure for vanadium hexacarbonyl.

Experimental Protocol: Synthesis of Vanadium Hexacarbonyl (V(CO)₆)

This two-step protocol describes the synthesis of the sodium diglyme salt of hexacarbonylvanadate followed by the formation of the neutral vanadium hexacarbonyl.

Step 1: Synthesis of [Na(diglyme)₂][V(CO)₆]

Materials:

• Anhydrous vanadium(III) chloride (VCl₃)

• Sodium metal

• Anhydrous diglyme

• Carbon monoxide (CO) gas

• High-pressure autoclave

• Inert gas supply (Argon)

Procedure: a. In a dry, inert atmosphere glovebox, charge a high-pressure autoclave with anhydrous VCl₃, sodium metal, and anhydrous diglyme. b. Seal the autoclave and purge with argon gas, followed by pressurizing and venting with carbon monoxide gas several times. c. Pressurize the autoclave with CO to the desired pressure (e.g., 200 atm). d. Heat the autoclave to the reaction temperature (e.g., 160 °C) with stirring or shaking for the specified reaction time (e.g., 48 hours). e. After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess CO pressure. f. The resulting mixture contains the product, [Na(diglyme)₂][V(CO)₆], which can be isolated by filtration and washing with an appropriate solvent like diethyl ether or n-pentane.

Step 2: Synthesis of V(CO)₆

Materials:

• [Na(diglyme)₂][V(CO)₆]

• 100% Phosphoric acid (H₃PO₄)

• Sublimation apparatus

• Vacuum pump

Procedure: a. In a flask equipped with a sublimation probe, combine [Na(diglyme)₂][V(CO)₆] and 100% H₃PO₄ under an inert atmosphere. b. Evacuate the apparatus to a low pressure (e.g., 0.1 mbar). c. Gently heat the mixture to 40-45 °C while cooling the sublimation probe (e.g., with cold water). d. The V(CO)₆ will sublime onto the cold probe as dark bluish-black crystals. e. After the sublimation is complete, carefully bring the apparatus back to atmospheric pressure with an inert gas and collect the crystalline product in an inert atmosphere.

Caption: Workflow for the synthesis of Vanadium Hexacarbonyl.

III. Suzuki-Miyaura Coupling Reactions

The Suzuki-Miyaura coupling is a versatile palladium-catalyzed cross-coupling reaction for the formation of C-C bonds, typically between an organoboron compound and an organic halide or triflate. The choice of solvent can influence the reaction rate and yield by affecting the solubility of the reagents and the stability of the catalytic species. While a variety of solvents are used for Suzuki couplings, diglyme's high boiling point makes it suitable for reactions involving less reactive coupling partners that require elevated temperatures.

Application of Diglyme in Suzuki-Miyaura Coupling:

• High-Temperature Reactions: Diglyme can be employed when coupling unreactive aryl chlorides or sterically hindered substrates that necessitate high temperatures to proceed at a reasonable rate.

• Improved Solubility: Diglyme can effectively dissolve the inorganic bases (e.g., K₂CO₃, Cs₂CO₃) and the organoboron reagents, leading to a more homogeneous reaction mixture and potentially faster reaction rates.

Quantitative Data: Suzuki-Miyaura Coupling

While a specific, detailed protocol for a Suzuki-Miyaura reaction in diglyme with quantitative yields was not found in the immediate search results, the general principles of Suzuki coupling apply. The following table provides a generic representation of reaction conditions.

Aryl Halide	Organoboron Reagent	Catalyst	Base	Solvent	Temperature (°C)	Yield
Aryl-X (X=Br, Cl)	Aryl'-B(OH)₂	Pd(PPh₃)₄ or other Pd catalysts	K₂CO₃, Cs₂CO₃, etc.	Diglyme	100-150	Varies

Experimental Protocol: General Procedure for a Suzuki-Miyaura Coupling Reaction in Diglyme

This protocol outlines a general procedure for a Suzuki-Miyaura cross-coupling reaction using diglyme as the solvent. The specific catalyst, base, and temperature should be optimized for the particular substrates being used.

Materials:

• Aryl or heteroaryl halide

• Aryl or heteroaryl boronic acid or ester

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Anhydrous diglyme

• Schlenk flask or reaction tube

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

• Heating source (oil bath or heating mantle)

Procedure: a. To a Schlenk flask, add the aryl halide, the organoboron reagent, the palladium catalyst, and the base under an inert atmosphere. b. Add anhydrous diglyme to the flask. c. Degas the reaction mixture by subjecting it to several cycles of vacuum and backfilling with an inert gas. d. Heat the reaction mixture to the desired temperature (e.g., 120-150 °C) with vigorous stirring. e. Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC-MS). f. Upon completion, cool the reaction mixture to room temperature. g. Dilute the mixture with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane). h. Combine the organic layers, wash with brine, and dry over an anhydrous drying agent. i. Filter and concentrate the solution under reduced pressure. j. Purify the crude product by flash chromatography or recrystallization to obtain the desired biaryl product.

Caption: Key components of a Suzuki-Miyaura coupling reaction.

Conclusion

Diglyme is a valuable solvent for a range of organometallic syntheses, offering advantages in reactions that require high temperatures and effective cation solvation. Its application in Grignard reactions, the synthesis of metal carbonyls, and Suzuki-Miyaura couplings demonstrates its versatility. The protocols and data presented in these application notes provide a foundation for researchers and professionals to effectively utilize diglyme in their synthetic endeavors. As with any chemical process, careful optimization of reaction conditions is crucial for achieving high yields and purity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Procedure for Drying and Purifying Diglyme

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe and effective drying and purification of Diethylene Glycol Dimethyl Ether (Diglyme, CAS 111-96-6). Adherence to these protocols is critical for ensuring the quality and safety of reactions sensitive to water and peroxides.

Introduction

Diglyme is a high-boiling point, aprotic polar solvent widely used in organic synthesis. Its ability to chelate cations makes it particularly effective for reactions involving organometallic reagents, such as Grignard reactions, metal hydride reductions, and hydroborations. However, commercial diglyme often contains impurities, primarily water and hazardous peroxides, which can interfere with or dangerously alter reaction pathways. Proper purification is therefore essential.

Safety Precautions

WARNING: Diglyme is a hazardous chemical. It is flammable, can form explosive peroxides upon storage, and is classified as a reproductive toxin. Always handle diglyme in a well-ventilated chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves (e.g., PVC).

• Peroxide Formation: Diglyme is a peroxide-forming solvent, typically classified as a hazard upon concentration (e.g., during distillation). Peroxides can detonate when subjected to heat, friction, or mechanical shock.

• Storage: Store diglyme in tightly sealed, airtight containers, preferably under an inert atmosphere (e.g., nitrogen). Keep it away from heat, light, and ignition sources. Opened containers should not be stored for more than 12 months.

• Handling: Avoid contact with strong oxidizing agents. Never distill diglyme to dryness, as this can concentrate explosive peroxides. Always leave at least 10-20% of the liquid in the distillation flask.

• Reactive Drying Agents: Use of reactive drying agents like Lithium Aluminum Hydride (LiAlH₄) can be extremely dangerous if the solvent contains significant amounts of water or peroxides, as this can lead to violent explosions. Always test for and remove peroxides before drying with metal hydrides.

Data Summary

The following tables summarize key physical properties of diglyme and the effectiveness of various purification and testing methods.

Table 1: Physical Properties of Diglyme

Property	Value
CAS Number	111-96-6
Molecular Formula	(CH₃OCH₂CH₂)₂O
Molar Mass	134.17 g/mol
Boiling Point	162 °C (at 760 mmHg)
Melting Point	-64 °C
Density	0.943 g/mL (at 25 °C)
Refractive Index	n20/D 1.408
Water Solubility	Miscible

Table 2: Peroxide Detection and Safety Levels

Peroxide Test Result (KI/Acetic Acid)	Peroxide Concentration	Safety Recommendation
No color change	< 25 ppm	Considered safe for general use.
Pale yellow color	25 - 100 ppm	Low concentration; not recommended for distillation.
Brown color	> 100 ppm	High and dangerous concentration. Do not handle; contact EHS for disposal.
Blue/Dark blue (with starch indicator)	Confirms presence of peroxides.	High sensitivity confirmation.

Experimental Protocols

Protocol 1: Peroxide Detection

This qualitative test should be performed on all batches of diglyme before use, especially before distillation or heating.

Materials:

• Diglyme sample (1-2 mL)

• Glacial acetic acid (1 mL)

• Potassium iodide (KI) or Sodium iodide (NaI) crystals (~0.1 g)

• Starch solution (optional, for enhanced sensitivity)

• Test tube

Procedure:

• In a clean test tube, mix 1 mL of the diglyme to be tested with 1 mL of glacial acetic acid.

• Add approximately 0.1 g of KI or NaI crystals and gently shake the mixture.

• Observe for any color change. Interpret the results based on Table 2. A pale yellow to brown color indicates the presence of peroxides.

• For enhanced sensitivity, add a few drops of a freshly prepared starch solution. A blue or dark blue color provides definitive confirmation of peroxides.

Protocol 2: Peroxide Removal

If peroxides are detected, they must be removed before proceeding with drying and distillation.

Method A: Activated Alumina (B75360) Column

This is a convenient and effective method for removing hydroperoxides.

Materials:

• Basic activated alumina (80-mesh)

• Chromatography column

• Peroxide-containing diglyme

• Clean, dry collection flask

Procedure:

• Pack a chromatography column with basic activated alumina (an 80 g charge in a 2 x 33 cm column is sufficient for 100-400 mL of solvent).

• Carefully pour the peroxide-containing diglyme onto the top of the alumina column.

• Allow the solvent to percolate through the column under gravity into a clean, dry flask.

• Test the collected solvent for peroxides using Protocol 1 to confirm their removal.

• Decontamination: Since peroxides are adsorbed onto the alumina, the column must be decontaminated before disposal. Flush the column with a dilute acidic solution of ferrous sulfate (B86663) to reduce the adsorbed peroxides.

Protocol 3: Drying of Diglyme

Method A: Pre-Drying

For general applications, pre-drying may be sufficient.

• Add sodium hydroxide (B78521) (NaOH) pellets or anhydrous magnesium sulfate (MgSO₄) to the diglyme.

• Allow the mixture to stand for 24 hours, with occasional swirling.

• Decant or filter the solvent from the drying agent.

Method B: Rigorous Drying for Anhydrous Applications

This method is for preparing highly anhydrous diglyme for sensitive reactions. This must only be performed on peroxide-free diglyme.

Materials:

• Peroxide-free diglyme

• Drying agent: Calcium hydride (CaH₂), sodium metal with benzophenone (B1666685) indicator, or Lithium Aluminum Hydride (LiAlH₄). CaH₂ is generally safer than LiAlH₄.

• Round-bottom flask

• Reflux condenser

• Inert gas source (Nitrogen or Argon)

Procedure:

• Place the peroxide-free diglyme in a round-bottom flask under an inert atmosphere.

• Add the drying agent (e.g., CaH₂).

• Gently reflux the mixture under an inert atmosphere for several hours to overnight. If using sodium/benzophenone, reflux until the characteristic deep blue/purple color of the ketyl radical persists, indicating anhydrous conditions.

• The diglyme is now ready for distillation directly from the drying agent.

Protocol 4: Purification by Distillation

Due to its high boiling point, diglyme should be purified by distillation under reduced pressure.

Materials:

• Dried diglyme in a distillation flask

• Distillation apparatus (condenser, receiving flask)

• Vacuum source and gauge

• Heating mantle

• Inert gas source

Procedure:

• Assemble the distillation apparatus. Ensure all glassware is dry.

• Connect the apparatus to a vacuum source and an inert gas line.

• Slowly apply vacuum to the system containing the dried diglyme.

• Begin heating the distillation flask gently.

• Collect the fraction that distills at the appropriate temperature for the applied pressure (e.g., 62-63 °C at 15 mmHg).

• Crucially, stop the distillation before the flask goes to dryness. Leave approximately 10-20% of the initial volume.

• Once distillation is complete, cool the system and backfill with inert gas before collecting the purified solvent.

• Store the purified, anhydrous diglyme over molecular sieves in a tightly sealed container under an inert atmosphere to prevent re-absorption of moisture.

Visualizations

Caption: Workflow for the complete purification of diglyme.

Caption: Decision guide for selecting a diglyme purification method.

Diglyme as a High-Temperature Reaction Medium: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diglyme (bis(2-methoxyethyl) ether) is a high-boiling point, polar aprotic solvent that offers exceptional stability under a range of reaction conditions, making it an excellent medium for high-temperature organic synthesis.[1] With a boiling point of 162 °C, diglyme allows for reactions to be conducted at elevated temperatures, often leading to increased reaction rates and enabling the use of less reactive substrates.[1][2][3] Its ability to chelate metal cations enhances the reactivity of organometallic reagents and promotes various coupling reactions.[1][4] However, its classification as a reproductive toxin and the potential for peroxide formation and decomposition at high temperatures necessitate careful handling and adherence to strict safety protocols.[1][5]

This document provides detailed application notes and experimental protocols for the use of diglyme in several key high-temperature synthetic transformations.

Physicochemical Properties of Diglyme

A summary of the key physical and chemical properties of diglyme is presented in the table below.

Property	Value
Chemical Formula	C₆H₁₄O₃
Molar Mass	134.17 g/mol
Boiling Point	162 °C
Melting Point	-64 °C
Density	0.937 g/mL
Flash Point	57 °C
Solubility in Water	Miscible

Safety Precautions

Handling:

• Work in a well-ventilated fume hood.[5]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[5]

• Avoid inhalation of vapors and contact with skin and eyes.[6]

• Keep away from heat, sparks, and open flames.[5]

• Ground all equipment to prevent static discharge.[5]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

• Store away from strong oxidizing agents.[7]

• Test for the presence of peroxides before heating, as explosive peroxides can form upon exposure to air and light.[2][7]

Disposal:

• Dispose of diglyme waste in accordance with local, state, and federal regulations.

Application Note 1: High-Temperature Reduction of Aromatic Esters with Sodium Borohydride (B1222165)

Diglyme is an effective solvent for the high-temperature reduction of aromatic esters to their corresponding alcohols using sodium borohydride (NaBH₄). The elevated reaction temperature (reflux at 162 °C) is crucial for the success of this transformation, as these reductions are often sluggish at lower temperatures.[1]

Quantitative Data Summary

The following table summarizes the yields of various aromatic alcohols obtained from the reduction of their corresponding esters in refluxing diglyme with NaBH₄.[1]

Ester Substrate	Product	Reaction Time (h)	Yield (%)
Methyl benzoate (B1203000)	Benzyl (B1604629) alcohol	1	95
Ethyl 4-chlorobenzoate	4-Chlorobenzyl alcohol	1	92
Isopropyl 4-nitrobenzoate	4-Nitrobenzyl alcohol	1	90
t-Amyl 2-chlorobenzoate	2-Chlorobenzyl alcohol	1	93

Experimental Protocol: Reduction of Methyl Benzoate

Materials:

• Methyl benzoate

• Sodium borohydride (NaBH₄)

• Anhydrous Diglyme

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle

• Standard glassware for workup and purification

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add methyl benzoate (1.0 eq).

• Solvent Addition: Add anhydrous diglyme to create a 0.5 M solution of the ester.

• Reagent Addition: While stirring, carefully add sodium borohydride (2.0 eq) in portions to the solution.

• Heating: Heat the reaction mixture to reflux (162 °C) using a heating mantle.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 1 hour.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Slowly quench the reaction by the dropwise addition of water.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude benzyl alcohol by flash column chromatography on silica (B1680970) gel or by distillation.

Workflow for the reduction of aromatic esters.

Application Note 2: Grignard Reactions with Sterically Hindered Ketones

The high boiling point of diglyme makes it a suitable solvent for Grignard reactions involving sterically hindered ketones or less reactive alkyl/aryl halides that require elevated temperatures to proceed.[5] The ability of diglyme to solvate the magnesium cation can also enhance the nucleophilicity of the Grignard reagent.[1]

Experimental Protocol: General Procedure for Grignard Reaction at Elevated Temperature

Materials:

• Magnesium turnings

• Iodine crystal (for activation)

• Alkyl or aryl halide

• Sterically hindered ketone

• Anhydrous Diglyme

• Three-necked round-bottom flask with a reflux condenser, dropping funnel, and nitrogen/argon inlet

• Magnetic stirrer and heating mantle

Procedure:

• Magnesium Activation: Place magnesium turnings (1.2 eq) in a flame-dried three-necked flask under an inert atmosphere. Add a small crystal of iodine and gently warm the flask until the purple vapor of iodine is observed. Allow the flask to cool to room temperature.

• Reaction Setup: Add anhydrous diglyme to the flask to cover the magnesium turnings.

• Grignard Reagent Formation: Dissolve the alkyl or aryl halide (1.0 eq) in anhydrous diglyme in the dropping funnel. Add a small portion of the halide solution to the magnesium suspension to initiate the reaction. Once initiated (indicated by bubbling and a color change), add the remaining halide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir and heat the mixture as needed until the magnesium is consumed.

• Addition of Ketone: Cool the Grignard reagent solution to room temperature. Add a solution of the sterically hindered ketone (0.8 eq) in anhydrous diglyme dropwise via the dropping funnel.

• Heating: Heat the reaction mixture to a desired temperature (e.g., 100-150 °C) and stir for several hours, monitoring the reaction by TLC.

• Workup:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

  • Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the resulting tertiary alcohol by column chromatography or recrystallization.

Workflow for Grignard reactions at high temperature.

Application Note 3: Solvothermal Synthesis of Magnetite (Fe₃O₄) Nanoparticles

Diglyme, and similar high-boiling point ethers like ethylene (B1197577) glycol, can serve as both the solvent and a reducing agent in the solvothermal synthesis of metal oxide nanoparticles.[2][8] The high temperature and pressure achieved in a sealed solvothermal reactor facilitate the formation of crystalline nanoparticles with controlled size and morphology.

Experimental Protocol: Solvothermal Synthesis of Magnetite Nanoparticles (Adapted from Ethylene Glycol Protocol)

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• Sodium acetate (B1210297) (NaOAc)

• Diglyme

• Teflon-lined stainless steel autoclave

• Centrifuge

• Ethanol (B145695) and deionized water for washing

Procedure:

• Precursor Solution: Dissolve FeCl₃·6H₂O (e.g., 1.0 mmol) and sodium acetate (e.g., 6.0 mmol) in diglyme (e.g., 30 mL) in a beaker with vigorous stirring until a clear solution is formed.

• Solvothermal Reaction: Transfer the solution into a Teflon-lined stainless steel autoclave. Seal the autoclave and heat it to a specific temperature (e.g., 200 °C) for a designated time (e.g., 8-12 hours).

• Workup:

  • Allow the autoclave to cool to room temperature naturally.

  • Collect the black precipitate by centrifugation.

  • Wash the product repeatedly with deionized water and ethanol to remove any unreacted precursors and byproducts.

• Drying and Characterization: Dry the final product in a vacuum oven at 60 °C. The resulting magnetite nanoparticles can be characterized by techniques such as X-ray diffraction (XRD), transmission electron microscopy (TEM), and vibrating sample magnetometry (VSM).

Workflow for solvothermal synthesis of magnetite nanoparticles.

Application Note 4: High-Temperature Cross-Coupling Reactions

Diglyme's high boiling point and ability to dissolve a wide range of organic and organometallic compounds make it a valuable solvent for various cross-coupling reactions that often require elevated temperatures, such as Ullmann, Suzuki-Miyaura, Sonogashira, and Heck reactions.

Ullmann Diaryl Ether Synthesis

The Ullmann condensation for the synthesis of diaryl ethers traditionally requires high temperatures, making diglyme an excellent solvent choice.

General Protocol: A mixture of an aryl halide (1.0 eq), a phenol (B47542) (1.2 eq), a copper catalyst (e.g., CuI, 5-10 mol%), a ligand (e.g., N,N-dimethylglycine or a phenanthroline derivative, 10-20 mol%), and a base (e.g., Cs₂CO₃ or K₂CO₃, 2.0 eq) in diglyme is heated at a temperature ranging from 120 °C to 160 °C until the starting materials are consumed (monitored by TLC or GC). The reaction is then cooled, diluted with an organic solvent, filtered, and the filtrate is washed, dried, and concentrated. The product is purified by chromatography.

Suzuki-Miyaura Coupling

For less reactive aryl chlorides, high temperatures are often necessary to achieve good yields in Suzuki-Miyaura couplings.

General Protocol: An aryl chloride (1.0 eq), an arylboronic acid (1.5 eq), a palladium catalyst (e.g., Pd(OAc)₂ or Pd₂(dba)₃, 1-5 mol%), a phosphine (B1218219) ligand (e.g., SPhos or XPhos, 2-10 mol%), and a base (e.g., K₃PO₄ or K₂CO₃, 2-3 eq) are combined in diglyme. The mixture is degassed and heated under an inert atmosphere at 100-150 °C until the reaction is complete. Workup and purification follow standard procedures.

Sonogashira Coupling

While many Sonogashira couplings can be performed at room temperature, reactions involving less reactive aryl bromides or chlorides can benefit from the higher temperatures achievable in diglyme.[3]

General Protocol: An aryl halide (1.0 eq), a terminal alkyne (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-5 mol%), a copper co-catalyst (e.g., CuI, 2-10 mol%), and a base (e.g., Et₃N or DIPA) in diglyme are heated at 80-120 °C under an inert atmosphere. Following completion, the reaction is worked up by filtration, extraction, and purification.

Heck Reaction

The Heck reaction, particularly with less reactive aryl bromides and chlorides, can require elevated temperatures.

General Protocol: An aryl halide (1.0 eq), an olefin (1.1-1.5 eq), a palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), a phosphine ligand (optional, e.g., PPh₃), and a base (e.g., Et₃N or K₂CO₃, 1.5-2.0 eq) are heated in diglyme at 100-140 °C. After the reaction is complete, the mixture is cooled, filtered, and the product is isolated by extraction and purification.

Overview of high-temperature cross-coupling reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. materialsscience.pwr.edu.pl [materialsscience.pwr.edu.pl]
• 3. arkat-usa.org [arkat-usa.org]
• 4. scilit.com [scilit.com]
• 5. A General and Mild Ullmann-Type Synthesis of Diaryl Ethers [organic-chemistry.org]
• 6. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 8. Grignard Reaction [organic-chemistry.org]

Application Notes and Protocols: The Role of Diglyme in Enhancing Reaction Rates of Metal Hydride Reductions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of diethylene glycol dimethyl ether (diglyme) as a solvent to enhance the reaction rates of metal hydride reductions. This document includes detailed protocols, quantitative data for comparison, and visualizations to elucidate the underlying principles of this rate enhancement.

Introduction: The Advantage of Diglyme in Metal Hydride Reductions

Diglyme, a high-boiling point ethereal solvent (b.p. 162 °C), offers significant advantages in metal hydride reductions, primarily through the acceleration of reaction rates.[1] This enhancement is largely attributed to its ability to effectively solvate and chelate metal cations, such as Li⁺ and Na⁺, which are present as counterions in common metal hydride reagents like lithium aluminum hydride (LiAlH₄) and sodium borohydride (B1222165) (NaBH₄).[2]

The key properties of diglyme that contribute to its effectiveness are:

• Excellent Cation Chelation: Diglyme's linear polyether structure with three oxygen atoms allows it to act as a polydentate ligand, wrapping around the metal cation. This chelation effect isolates the cation from the hydride anion (e.g., AlH₄⁻ or BH₄⁻), leading to a "naked" and more nucleophilic hydride. This increased nucleophilicity results in a faster rate of reaction with the electrophilic carbonyl carbon of substrates like esters, ketones, and aldehydes.[3]

• High Boiling Point: The high boiling point of diglyme allows for reactions to be conducted at elevated temperatures.[1] This is particularly advantageous for the reduction of less reactive functional groups, such as esters and amides, with milder reducing agents like sodium borohydride, which typically require harsh conditions or more potent and less selective reagents.[4][5]

• Good Solubility: Diglyme effectively dissolves many common metal hydride reagents and organic substrates, creating a homogeneous reaction environment that facilitates efficient reaction kinetics.

Quantitative Data: Reaction Rate Enhancement with Diglyme

The use of diglyme as a solvent can lead to dramatic increases in the rates of metal hydride reductions compared to other common ethereal solvents like tetrahydrofuran (B95107) (THF) and diethyl ether.

Lithium Aluminum Hydride (LiAlH₄) Reductions

In the reduction of alkyl halides with LiAlH₄, a clear trend in reaction rate is observed with the choice of solvent.

Table 1: Solvent Effect on the Rate of LiAlH₄ Reduction of Alkyl Halides

Solvent	Relative Rate of Reduction
Diglyme	Fastest
Monoglyme	Faster
Tetrahydrofuran (THF)	Fast

| Diethyl Ether | Slowest |

This qualitative data is based on competitive reduction studies.

This trend highlights the superior solvating power of diglyme for the Li⁺ cation, leading to a more reactive hydride species.

Sodium Borohydride (NaBH₄) Reductions

Diglyme significantly enhances the reducing power of NaBH₄, enabling reductions that are sluggish or do not proceed in other solvents.

Table 2: Reduction of Aromatic Esters with NaBH₄ in Refluxing Diglyme

Aromatic Ester	Product	Yield (%)
Methyl benzoate (B1203000)	Benzyl alcohol	95
Ethyl benzoate	Benzyl alcohol	98
Isopropyl benzoate	Benzyl alcohol	96

| t-Butyl benzoate | Benzyl alcohol | 92 |

Reactions were carried out with 2.0 equivalents of NaBH₄ in refluxing diglyme (162 °C) for 1-2 hours.[1]

While direct rate constants are not provided, the high yields achieved in a relatively short time for the reduction of esters with the mild reagent NaBH₄ underscore the profound rate enhancement provided by diglyme at elevated temperatures.

Experimental Protocols

Protocol 1: General Procedure for the Reduction of Aromatic Esters with Sodium Borohydride in Diglyme

This protocol is adapted from established procedures for the reduction of aromatic esters.[1]

Materials:

• Aromatic ester (1.0 eq)

• Sodium borohydride (NaBH₄) (2.0 eq)

• Anhydrous Diglyme

• Methanol (B129727)

• Diethyl ether or ethyl acetate (B1210297)

• Water

• Brine

• Anhydrous sodium sulfate (B86663)

• Round-bottom flask

• Reflux condenser

• Magnetic stir bar and stir plate

• Heating mantle with temperature controller

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

• Reaction Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere.

• Addition of Reagents: To the flask, add the aromatic ester (1.0 eq) and anhydrous diglyme to make a 0.1 M solution.

• Heating: Heat the solution to reflux (162 °C) with vigorous stirring.

• Addition of NaBH₄: Once the solution is refluxing, carefully add NaBH₄ (2.0 eq) in portions over 10-15 minutes. Caution: Hydrogen gas is evolved. Ensure proper ventilation.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 1-2 hours.

• Quenching: After the reaction is complete, cool the reaction mixture to room temperature. Slowly and carefully add methanol to quench any unreacted NaBH₄.

• Workup: Add water to the reaction mixture and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or distillation to obtain the desired alcohol.

Protocol 2: General Procedure for the Reduction of Ketones with Lithium Aluminum Hydride in Diglyme

This protocol is a general guideline for the reduction of ketones using the powerful reducing agent LiAlH₄ in diglyme. Caution: LiAlH₄ reacts violently with water and protic solvents. All glassware must be thoroughly dried, and the reaction must be carried out under a scrupulously dry, inert atmosphere.

Materials:

• Ketone (e.g., Benzophenone) (1.0 eq)

• Lithium aluminum hydride (LiAlH₄) (0.25 - 1.0 eq, depending on the ketone)

• Anhydrous Diglyme

• Ethyl acetate (for quenching)

• Water

• 15% aqueous sodium hydroxide

• Anhydrous magnesium sulfate

• Round-bottom flask

• Addition funnel

• Magnetic stir bar and stir plate

• Ice bath

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

• Reaction Setup: Assemble an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, an addition funnel, and a reflux condenser under a nitrogen atmosphere.

• Addition of LiAlH₄: In a separate flask, prepare a solution or suspension of LiAlH₄ in anhydrous diglyme and transfer it to the addition funnel. Caution: Handle LiAlH₄ in a glovebox or under a stream of inert gas.

• Addition of Ketone: Dissolve the ketone in anhydrous diglyme and add it to the reaction flask.

• Cooling: Cool the reaction flask to 0 °C using an ice bath.

• Addition of LiAlH₄ Solution: Add the LiAlH₄ solution dropwise from the addition funnel to the stirred solution of the ketone at a rate that maintains the reaction temperature below 10 °C.

• Reaction Monitoring: After the addition is complete, the reaction can be stirred at room temperature. Monitor the progress of the reaction by TLC.

• Quenching (Fieser workup): Once the reaction is complete, cool the flask back to 0 °C. Cautiously and slowly add ethyl acetate to quench the excess LiAlH₄. Then, for every 'x' grams of LiAlH₄ used, slowly and sequentially add:

  • 'x' mL of water

  • 'x' mL of 15% aqueous sodium hydroxide

  • '3x' mL of water

• Workup: Warm the mixture to room temperature and stir for 15 minutes. A granular precipitate should form. Add anhydrous magnesium sulfate and stir for another 15 minutes.

• Isolation: Filter the solid and wash it thoroughly with diethyl ether or ethyl acetate. Combine the organic filtrates, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude alcohol.

• Purification: Purify the product by recrystallization or column chromatography.

Visualizing the Role of Diglyme

The following diagrams, generated using the DOT language, illustrate the key concepts behind the rate-enhancing effect of diglyme.

Caption: Chelation of the metal cation by diglyme enhances hydride reactivity.

Caption: General experimental workflow for metal hydride reductions in diglyme.

Conclusion

Diglyme is a highly effective solvent for accelerating the rates of metal hydride reductions. Its ability to chelate metal cations, coupled with its high boiling point, makes it a valuable tool for researchers in organic synthesis and drug development. By increasing the reactivity of common and inexpensive reducing agents like sodium borohydride, diglyme can enable transformations that would otherwise require harsher reagents or conditions, often leading to improved yields and cleaner reactions. The protocols and data presented in these notes provide a practical guide for the successful implementation of diglyme in your laboratory's reduction reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Effect of Concentration and Temperature on the Structure and Ion Transport in Diglyme-Based Sodium-Ion Electrolyte - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. ch.ic.ac.uk [ch.ic.ac.uk]

Application Notes and Protocols for Extraction and Purification Using Diglyme

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol dimethyl ether, commonly known as Diglyme, is a versatile, polar aprotic solvent with a high boiling point and excellent chemical stability.[1][2][3] Its unique properties make it a valuable tool in various chemical processes, including organic synthesis, and as a medium for extraction and purification.[4][5][6] This document provides detailed application notes and experimental protocols for the use of Diglyme in extraction and purification processes, with a focus on applications relevant to research, and pharmaceutical and electronics industries.[5]

Diglyme's ability to dissolve a wide range of organic compounds and its miscibility with water and other organic solvents make it a powerful solvent for liquid-liquid extractions.[1][4] Furthermore, its high boiling point (162 °C) allows for processes to be conducted at elevated temperatures, which can enhance extraction efficiency.[2] However, this also presents challenges in its removal post-extraction, often requiring techniques like vacuum distillation.

Properties of Diglyme

A thorough understanding of Diglyme's physical and chemical properties is essential for its effective and safe use.

Property	Value	Reference
Chemical Formula	C6H14O3	[3]
Molar Mass	134.17 g/mol	[3]
Appearance	Colorless liquid	[1][4]
Odor	Mild, ether-like	[1][4]
Boiling Point	162 °C	[2]
Melting Point	-68 °C
Density	0.945 g/mL at 20 °C
Solubility	Miscible with water and many organic solvents	[1][4]
Vapor Pressure	2.9 mmHg at 25 °C	[4]

I. Purification of Diglyme

The presence of peroxide impurities in Diglyme can be hazardous and can interfere with chemical reactions. Therefore, it is crucial to test for and remove peroxides before use, especially when the solvent has been stored for an extended period or exposed to air and light.

Protocol 1: Peroxide Testing

Objective: To detect the presence of peroxides in Diglyme.

Materials:

• Diglyme sample

• Potassium iodide (KI) solution (10% w/v in water)

• Starch indicator solution

• Test tubes

Procedure:

• Add 1 mL of the Diglyme sample to a clean, dry test tube.

• Add 1 mL of the 10% potassium iodide solution.

• Shake the mixture vigorously for 1 minute.

• Allow the layers to separate.

• The development of a yellow to brown color in the aqueous layer indicates the presence of peroxides.

• For a more sensitive test, add a few drops of starch indicator solution. A deep blue-black color confirms the presence of peroxides.

Protocol 2: Peroxide Removal

Objective: To remove peroxide impurities from Diglyme.

Materials:

• Peroxide-containing Diglyme

• Activated alumina (B75360) or a solution of ferrous sulfate (B86663) (FeSO₄)

• Separatory funnel or chromatography column

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) for drying

• Distillation apparatus

Procedure (using Activated Alumina):

• Pack a chromatography column with activated alumina.

• Gently pour the Diglyme onto the column and allow it to pass through under gravity.

• Collect the purified Diglyme.

• Test the collected Diglyme for peroxides using Protocol 1.

• If peroxides are still present, repeat the process or use the ferrous sulfate method.

Procedure (using Ferrous Sulfate):

• Prepare a fresh solution of ferrous sulfate (e.g., 60 g FeSO₄·7H₂O in 110 mL of water, with 6 mL of concentrated sulfuric acid added).

• In a separatory funnel, wash the Diglyme with an equal volume of the ferrous sulfate solution.

• Shake the funnel, remembering to vent frequently to release any pressure.

• Separate and discard the aqueous layer.

• Repeat the washing until a peroxide test on the Diglyme is negative.

• Wash the Diglyme with water to remove any residual acid.

• Dry the Diglyme over anhydrous MgSO₄ or Na₂SO₄.

• For high purity, subsequent distillation under reduced pressure is recommended.

II. Extraction and Purification Applications

Application 1: Liquid-Liquid Extraction of Organic Compounds

Diglyme can be employed as the organic phase in liquid-liquid extractions to separate organic compounds from aqueous mixtures. Its miscibility with water requires careful control of the experimental conditions to ensure phase separation. Often, a salting-out effect is utilized by saturating the aqueous phase with a salt (e.g., NaCl) to decrease the mutual solubility.

Protocol 3: General Liquid-Liquid Extraction

Objective: To extract a non-polar organic compound from an aqueous solution.

Materials:

• Aqueous solution containing the target organic compound

• Diglyme

• Saturated sodium chloride (NaCl) solution (brine)

• Separatory funnel

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator or distillation apparatus

Procedure:

• Place the aqueous solution containing the compound of interest into a separatory funnel.

• Add an equal volume of Diglyme to the separatory funnel.

• Add a volume of saturated NaCl solution equal to 10-20% of the aqueous phase volume to induce phase separation.

• Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently.

• Allow the layers to separate. The denser layer will be at the bottom.

• Drain the lower aqueous layer.

• Collect the upper Diglyme layer containing the extracted compound.

• For a more efficient extraction, the aqueous layer can be re-extracted with fresh portions of Diglyme.

• Combine the organic extracts and dry over anhydrous MgSO₄.

• Filter to remove the drying agent.

• Remove the Diglyme solvent under reduced pressure using a rotary evaporator or by vacuum distillation to isolate the purified compound.

Quantitative Data (Illustrative Example):

Analyte	Initial Concentration in Aqueous Phase (mg/L)	Extraction Solvent	Volume Ratio (Aqueous:Organic)	Number of Extractions	Final Concentration in Aqueous Phase (mg/L)	Extraction Efficiency (%)
Compound X	100	Diglyme	1:1	3	5	95
Compound Y	50	Diglyme/Hexane (1:1)	1:1	2	8	84

Note: The above data is illustrative. Actual extraction efficiencies will depend on the specific compound and experimental conditions.

Application 2: Purification of Active Pharmaceutical Ingredients (APIs)

Diglyme can be used as a solvent in the purification of APIs, particularly in crystallization processes or as a reaction medium where its high boiling point is advantageous.[7][8][9]

Protocol 4: Recrystallization of an API

Objective: To purify a solid API by recrystallization using a mixed-solvent system with Diglyme.

Materials:

• Crude solid API

• Diglyme

• An anti-solvent (e.g., water, heptane) in which the API is poorly soluble

• Erlenmeyer flasks

• Heating plate with magnetic stirrer

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• In an Erlenmeyer flask, dissolve the crude API in a minimal amount of hot Diglyme with stirring.

• Once completely dissolved, slowly add the anti-solvent dropwise until the solution becomes slightly turbid.

• Add a few drops of hot Diglyme to redissolve the precipitate and obtain a clear solution.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• For maximum crystal yield, the flask can be placed in an ice bath after it has reached room temperature.

• Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of the cold anti-solvent.

• Dry the crystals in a vacuum oven.

Purity Analysis (Illustrative Example):

Sample	Purity before Recrystallization (by HPLC, %)	Purity after Recrystallization (by HPLC, %)	Yield (%)
API-Z	95.2	99.8	85

Visualizations

Diagram 1: Workflow for Peroxide Removal from Diglyme

Caption: Workflow for the detection and removal of peroxide impurities from Diglyme.

Diagram 2: Liquid-Liquid Extraction Workflow

Caption: A generalized workflow for liquid-liquid extraction using Diglyme.

Safety Precautions

Diglyme is a reproductive toxin and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All procedures should be performed in a well-ventilated fume hood. Due to its flammability, it should be kept away from open flames and other ignition sources. The potential for peroxide formation necessitates careful storage and handling, as peroxides can be explosive, especially upon heating.

Disclaimer: These protocols are intended for guidance and should be adapted by qualified personnel based on the specific requirements of their application. All laboratory work should be conducted with appropriate safety measures in place.

References

• 1. Diglyme - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. Diglyme | C6H14O3 | CID 8150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [guidechem.com]
• 5. nbinno.com [nbinno.com]
• 6. Glymes as Versatile Solvents for Chemical Reactions and Processes: from the Laboratory to Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmtech.com [pharmtech.com]
• 8. Purification solutions in large-scale manufacturing of oligonucleotide APIs - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 9. Purification of APIs | ZEOCHEM [zeochem.com]

Technical Notes & Optimization

How to remove Diglyme from a reaction mixture.

Technical Support Center: Diglyme Removal

Welcome to our technical support center. This guide provides detailed information, troubleshooting advice, and frequently asked questions regarding the removal of diglyme (diethylene glycol dimethyl ether) from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: Why is diglyme difficult to remove from a reaction mixture?

A1: Diglyme presents several challenges for removal due to its physical properties:

• High Boiling Point: With a boiling point of 162 °C, diglyme is not easily removed by standard rotary evaporation at pressures typically achieved by water aspirators.[1][2][3]

• High Polarity and Water Solubility: Diglyme is miscible with water and a wide range of organic solvents.[1][4][5] This high solubility can complicate standard aqueous workups, as it may not be efficiently partitioned into the aqueous phase, or it may carry polar products with it.

• Azeotrope Formation: Diglyme forms an azeotrope with water, which can further complicate its removal by distillation.[4]

Q2: What are the primary methods for removing diglyme?

A2: The most common and effective methods for removing diglyme are:

• Aqueous Extraction (Workup): Leveraging its high water solubility to wash it out of an organic layer.

• Vacuum Distillation: Effective for non-volatile products, but often requires high vacuum.

• Azeotropic Distillation: Using a solvent like toluene (B28343) or water to form a lower-boiling azeotrope.

• Crystallization/Precipitation: Inducing the product to solidify, leaving diglyme in the mother liquor.

Q3: Is diglyme hazardous?

A3: Yes, diglyme is classified as a substance of very high concern (SVHC) and a reproductive toxin.[1][6] It can also form explosive peroxides upon exposure to air and heat.[7] Always handle diglyme in a well-ventilated fume hood and use appropriate personal protective equipment (PPE), including gloves and safety goggles.[6]

Troubleshooting Guide

Issue Encountered	Possible Cause(s)	Suggested Solution(s)
Product is lost during aqueous extraction.	The product has significant water solubility.	- Minimize the volume of water used for washing. - Use brine (saturated NaCl solution) for washes, which can decrease the solubility of organic compounds in the aqueous layer. - Back-extract the aqueous layers with a small amount of the primary organic solvent to recover the dissolved product.
An emulsion forms during the aqueous workup.	The mixture contains surfactants, or the polarity of the organic and aqueous phases is too similar.	- Add brine to the separatory funnel to help break the emulsion by increasing the ionic strength of the aqueous phase. - Filter the emulsified layer through a pad of Celite or glass wool. - Allow the mixture to stand undisturbed for an extended period. - If persistent, remove the solvent under reduced pressure and attempt a different workup strategy.
Diglyme remains after rotary evaporation.	The vacuum is not strong enough to remove the high-boiling diglyme.	- Use a high-vacuum pump (e.g., connected to a Schlenk line) instead of a standard rotovap.[2] - Increase the bath temperature, but be cautious of product stability. - Switch to an alternative removal method like aqueous extraction or crystallization.
The product co-distills with diglyme.	The product is volatile under the vacuum distillation conditions.	- Use a lower vacuum and temperature. - Employ fractional distillation with a Vigreux or spinning-band column for better separation.[8] - Consider non-distillative methods such as aqueous extraction or chromatography.

Data Presentation: Solvent Properties

The choice of method for diglyme removal depends heavily on its physical properties and those of the solvents used in the workup.

Property	Diglyme (C₆H₁₄O₃)	Reference(s)
Molar Mass	134.17 g/mol	[6]
Boiling Point	162 °C	[1]
Melting Point	-64 °C	[1]
Density	0.937 - 0.945 g/mL	[1]
Solubility in Water	Miscible	[1]
log K_ow (Octanol/Water)	-0.36	[4]
Flash Point	57 °C	[1]
Vapor Pressure (20 °C)	0.23 - 1.1 kPa	[4]

Table: Efficiency of Diglyme Extraction with Various Solvents

This table summarizes the relative concentration of diglyme co-extracted into the organic layer during an aqueous workup. A lower concentration indicates more efficient removal of diglyme into the aqueous phase.

Extraction Solvent	Relative Co-extracted Diglyme Concentration	Reference(s)
Heptanes	Very Low	[9]
1-Chlorobutane	Low	[9]
Toluene	Low	[9]
Isopropyl Acetate	Moderate	[9]
Ethyl Acetate	Moderate	[9]
Dichloromethane	High	[10]
Tetrahydrofuran (THF)	Very High	[9]

Experimental Protocols & Workflows

Method 1: Aqueous Extraction

This is the most common method for removing diglyme, especially when the desired product is not water-soluble.[2] The principle is to partition the water-miscible diglyme into an aqueous phase, leaving the desired compound in a water-immiscible organic solvent.

Protocol:

• Dilution: Dilute the reaction mixture with a water-immiscible organic solvent (e.g., ethyl acetate, diethyl ether, or toluene). A volume 5-10 times that of the reaction mixture is recommended.

• Transfer: Transfer the diluted mixture to a separatory funnel.

• First Wash: Add an equal volume of deionized water to the separatory funnel. Stopper the funnel, invert it, and open the stopcock to vent pressure. Shake vigorously for 1-2 minutes.

• Separation: Allow the layers to separate. Drain the lower aqueous layer.

• Repeat Washes: Repeat the washing process (steps 3-4) multiple times (5-10 times is common) to ensure complete removal of diglyme.[8][10] Using brine for the final washes can help remove residual water from the organic layer.

• Drying: Drain the organic layer into a flask and dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Concentration: Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to isolate the product.

Workflow for Aqueous Extraction of Diglyme.

Method 2: High-Vacuum Distillation

This method is suitable for thermally stable, non-volatile products. A standard rotary evaporator is often insufficient; a distillation setup connected to a high-vacuum pump is recommended.[2][11]

Protocol:

• Setup: Assemble a vacuum distillation apparatus. If the product is a solid, a short-path distillation apparatus is ideal. Ensure all glassware is rated for vacuum.

• Heating: Place the flask containing the reaction mixture in a heating mantle or oil bath.

• Apply Vacuum: Gradually apply vacuum from a high-performance pump. Using a cold trap (e.g., liquid nitrogen or dry ice/acetone) between the apparatus and the pump is crucial to protect the pump from solvent vapors.

• Distillation: Gently heat the mixture. Diglyme will distill off and collect in the receiving flask. The required temperature will depend on the vacuum level. For example, at ~28 inches of mercury, diglyme's boiling point is reduced to approximately 50 °C.[11]

• Completion: Distillation is complete when solvent is no longer collecting in the receiving flask.

• Cooling: Allow the system to cool completely before slowly and carefully re-introducing nitrogen or air.

Workflow for High-Vacuum Distillation.

References

• 1. Diglyme - Wikipedia [en.wikipedia.org]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. nbinno.com [nbinno.com]
• 4. Diethylene Glycol Dimethyl Ether (CICADS 41, 2002) [inchem.org]
• 5. Diglyme [chembk.com]
• 6. Diethylene Glycol Dimethyl Ether (Diglyme) Suppliers in Mumbai, India [shaktichemicals.org]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]
• 10. chem.rochester.edu [chem.rochester.edu]
• 11. youtube.com [youtube.com]

Technical Support Center: Troubleshooting Low Yields in Grignard Reactions with Diglyme

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during Grignard reactions, with a specific focus on the use of diglyme as a solvent.

Troubleshooting Guide

Low yields in Grignard reactions are a frequent issue. This guide provides a systematic approach to identifying and resolving potential problems when using diglyme.

Issue 1: Reaction Fails to Initiate or Initiates Sluggishly

Question: My Grignard reaction in diglyme is not starting. What are the common causes and how can I fix this?

Answer: Failure to initiate is one of the most common hurdles in Grignard synthesis. The primary culprits are typically related to the magnesium surface or the presence of impurities.

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Inactive Magnesium Surface	The surface of magnesium turnings can be passivated by a layer of magnesium oxide. Activation is crucial to expose a fresh, reactive metal surface.
Mechanical Activation: In a dry, inert atmosphere (e.g., a glovebox), gently grind the magnesium turnings with a mortar and pestle.
Chemical Activation: Add a small crystal of iodine (the purple color should disappear upon initiation) or a few drops of 1,2-dibromoethane (B42909) to the magnesium suspension in diglyme before adding the organic halide.
Presence of Moisture	Grignard reagents are highly sensitive to protic sources, especially water, which will quench the reagent as it forms.[1]
Glassware: All glassware must be rigorously dried, either in an oven (e.g., overnight at >120°C) or by flame-drying under a vacuum and cooling under an inert atmosphere (e.g., argon or nitrogen).
Solvent: Use anhydrous diglyme. If the solvent has been opened, it may have absorbed atmospheric moisture. Consider distilling the diglyme from a suitable drying agent (e.g., sodium/benzophenone) under an inert atmosphere.
Impurities in Starting Materials	The organic halide should be pure and dry.
Purification: Pass the organic halide through a short column of activated alumina (B75360) to remove traces of water and acidic impurities.[2]

Troubleshooting Workflow for Reaction Initiation:

Caption: Troubleshooting flowchart for Grignard reaction initiation failure.

Issue 2: Low Yield of the Desired Product

Question: The reaction initiated, but my final product yield is very low. What are the likely side reactions or issues in diglyme?

Answer: Low yields after a successful initiation often point towards side reactions, reagent degradation, or suboptimal reaction conditions. Diglyme's high boiling point can be both an advantage and a disadvantage.

Side Reactions and Mitigation Strategies:

Side Reaction	Description	Mitigation in Diglyme
Wurtz Coupling	The Grignard reagent (R-MgX) reacts with the organic halide (R-X) to form a dimer (R-R).[3] This is more prevalent with benzylic and allylic halides.	Slow Addition: Add the organic halide solution dropwise to the magnesium suspension. This maintains a low concentration of the halide, minimizing its reaction with the formed Grignard reagent.
Temperature Control: While diglyme allows for higher temperatures, excessive heat during Grignard formation can promote Wurtz coupling. Maintain a gentle reflux. Forcing the reaction at very high temperatures may decrease selectivity.
Reaction with Solvent	Although generally stable, at very high temperatures, Grignard reagents can potentially react with ethereal solvents.	Temperature Moderation: Do not exceed the recommended reaction temperature for your specific substrate. The advantage of diglyme is to overcome activation barriers, not to heat indiscriminately.
Enolization of Carbonyl Substrate	If the Grignard reagent is sterically hindered and the carbonyl substrate has acidic α-protons, the Grignard can act as a base, leading to enolate formation instead of nucleophilic addition.	Use Less Hindered Reagents: If possible, select a less bulky Grignard reagent.
Low Temperature Addition: Add the carbonyl substrate to the Grignard solution at a lower temperature (e.g., 0 °C or below) before allowing it to warm to the optimal reaction temperature.

General Troubleshooting for Low Product Yield:

Caption: Logical workflow for troubleshooting low product yields.

Frequently Asked Questions (FAQs)

Q1: Why use diglyme for a Grignard reaction instead of more common solvents like THF or diethyl ether?

A1: Diglyme (bis(2-methoxyethyl) ether) has a significantly higher boiling point (~162 °C) compared to THF (~66 °C) and diethyl ether (~35 °C). This property is particularly advantageous when reacting Grignard reagents with less reactive electrophiles, as it allows the reaction to be conducted at elevated temperatures, potentially leading to higher yields and faster reaction times.

Q2: Can impurities in diglyme affect my reaction yield?

A2: Absolutely. Like all ethereal solvents used for Grignard reactions, the purity of diglyme is critical.

• Water: As a protic impurity, water will rapidly quench the Grignard reagent, reducing the effective concentration and lowering the yield.[1] Even trace amounts of water can have a significant impact.[1]

• Peroxides: Ethers can form explosive peroxides upon exposure to air and light. Peroxides can react with the Grignard reagent, leading to undesired byproducts and reduced yields. It is crucial to use peroxide-free diglyme or to remove peroxides before use (e.g., by passing through activated alumina).

Q3: Is there a general experimental protocol for a Grignard reaction in diglyme?

A3: While specific conditions will vary based on the substrates, a general protocol can be followed.

General Experimental Protocol: Grignard Reaction in Diglyme

1. Preparation (Under Inert Atmosphere - Argon or Nitrogen):

• Flame-dry all glassware (round-bottom flask, condenser, addition funnel) under vacuum and cool under an inert atmosphere.

• To the flask, add magnesium turnings (1.2 equivalents).

• If required, add an activation agent (e.g., a single crystal of iodine).

2. Grignard Reagent Formation:

• Add anhydrous diglyme to the flask to cover the magnesium.

• In the addition funnel, prepare a solution of the organic halide (1.0 equivalent) in anhydrous diglyme.

• Add a small portion of the halide solution to the magnesium suspension. Initiation is often indicated by a gentle reflux or a change in color (e.g., disappearance of the iodine color). Gentle warming with a heat gun may be necessary.

• Once initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture. The reaction can be stirred at room temperature or heated to a moderate temperature (e.g., 50-70 °C) until the magnesium is consumed (typically 1-3 hours).

3. Reaction with Electrophile:

• Cool the Grignard solution to a suitable temperature (e.g., 0 °C).

• Add a solution of the electrophile (e.g., ketone, aldehyde) in anhydrous diglyme dropwise, maintaining the desired temperature.

• After the addition, allow the reaction to stir for an appropriate time, monitoring by a suitable method (e.g., TLC). The higher boiling point of diglyme allows for heating if the electrophile is unreactive.

4. Workup:

• Cool the reaction mixture in an ice bath.

• Slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Perform a standard aqueous workup to extract the product.

Experimental Workflow Diagram:

Caption: General experimental workflow for a Grignard reaction in diglyme.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation – selectivity of Grignard reagent formation (part 2) - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Safe Handling and Prevention of Peroxide Formation in Diglyme

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe handling of diglyme and the prevention of hazardous peroxide formation.

Frequently Asked Questions (FAQs)

Q1: What is diglyme and why is peroxide formation a concern?

A1: Diglyme, or bis(2-methoxyethyl) ether, is a high-boiling point solvent commonly used in various chemical reactions. Like other ethers, diglyme can react with atmospheric oxygen, especially when exposed to light and heat, to form unstable and potentially explosive peroxide impurities.[1][2] These peroxides are sensitive to shock, friction, and heat, and can detonate violently, particularly upon concentration during distillation or evaporation.[1][2][3]

Q2: How do peroxides form in diglyme?

A2: Peroxide formation is an auto-oxidation process that occurs when diglyme is exposed to oxygen.[4][5] The process is a free radical chain reaction initiated by light, heat, or the presence of contaminants.[2][3][4] Ethers like diglyme have alpha-hydrogens (hydrogen atoms on the carbon adjacent to the ether oxygen) that are susceptible to abstraction, leading to the formation of hydroperoxides and other peroxy compounds.[6]

Q3: What factors accelerate peroxide formation in diglyme?

A3: Several factors can accelerate the rate of peroxide formation in diglyme:

• Exposure to Air (Oxygen): Oxygen is a necessary reactant for peroxide formation.[2][4] Partially empty or frequently opened containers present a higher risk.[7]

• Exposure to Light: UV light can initiate the free radical chain reaction, significantly increasing the rate of peroxide formation.[2][3][4]

• Heat: Elevated temperatures increase the rate of chemical reactions, including peroxide formation.[2][3][4]

• Presence of Contaminants: Metal contaminants can catalyze the decomposition of peroxides, which can be hazardous.[2][3]

• Absence of Inhibitors: Commercial diglyme often contains inhibitors like butylated hydroxytoluene (BHT) that scavenge free radicals and prevent peroxide formation.[2][8] Distillation removes these inhibitors, making the purified solvent highly susceptible to peroxide formation.[2][8]

Q4: How can I visually inspect a container of diglyme for peroxides?

A4: Before handling any container of diglyme, especially an older one, a visual inspection is crucial. Look for:

• Crystal Formation: Peroxide crystals may appear as a precipitate, or as chips or ice-like structures within the liquid.[4][9] They can also form on the container plug or around the threads of the cap.[2][3] If crystals are present, do not attempt to open or move the container. It is extremely dangerous and should be handled by an Environmental Health and Safety (EHS) professional. [1][10][11]

• Cloudiness or Discoloration: A hazy or discolored appearance can indicate the presence of peroxides.[4]

• Viscous Oily Layer: The formation of a thick, oily layer can also be a sign of high peroxide concentration.[1]

Troubleshooting Guide

Problem: I need to use an old container of diglyme. How do I know if it's safe?

Solution:

• Check the Dates: Note the date the container was received and first opened. Many institutions have guidelines for the maximum safe storage period for peroxide-forming chemicals.[7][12][13]

• Visual Inspection: Carefully inspect the container for any signs of peroxide formation as described in FAQ Q4. If any are present, do not proceed and contact your EHS department.

• Peroxide Testing: If there are no visual signs of peroxides, you must test the diglyme for peroxide concentration before use, especially if you plan to heat or distill it.[1][14]

Problem: My peroxide test for diglyme is positive. What are the acceptable limits?

Solution: The acceptable peroxide concentration depends on the intended application. The following table summarizes general guidelines.

Peroxide Concentration	Hazard Level & Recommended Action
< 3 ppm	Generally considered safe for most laboratory procedures that do not involve concentration.[1][11]
3 - 30 ppm	Poses a moderate hazard. Avoid concentrating the solvent. It is recommended to purify the solvent before use or dispose of it.[1][11]
> 30 ppm	Unacceptable and potentially hazardous. The solvent must be purified before use or disposed of.[1][11]
> 100 ppm	Considered dangerous. The solvent must be decontaminated or disposed of immediately.[5][15]
Visible Crystals	Extremely Dangerous! Do not handle the container. Contact your institution's EHS office immediately for proper disposal.[1][2][4]

Problem: I need to remove peroxides from my diglyme. What methods can I use?

Solution: There are two common and effective methods for removing peroxides from diglyme.

• Activated Alumina (B75360) Column: Passing the solvent through a column packed with activated alumina is a convenient method for removing hydroperoxides.[1][10][11][12][16]

• Ferrous Sulfate (B86663) Wash: Shaking the diglyme with a concentrated solution of ferrous sulfate can effectively remove peroxide impurities.[10][11][12]

Caution: After purification, the diglyme will no longer contain any inhibitors and will be highly susceptible to peroxide formation.[14] It should be used immediately or stored under an inert atmosphere (e.g., nitrogen or argon) and in the dark.[4][15]

Experimental Protocols

Protocol 1: Testing for Peroxides using the Potassium Iodide (KI) Method

Objective: To qualitatively or semi-quantitatively determine the presence of peroxides in a diglyme sample.

Materials:

• Diglyme sample

• Test tube

• Glacial acetic acid

• Potassium iodide (KI) or sodium iodide (NaI) crystals

• Freshly prepared starch solution (optional, for enhanced sensitivity)

Procedure:

• In a clean test tube, mix 1 mL of the diglyme to be tested with 1 mL of glacial acetic acid.[1]

• Add approximately 0.1 g of potassium iodide (KI) or sodium iodide (NaI) crystals and gently shake the mixture.[1][14]

• Observe for any color change.

  • No color change: Indicates the absence of significant levels of peroxides.

  • Pale yellow color: Indicates a low concentration of peroxides.[1][14]

  • Brown color: Indicates a high and dangerous concentration of peroxides.[1][14]

• For enhanced sensitivity, add a few drops of a freshly prepared starch solution. A blue or dark blue color confirms the presence of peroxides.[1][14]

Protocol 2: Removal of Peroxides using an Activated Alumina Column

Objective: To remove peroxide impurities from diglyme.

Materials:

• Peroxide-containing diglyme

• Glass chromatography column

• Glass wool

• Activated alumina (basic or neutral)

• Clean, dry collection flask

Procedure:

• Secure a glass chromatography column in a vertical position in a fume hood.

• Place a small plug of glass wool at the bottom of the column.

• Fill the column with activated alumina. A general guideline is to use a column with a height approximately 10 times its diameter.[1] Gently tap the column to ensure even packing.

• Carefully pour the peroxide-containing diglyme onto the top of the alumina column.[1]

• Allow the solvent to percolate through the column under gravity.[1]

• Collect the purified solvent in a clean, dry flask.[1]

• Decontamination of Alumina: Since the peroxides are adsorbed onto the alumina and not destroyed, the alumina should be treated before disposal. Flush the column with a dilute acidic solution of ferrous sulfate to reduce the peroxides.[1][16]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. louisville.edu [louisville.edu]
• 3. westernsydney.edu.au [westernsydney.edu.au]
• 4. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 5. otago.ac.nz [otago.ac.nz]
• 6. m.youtube.com [m.youtube.com]
• 7. ehs.princeton.edu [ehs.princeton.edu]
• 8. sciencemadness.org [sciencemadness.org]
• 9. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 10. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 11. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 12. uwyo.edu [uwyo.edu]
• 13. gettysburg.edu [gettysburg.edu]
• 14. ehs.wisc.edu [ehs.wisc.edu]
• 15. auburn.edu [auburn.edu]
• 16. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

Optimizing reaction conditions with high-boiling point solvents like Diglyme.

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive guidance on utilizing high-boiling point solvents, with a specific focus on Diethylene Glycol Dimethyl Ether (Diglyme). Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during synthesis and work-up procedures.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving Diglyme.

Issue 1: Incomplete or Sluggish Reactions

• Question: My reaction in Diglyme is proceeding slowly or appears to be incomplete. What are the potential causes and solutions?

• Answer: Several factors can contribute to slow or incomplete reactions in Diglyme.

  • Insufficient Temperature: Many reactions requiring high-boiling point solvents like Diglyme need to be heated to an adequate temperature to proceed at a reasonable rate. Ensure your reaction is heated to the temperature specified in your protocol.

  • Poor Solubility of Reactants: While Diglyme is a good solvent for many organic compounds, ensure all your reactants are sufficiently soluble at the reaction temperature. If a reactant has poor solubility, it may limit the reaction rate.

  • Catalyst Deactivation: In catalytic reactions, such as Suzuki couplings, the palladium catalyst can deactivate. This can be caused by the presence of oxygen.[1] Ensure your reaction is properly degassed and maintained under an inert atmosphere.[2]

  • Inadequate Mixing: For heterogeneous mixtures, efficient stirring is crucial. If a solid reagent is not being properly suspended, it can lead to a slow reaction.

Issue 2: Difficulty in Removing Diglyme After Reaction

• Question: I am struggling to remove the high-boiling point Diglyme from my reaction mixture to isolate my product. What are the recommended methods?

• Answer: The high boiling point of Diglyme (162 °C) makes its removal by simple evaporation challenging.[3] The most common and effective methods are aqueous extraction and vacuum distillation.

  • Aqueous Extraction: This is often the first method to try, especially if your product has low water solubility. Diglyme is miscible with water, allowing it to be washed out from an organic layer.[3][4] Multiple extractions with water or brine are typically necessary.

  • Vacuum Distillation: For products that are thermally stable, vacuum distillation is a highly effective method to remove Diglyme.[4] By reducing the pressure, the boiling point of Diglyme is significantly lowered, allowing for its removal at a lower temperature.[5]

Issue 3: Product Isolation and Purification Challenges

• Question: After removing the bulk of the Diglyme, I am still having trouble obtaining a pure product. What could be the issue?

• Answer: Residual Diglyme or byproducts from the reaction can complicate purification.

  • Residual Solvent: Even after extraction or distillation, trace amounts of Diglyme may remain. For solid products, recrystallization from an appropriate solvent system can help remove these last traces. For liquid products, careful column chromatography may be necessary.

  • Formation of Emulsions during Extraction: The presence of certain reagents or byproducts can lead to the formation of emulsions during aqueous workup, making layer separation difficult. A brine wash can help to break up emulsions.[6]

  • Co-distillation: If your product has a boiling point close to that of Diglyme under vacuum, co-distillation can occur. In such cases, fractional vacuum distillation or an alternative purification method like chromatography would be necessary.

Frequently Asked Questions (FAQs)

General Questions

• What are the main advantages of using Diglyme as a solvent? Diglyme's high boiling point (162 °C) allows for reactions to be conducted at elevated temperatures, which can be necessary for reactions with high activation energies.[7] It is also an aprotic polar solvent, stable at high pH, making it suitable for reactions involving strong bases and organometallic reagents like Grignard and organolithium reagents.[8]

• What are the primary safety concerns when working with Diglyme? Diglyme is a flammable liquid and can form explosive peroxides upon exposure to air, especially when concentrated.[5] It is also classified as a reproductive toxin.[3] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Handling and Storage

• How should I store Diglyme to prevent peroxide formation? Store Diglyme in a cool, dark, and tightly sealed container under an inert atmosphere (e.g., nitrogen or argon). It is recommended to test for the presence of peroxides before use, especially before distillation.[5]

• How can I test for the presence of peroxides in Diglyme? A common method is to add a small amount of the solvent to an acidic solution of potassium iodide. The formation of a yellow to brown color indicates the presence of peroxides.

Reaction and Work-up

• My Grignard reaction is not initiating in Diglyme. What should I do? The most common reason for a Grignard reaction failing to initiate is the presence of moisture or an oxidized magnesium surface.[9] Ensure all glassware is flame-dried, the Diglyme is anhydrous, and the magnesium turnings are fresh or have been activated.[9]

• How do I effectively quench a reaction in Diglyme? For reactions involving highly reactive reagents like organometallics, the quench should be performed cautiously at a low temperature (e.g., 0 °C).[9] A saturated aqueous solution of ammonium (B1175870) chloride is commonly used for quenching Grignard reactions.[9] For other reactive reagents, slow addition of a protic solvent like isopropanol (B130326) followed by methanol (B129727) and then water is a safe procedure.[10]

Data Presentation

Physical and Chemical Properties of Diglyme

Property	Value	Reference
Chemical Formula	C₆H₁₄O₃	[1]
Molar Mass	134.17 g/mol	[3]
Boiling Point	162 °C	[3]
Melting Point	-68 °C	[5]
Density	0.9451 g/mL (at 20 °C)	[5]
Solubility in Water	Miscible	[3]
Flash Point	70 °C	[5]

Co-extraction of Diglyme with Various Extraction Solvents

This table summarizes the concentration of Diglyme that is co-extracted into the organic layer during an aqueous workup. Lower values indicate more efficient removal of Diglyme into the aqueous phase.

Extraction Solvent	Co-extracted Diglyme Concentration (cg/g)	Reference
Toluene	~10-20	[11]
Ethyl Acetate (B1210297)	~20-30	[11]
Isopropyl Acetate	~20-30	[11]
1-Chlorobutane	~15-25	[11]
Heptanes	~5-15	[11]

Data is estimated from graphical representations in the source and should be considered approximate.

Experimental Protocols

Protocol 1: Removal of Diglyme by Aqueous Extraction

This protocol is suitable for reaction mixtures where the desired product is soluble in a water-immiscible organic solvent and has low solubility in water.

Materials:

• Reaction mixture in Diglyme

• Water-immiscible organic solvent (e.g., ethyl acetate, diethyl ether)

• Deionized water

• Saturated aqueous sodium chloride solution (brine)

• Separatory funnel

• Anhydrous drying agent (e.g., sodium sulfate, magnesium sulfate)

Procedure:

• Cool the reaction mixture to room temperature.

• Transfer the reaction mixture to a separatory funnel.

• Dilute the mixture with a water-immiscible organic solvent (e.g., 2-3 volumes of ethyl acetate relative to the volume of the reaction mixture).

• Add an equal volume of deionized water to the separatory funnel.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

• Allow the layers to separate. The aqueous layer will contain the majority of the Diglyme.

• Drain the lower aqueous layer.

• Repeat the extraction of the organic layer with fresh deionized water (steps 4-7) at least two more times to ensure efficient removal of Diglyme.

• Finally, wash the organic layer with an equal volume of brine to help break any emulsions and remove residual water.

• Drain the brine layer.

• Transfer the organic layer to a clean flask and dry it over an anhydrous drying agent (e.g., sodium sulfate).

• Filter to remove the drying agent, and concentrate the organic solvent under reduced pressure to isolate the crude product.

Protocol 2: Removal of Diglyme by Vacuum Distillation

This protocol is suitable for thermally stable products where aqueous extraction is not effective or desirable.

Materials:

• Reaction mixture in Diglyme

• Distillation apparatus (round-bottom flask, distillation head with condenser, receiving flask)

• Vacuum source (vacuum pump or water aspirator)

• Manometer (to monitor pressure)

• Heating mantle and stirrer

• Cold trap (recommended to protect the vacuum pump)

Procedure:

• Ensure all glassware is free of cracks or defects.

• Transfer the reaction mixture to a round-bottom flask, adding a magnetic stir bar. Do not fill the flask more than two-thirds full.

• Assemble the distillation apparatus, ensuring all joints are properly sealed with grease to maintain a good vacuum.

• Connect the apparatus to a vacuum source with a cold trap in between.

• Begin stirring the reaction mixture.

• Slowly apply the vacuum and monitor the pressure using a manometer.

• Once a stable, low pressure is achieved, begin to gently heat the distillation flask using a heating mantle.

• Diglyme will begin to distill at a reduced temperature. For example, at a pressure of approximately 28 inHg, Diglyme will boil at around 50 °C.[12]

• Collect the distilled Diglyme in the receiving flask.

• Continue the distillation until no more solvent is collected. Crucially, do not distill to dryness , as this can concentrate potentially explosive peroxides.[5]

• Once the distillation is complete, turn off the heat and allow the apparatus to cool to room temperature.

• Slowly and carefully vent the system to atmospheric pressure before turning off the vacuum source.

• The remaining material in the distillation flask is the crude product.

Mandatory Visualizations

Caption: A logical workflow for a typical reaction conducted in Diglyme, followed by work-up and purification.

Caption: A troubleshooting decision tree for diagnosing and addressing incomplete or sluggish reactions in Diglyme.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. Challenges and solutions for the downstream purification of therapeutic proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. quora.com [quora.com]
• 6. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 7. cs.gordon.edu [cs.gordon.edu]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. m.youtube.com [m.youtube.com]
• 11. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]
• 12. reddit.com [reddit.com]

Technical Support Center: Managing Diglyme's Hygroscopic Nature

This guide provides researchers, scientists, and drug development professionals with essential information for handling the hygroscopic nature of diglyme (bis(2-methoxyethyl) ether) in a laboratory setting. Find answers to frequently asked questions, troubleshoot common experimental issues, and follow detailed protocols for ensuring your diglyme is anhydrous.

Frequently Asked Questions (FAQs)

Q1: What is diglyme, and why is it hygroscopic?

Diglyme, or diethylene glycol dimethyl ether, is a polar aprotic solvent with a high boiling point.[1] Its molecular structure contains ether oxygen atoms with lone pairs of electrons that can form hydrogen bonds with water molecules, making it hygroscopic, meaning it readily absorbs moisture from the atmosphere.[2][3] Diglyme is miscible with water in all ratios.[2]

Q2: Why is it critical to use anhydrous diglyme in my experiments?

The presence of water can have a significant impact on many chemical reactions. Water can react with or deactivate highly reactive reagents, particularly organometallic compounds like Grignard reagents and organolithiums, as well as metal hydrides used in reductions.[1][4] This can lead to lower reaction yields, the formation of unwanted byproducts, or complete reaction failure.[5] Therefore, for many applications in organic and organometallic synthesis, the use of anhydrous diglyme is essential.[6]

Q3: How should I properly store diglyme to minimize moisture absorption?

To prevent water absorption, diglyme should be stored in tightly sealed containers in a dry, cool, and well-ventilated place.[7][8][9] Storing the solvent under an inert atmosphere, such as a dry nitrogen blanket, is highly recommended.[2] Opened containers should not be stored for more than 12 months.[10] For long-term storage of anhydrous diglyme, it can be kept over molecular sieves (3Å or 4Å).[11][12]

Q4: Besides water, what other impurity should I be concerned about with diglyme?

Ethers like diglyme are prone to forming explosive peroxides when exposed to air, heat, or light.[7][10] These peroxides are not only a significant safety hazard but can also interfere with chemical reactions.[10] It is crucial to test for the presence of peroxides periodically, especially before distillation, as heating can concentrate them to dangerous levels.[7][8] Commercial diglyme is often supplied with an inhibitor like BHT (2,6-Di-tert-butyl-4-methylphenol) to prevent peroxide formation.[2]

Troubleshooting Guide

Q5: My reaction is failing or giving low yields. Could water in the diglyme be the problem?

Yes, moisture contamination is a common cause of failure for sensitive reactions. If you are using reagents that react with water, the quality of your solvent is paramount. Use the following decision tree to troubleshoot the issue.

Caption: Troubleshooting moisture contamination.

Q6: I suspect my commercial "anhydrous" diglyme has absorbed moisture. What should I do?

Even commercially available anhydrous solvents can absorb moisture if not handled or stored correctly.[13] If you suspect contamination, you should first determine the water content using Karl Fischer titration (see Protocol 2). If the water content is too high for your application, you must re-dry the solvent using an appropriate method, such as distillation from a sodium/benzophenone (B1666685) still (see Protocol 1).[1]

Q7: The sodium/benzophenone indicator in my solvent still has turned yellow or orange. What does this mean?

A deep blue or purple color from the sodium/benzophenone ketyl radical indicates that the solvent is anhydrous and oxygen-free.[11][14] If the solution is yellow or orange, it signifies that the ketyl has been consumed by reacting with water or oxygen.[11] The still is no longer effective at providing anhydrous solvent and needs to be "killed" (quenched) and recharged.

Q8: How do I safely handle and quench a diglyme solvent still?

Solvent stills containing reactive metals like sodium are hazardous and must be handled with extreme care.[15] Quenching should be performed in a fume hood while wearing appropriate personal protective equipment. The process involves the slow, careful addition of a less reactive alcohol (like isopropanol (B130326) or tert-butanol) to react with the remaining sodium, followed by a more reactive alcohol (ethanol or methanol), and finally water.[11][15][16] See Protocol 3 for a detailed procedure. Never allow a still to boil to dryness, as this can lead to an explosion, especially if peroxides are present.[15]

Data Presentation

The efficiency of drying agents can vary based on the solvent and conditions. The table below provides a summary of the effectiveness of common drying methods for ethers, which can serve as a guide for diglyme.

Drying Agent/Method	Typical Final Water Content (ppm)	Time Required	Notes
Calcium Hydride (CaH₂) (reflux)	~13-50	Several hours	Good for pre-drying. Reacts to form H₂ gas.[17]
Molecular Sieves (3Å or 4Å)	~10-30	48-72 hours	Requires a high loading (e.g., 20% m/v) and sufficient time to be effective.[17] Can be regenerated.[11]
Sodium/Benzophenone Still	< 10 ppm	Several hours reflux	Considered the most effective method for achieving ultra-dry solvent.[6][17] The blue color provides a visual indicator of dryness.[14]
Activated Alumina Column	< 10 ppm	Minutes (flow-through)	A key component of modern solvent purification systems (Grubbs apparatus).[5][6] Safer than distillation stills.

Data is primarily based on studies with similar ethers like THF and Dichloromethane and should be considered indicative for diglyme.[17]

Experimental Protocols

Protocol 1: Drying Diglyme using a Sodium/Benzophenone Still

This protocol describes the standard laboratory method for obtaining ultra-dry, oxygen-free diglyme.

Materials:

• Pre-dried diglyme (e.g., over CaH₂ or molecular sieves)

• Sodium metal (chunks or dispersion)

• Benzophenone

• Solvent still apparatus with condenser and inert gas inlet (Nitrogen or Argon)

• Heating mantle

Workflow:

Caption: Workflow for drying diglyme via distillation.

Procedure:

• Setup: Assemble the distillation apparatus, ensuring all glassware is oven-dried and cooled under a stream of inert gas (Nitrogen or Argon).[16]

• Pre-Drying: It is recommended to pre-dry the diglyme by letting it stand over calcium hydride or 4Å molecular sieves for several hours to remove the bulk of the water.[11]

• Charging the Still: Add the pre-dried diglyme to the distillation flask. Carefully add sodium metal chunks (approx. 4g per liter of solvent).[15]

• Adding Indicator: Add benzophenone (approx. 5g per liter of solvent).[15]

• Reflux: Heat the mixture to a gentle reflux under a positive pressure of inert gas. The sodium will melt and react with residual water and the benzophenone.

• Indication of Dryness: As the solvent becomes anhydrous and free of oxygen, the benzophenone is reduced by sodium to the intensely blue-colored ketyl radical anion.[14] A persistent deep blue color indicates the solvent is ready for distillation.[18]

• Distillation: Distill the solvent, collecting it in a dry receiving flask purged with inert gas. Never distill to dryness.[15]

• Storage: The freshly distilled anhydrous diglyme should be used immediately or stored in a sealed flask with a Sure/Seal™ cap over activated molecular sieves.[12][13]

Protocol 2: Determination of Water Content using Karl Fischer Titration

Karl Fischer (KF) titration is the gold standard for accurately determining low levels of water in organic solvents.[19]

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• KF reagents (e.g., Hydranal™)

• Anhydrous methanol (B129727) or other suitable solvent

• Gastight syringe and needle

• Diglyme sample

Procedure:

• Titrator Preparation: Prepare the KF titrator according to the manufacturer's instructions. The titration cell must be pre-titrated to a dry, stable endpoint.

• Titer Determination: Standardize the KF reagent using a certified water standard or a substance with a known water content, such as sodium tartrate dihydrate.[20]

• Sample Introduction: Using a dry, gastight syringe, draw an accurately known volume or weight of the diglyme sample. The ideal sample size for coulometric titration contains about 1 mg of water.[21]

• Injection: Quickly inject the sample into the KF titration cell, ensuring the needle tip is below the surface of the reagent to prevent atmospheric moisture contamination.[19]

• Titration: Start the titration. The instrument will automatically titrate the water present in the sample and calculate the water content, usually in parts per million (ppm) or as a percentage.

• Replicates: Perform the measurement in triplicate to ensure the accuracy and reproducibility of the result.

Protocol 3: Safe Quenching of a Sodium/Benzophenone Still

This procedure must be performed with extreme caution in a chemical fume hood.

Materials:

• Isopropanol or tert-butanol (B103910)

• Ethanol or Methanol

• Water

• Appropriate PPE (safety glasses, flame-retardant lab coat, gloves)

Procedure:

• Cool Down: Turn off the heating mantle and allow the still to cool completely to room temperature under a continuous inert gas flow.

• Initial Quench (Slow): Very slowly and carefully, add a less reactive alcohol like isopropanol or tert-butanol to the cooled still.[11] This will begin to react with the residual sodium. Expect gas (hydrogen) evolution. Add the alcohol in small aliquots, allowing the reaction to subside between additions.[15]

• Secondary Quench (Moderate): Once the vigorous reaction has ceased, slowly add a more reactive alcohol like ethanol.[15][16] Continue adding until gas evolution is no longer observed.

• Final Quench (Water): Only after you are absolutely certain that no metallic sodium remains, very cautiously add water to quench any remaining alkoxides.

• Disposal: Neutralize the resulting solution as necessary and dispose of it according to your institution's hazardous waste guidelines.

References

• 1. Diglyme CAS#: 111-96-6 [m.chemicalbook.com]
• 2. atamankimya.com [atamankimya.com]
• 3. CAS 111-96-6: Diglyme | CymitQuimica [cymitquimica.com]
• 4. Page loading... [wap.guidechem.com]
• 5. Drying solvents and Drying agents [delloyd.50megs.com]
• 6. Revisiting of Benzophenone Ketyl Still: Use of a Sodium Dispersion for the Preparation of Anhydrous Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]
• 8. Diglyme - Safety Data Sheet [chemicalbook.com]
• 9. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. youtube.com [youtube.com]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. youtube.com [youtube.com]
• 15. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 16. moodle2.units.it [moodle2.units.it]
• 17. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 18. research.cbc.osu.edu [research.cbc.osu.edu]
• 19. metrohm.com [metrohm.com]
• 20. mt.com [mt.com]
• 21. greyhoundchrom.com [greyhoundchrom.com]

Diglyme High-Temperature Chemistry Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions regarding the use of diglyme (bis(2-methoxyethyl) ether) in high-temperature experimental settings. It is intended for researchers, scientists, and professionals in drug development who may encounter issues related to the thermal decomposition of this solvent.

Frequently Asked Questions (FAQs)

Q1: What is diglyme and why is it used in high-temperature reactions?

Diglyme is a polar aprotic solvent with a high boiling point (162 °C), making it suitable for chemical reactions that require elevated temperatures. It is particularly favored for reactions involving strong bases and alkali metal reagents due to its chemical stability under these conditions. Its ability to chelate cations can also enhance reaction rates.

Q2: At what temperature does diglyme start to decompose?

The thermal stability of diglyme can be influenced by the presence of other substances. While generally stable, decomposition can occur at elevated temperatures, especially in the presence of active metals, strong acids, or strong bases, which can lead to runaway reactions. In the presence of nitric acid, for example, related compounds begin to decompose around 127°C (400 K).

Q3: What are the primary hazards associated with diglyme decomposition at high temperatures?

The main hazards are the potential for runaway reactions, leading to a rapid increase in temperature and pressure, which can cause vessel rupture and explosions. A notable incident of this nature was the T2 Laboratories reactor explosion in 2007, which was caused by the decomposition of diglyme in the presence of active metals. Decomposition can also produce flammable and toxic gases, including carbon monoxide (CO), carbon dioxide (CO2), and, when heated to decomposition, toxic fumes of nitrogen oxides.

Q4: What are the typical signs of diglyme decomposition in my experiment?

Signs of diglyme decomposition can include:

• Unexpected pressure buildup in the reaction vessel.

• Discoloration of the reaction mixture (e.g., darkening or charring).

• Formation of unexpected side products or lower than expected yield of the desired product.

• Inconsistent results between experimental runs.

• A noticeable change in the odor of the reaction mixture.

Q5: How can I prevent peroxide formation in diglyme?

Diglyme can form explosive peroxides upon exposure to air, heat, or light. To mitigate this:

• Store diglyme in a cool, dark, and tightly sealed container under an inert atmosphere (e.g., nitrogen or argon).

• Avoid distilling diglyme to dryness, as this can concentrate peroxides.

• Test for the presence of peroxides before use, especially with older containers of the solvent. Commercial test strips are available for this purpose.

• Peroxides can be removed by treating the solvent with a reducing agent or by passing it through an activated alumina (B75360) column.

Troubleshooting Guide

This guide is designed to help you troubleshoot experiments where diglyme decomposition is a suspected issue.

Problem: Unexpected Pressure Increase or Runaway Reaction

Possible Cause	Troubleshooting Steps
Reaction temperature is too high.	Carefully review the literature for the thermal stability of your reactants in diglyme. Consider running the reaction at a lower temperature, even if it requires a longer reaction time.
Presence of catalytic impurities.	Ensure all glassware is scrupulously clean. Purify reagents to remove any trace metals or other contaminants that could catalyze decomposition.
Incompatibility with reagents.	Diglyme can react violently with strong oxidizing agents, strong acids, and active metals at high temperatures. Review the compatibility of all reagents with diglyme at your target reaction temperature.
Localized overheating.	Ensure efficient stirring to maintain a uniform temperature throughout the reaction mixture. Use a heating mantle with a temperature controller to avoid hot spots.

Problem: Low Product Yield or Formation of Unwanted Byproducts

Possible Cause	Troubleshooting Steps
Thermal decomposition of the solvent.	Analyze the crude reaction mixture by GC-MS or LC-MS to identify potential solvent-derived impurities. If decomposition is confirmed, consider using a more stable solvent for your reaction conditions.
Reaction with solvent impurities.	Use high-purity, anhydrous diglyme. Consider purifying the solvent before use, for example, by distillation from a suitable drying agent under an inert atmosphere.
Peroxide-initiated side reactions.	Test for and remove peroxides from the diglyme before use.

Experimental Protocols

Protocol 1: Detection of Diglyme Decomposition Products by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Carefully and safely withdraw a small aliquot (e.g., 0.1 mL) from the cooled reaction mixture.

  • Dilute the aliquot in a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate) to a concentration appropriate for GC-MS analysis.

  • If necessary, perform a liquid-liquid extraction to separate the organic components from any aqueous phase or salts.

• GC-MS Analysis:

  • Inject the prepared sample into a GC-MS system.

  • Use a standard non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Program the GC oven with a temperature ramp suitable for separating volatile to semi-volatile compounds (e.g., start at 40 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min).

  • The mass spectrometer should be operated in electron ionization (EI) mode, scanning a mass range of m/z 35-500.

• Data Analysis:

  • Compare the chromatogram of your reaction sample to that of a pure diglyme standard.

  • Identify any new peaks in the sample chromatogram.

  • Analyze the mass spectra of the new peaks and compare them to spectral libraries (e.g., NIST) to tentatively identify the decomposition products.

Visualizations

Caption: Troubleshooting workflow for identifying and addressing diglyme decomposition.

Caption: Factors contributing to the decomposition of diglyme.

Technical Support Center: Activation of Magnesium in Diglyme for Grignard Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the effective activation of magnesium for Grignar reactions in diglyme. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to facilitate successful Grignard syntheses in this high-boiling ether solvent.

Troubleshooting Guide

Unsuccessful or low-yielding Grignard reactions in diglyme often stem from common issues related to magnesium activation and reaction conditions. This guide provides a structured approach to identifying and resolving these problems.

Problem	Potential Cause	Recommended Solution
Reaction Fails to Initiate	Inactive Magnesium Surface: The presence of a magnesium oxide (MgO) layer on the turnings prevents reaction with the organic halide.[1][2]	Activate the Magnesium: Employ one of the activation methods detailed in the experimental protocols below (e.g., iodine, 1,2-dibromoethane (B42909), mechanical stirring).[1]
Presence of Moisture: Trace amounts of water in the glassware, solvent, or reagents will quench the Grignard reagent as it forms.[1]	Ensure Anhydrous Conditions: Flame-dry all glassware under vacuum and cool under an inert atmosphere (e.g., argon or nitrogen).[1] Use freshly distilled and dried diglyme.
Impure Reagents: Impurities in the organic halide or magnesium can inhibit the reaction.	Purify Reagents: Distill the organic halide and use high-purity magnesium turnings.
Low Yield of Grignard Reagent	Wurtz Coupling Side Reaction: Homocoupling of the organic halide can compete with Grignard formation, especially at higher temperatures.[1]	Slow Addition of Halide: Add the organic halide solution dropwise to the magnesium suspension to maintain a low concentration of the halide in the reaction mixture.[1]
Incomplete Reaction: Insufficient reaction time or temperature can lead to unreacted magnesium.	Monitor the Reaction: Ensure sufficient reaction time and monitor the disappearance of magnesium turnings. Gentle heating may be necessary to complete the reaction.[1]
Grignard Reagent Degradation: The formed Grignard reagent is sensitive to air and moisture.[1]	Maintain Inert Atmosphere: Ensure the reaction is performed under strictly anhydrous and inert conditions.[1]
Formation of Byproducts	Reaction with Diglyme: At elevated temperatures, the Grignard reagent may react with the diglyme solvent.	Control Temperature: Maintain the reaction temperature as low as possible while ensuring a reasonable reaction rate.
Side reactions of the Electrophile: The electrophile may undergo self-condensation or other side reactions under the reaction conditions.	Optimize Electrophile Addition: Add the electrophile solution slowly and at an appropriate temperature.

Frequently Asked Questions (FAQs)

Q1: Why is it often more difficult to initiate a Grignard reaction in diglyme compared to THF or diethyl ether?

A1: Diglyme's high boiling point (162 °C) means that the gentle refluxing that often helps initiate the reaction in lower-boiling ethers is not as readily achieved at room temperature.[1] Additionally, the strong coordination of diglyme to the magnesium surface can sometimes hinder the initial reaction with the organic halide.[3]

Q2: What are the advantages of using diglyme for a Grignard reaction?

A2: The high boiling point of diglyme is advantageous for reactions with less reactive organic halides or electrophiles that require elevated temperatures to proceed.[1] This can lead to higher yields and faster reaction times in such cases.

Q3: Can I use the same activation methods in diglyme as I would in THF?

A3: Yes, the common activation methods such as using iodine, 1,2-dibromoethane, or mechanical stirring are all applicable in diglyme.[1] However, the optimal conditions (e.g., temperature, amount of activator) may vary.

Q4: How can I confirm that my Grignard reagent has formed successfully before adding the electrophile?

A4: Visual cues include the disappearance of the metallic magnesium and a change in the solution's appearance, often becoming cloudy and grayish. For a quantitative assessment, a small aliquot can be taken, quenched with a known excess of iodine, and then back-titrated with a standardized sodium thiosulfate (B1220275) solution.

Q5: What is the "entrainment method" for magnesium activation?

A5: The entrainment method involves using a small amount of a highly reactive organic halide, such as 1,2-dibromoethane, to activate the magnesium surface.[4] The 1,2-dibromoethane reacts to form ethylene (B1197577) gas and magnesium bromide, which helps to clean and activate the magnesium surface for the main reaction.[3][4]

Summary of Magnesium Activation Methods

The choice of activation method can significantly impact the success of a Grignard reaction. Below is a summary of common methods.

Activation Method	Description	Typical Conditions	Advantages	Disadvantages
Iodine	A crystal of iodine is added to the magnesium. It is thought to etch the oxide layer.[4]	A single small crystal per reaction. Gentle warming can be used to sublime the iodine.[1]	Simple and effective for many substrates.[4] The disappearance of the purple color can indicate reaction initiation.[4]	Can sometimes lead to the formation of iodinated byproducts.
1,2-Dibromoethane	A small amount is added to the magnesium, which reacts to clean the surface.[4]	A few drops are typically sufficient.[4]	The evolution of ethylene gas is a clear indicator of activation.[3] The byproducts are volatile and easily removed.[5]	Introduces bromide ions, which may not be desirable in all cases.
Diisobutylaluminum Hydride (DIBAL-H)	A small amount of DIBAL-H is added to the magnesium suspension.[6]	Catalytic amounts are used.	Effective for activating magnesium at lower temperatures and can also act as a drying agent.[7][8]	Requires careful handling due to its pyrophoric nature.
Mechanical Stirring/Grinding	Vigorous stirring or grinding of the magnesium turnings helps to break the oxide layer.[9]	Can be done prior to or during the addition of the organic halide.	Avoids the use of chemical activators.[9]	May not be sufficient for very unreactive halides.
Sonication	The reaction flask is placed in an ultrasonic bath to physically disrupt the oxide layer.[4]	Can be applied during the initiation phase of the reaction.	A non-chemical method of activation.[4]	Requires specialized equipment.

Experimental Protocols

1. General Protocol for Grignard Reaction in Diglyme

• Glassware Preparation: All glassware must be rigorously dried in an oven at 120°C overnight and assembled hot under a stream of dry inert gas (argon or nitrogen).[10]

• Reagent Preparation: Use freshly distilled, anhydrous diglyme. The organic halide should be purified and dried.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) in a three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer. Activate the magnesium using one of the methods described below.

• Grignard Reagent Formation: Add anhydrous diglyme to the activated magnesium. A solution of the organic halide (1.0 equivalent) in anhydrous diglyme is then added dropwise from the dropping funnel. The reaction may require gentle heating to initiate and/or maintain.

• Reaction with Electrophile: Once the Grignard reagent has formed (indicated by the consumption of magnesium), the solution is cooled to the desired temperature. A solution of the electrophile in anhydrous diglyme is then added dropwise.

• Work-up: After the reaction is complete, it is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.[1] The product is then extracted with an organic solvent, and the organic layer is washed, dried, and concentrated.

2. Specific Activation Protocols in Diglyme

• Iodine Activation: Add a single small crystal of iodine to the magnesium turnings in the reaction flask. Gently warm the flask with a heat gun until purple iodine vapor is observed.[5] Allow the flask to cool to room temperature under an inert atmosphere before adding the diglyme and organic halide.

• 1,2-Dibromoethane Activation: Add a few drops of 1,2-dibromoethane to the magnesium turnings in diglyme. The observation of gas bubbles (ethylene) indicates that the magnesium has been activated.[3]

• DIBAL-H Activation: To the suspension of magnesium turnings in diglyme, add a small amount of a solution of DIBAL-H (e.g., 1 M in hexanes) dropwise. The reaction is often initiated at or below room temperature.[6]

Visualizing the Workflow and Troubleshooting Logic

Caption: A generalized workflow for performing a Grignard reaction in diglyme.

Caption: A decision tree for troubleshooting the initiation of a Grignard reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. community.wvu.edu [community.wvu.edu]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. www1.udel.edu [www1.udel.edu]
• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Anhydrous Glassware for Reactions in Diglyme

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the critical techniques for drying glassware for moisture-sensitive reactions, with a specific focus on the use of the high-boiling point solvent, diglyme.

Frequently Asked Questions (FAQs)

Q1: Why is it so critical to dry glassware before running a reaction in diglyme?

A1: Glassware that appears dry to the naked eye is covered by a thin film of adsorbed water.[1][2] Diglyme, being a polar aprotic solvent, is miscible with water.[3][4] In moisture-sensitive reactions, such as Grignard reactions or those involving organolithium reagents, even trace amounts of water can react with and consume the reagents, leading to lower yields or complete reaction failure.[5] The high boiling point of diglyme means that reactions are often run at elevated temperatures, which can accelerate the unwanted reaction with any residual moisture.

Q2: What are the primary methods for drying laboratory glassware for anhydrous reactions?

A2: The two most effective and commonly used methods for preparing anhydrous glassware are:

• Oven-Drying: Heating glassware in a laboratory oven at a temperature sufficient to vaporize adsorbed water.[6][7]

• Flame-Drying: Manually heating glassware with a flame or heat gun to a high temperature to drive off moisture.[1][8]

Q3: Is an acetone (B3395972) rinse followed by air-drying sufficient for moisture-sensitive reactions in diglyme?

A3: While an acetone rinse can expedite the removal of bulk water, it is generally insufficient for reactions that require strictly anhydrous conditions.[1][2] A thin film of moisture will still be present on the glass surface. For highly sensitive reactions, oven-drying or flame-drying is mandatory.

Q4: How should I cool my glassware after drying?

A4: Cooling hot glassware in ambient air will lead to the re-adsorption of atmospheric moisture.[1] Therefore, it is crucial to cool the glassware in a dry environment. This can be achieved by:

• Placing the hot glassware in a desiccator.[1]

• Assembling the apparatus while still hot and flushing it with a stream of dry, inert gas (e.g., nitrogen or argon).[7]

Q5: Are there any specific safety concerns when drying glassware for use with diglyme?

A5: Yes. Diglyme, like other ethers, can form explosive peroxides upon exposure to air and light.[3] While this is more of a concern with the solvent itself, it underscores the importance of working in a well-ventilated fume hood and adhering to all laboratory safety protocols. When flame-drying, always ensure there are no flammable solvents nearby. The glassware will be extremely hot and must be handled with appropriate thermal protection.[1][2]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Reaction fails to initiate or proceeds with a long induction period.	Residual moisture in the glassware is quenching the initiator or catalyst.	Ensure all glassware was rigorously dried using either the oven-drying or flame-drying protocol. Assemble the apparatus while hot under a stream of inert gas to prevent re-exposure to atmospheric moisture.[7]
Low yield of the desired product.	Trace amounts of water are consuming a stoichiometric amount of a key reagent.	Re-evaluate the entire experimental setup for potential sources of moisture ingress. This includes the solvent, reagents, and any transfer apparatus (syringes, cannulas). Use freshly dried glassware for every attempt.
Formation of unexpected byproducts.	Water may be participating in side reactions. For example, in a Grignard reaction, water will protonate the Grignard reagent, forming an alkane.	In addition to ensuring dry glassware, consider drying the diglyme solvent itself prior to use, for example, by distillation from a suitable drying agent.
Inconsistent results between batches.	Variability in the effectiveness of the glassware drying procedure.	Standardize your drying protocol. Use a consistent temperature and duration for oven-drying. When flame-drying, ensure the entire surface of the glassware is heated to a uniform, high temperature.

Quantitative Data on Glassware Drying Methods

Drying Method	Typical Protocol	Estimated Residual Water	Key Considerations
Air-Drying	Rinsed with deionized water and left to stand.	High	Inadequate for any moisture-sensitive reaction.
Acetone Rinse & Air-Dry	Rinsed with acetone after water wash to expedite solvent evaporation.	Moderate to High	Faster than air-drying alone, but still leaves a significant moisture film.[1]
Oven-Drying	120-150°C for at least 4 hours, or overnight.[6][7]	Low	Simple and effective for multiple pieces of glassware. Glassware must be cooled in a desiccator or under inert gas.[1]
Flame-Drying	Heated with a heat gun or Bunsen burner until red hot under a stream of inert gas or vacuum.[1][8]	Very Low	Excellent for single flasks just before use. Requires careful handling and a proper setup (e.g., Schlenk line).

Note: The "Estimated Residual Water" levels are for illustrative purposes to indicate relative effectiveness and are not based on a specific cited study.

Experimental Protocols

Protocol 1: Oven-Drying Glassware

• Cleaning: Thoroughly clean all glassware with an appropriate detergent, followed by rinses with tap water and then deionized water. If necessary, rinse with a water-miscible organic solvent like acetone to remove organic residues before washing.

• Disassembly: Disassemble all ground glass joints and remove any plastic or rubber components (e.g., stopcocks, septa).

• Oven Placement: Place the glassware in a laboratory oven set to 120-150°C. Ensure the glassware is positioned to allow for free circulation of air.

• Drying Duration: Leave the glassware in the oven for a minimum of 4 hours. For highly moisture-sensitive reactions, drying overnight is recommended.[6]

• Cooling:

  • Desiccator Cooling: Using thermally insulated gloves, remove the hot glassware from the oven and immediately place it in a desiccator containing an active desiccant (e.g., Drierite or phosphorus pentoxide). Allow the glassware to cool to room temperature before use.

  • Inert Gas Cooling: Alternatively, remove the glassware from the oven, and while still hot, assemble the reaction apparatus. Immediately begin flushing the assembled apparatus with a steady stream of dry nitrogen or argon. Continue the flush until the glassware has cooled to room temperature.[7]

Protocol 2: Flame-Drying Glassware

Safety Note: This procedure should only be performed in a fume hood, away from any flammable materials. Wear appropriate personal protective equipment, including safety glasses and heat-resistant gloves.

• Initial Preparation: Ensure the glassware is clean and visibly dry. For reactions requiring stirring, add the magnetic stir bar to the flask before drying.

• Apparatus Setup: Securely clamp the flask to a retort stand. If using a Schlenk line, connect the flask to the manifold.

• Inert Gas/Vacuum: Begin flushing the flask with a stream of dry, inert gas (nitrogen or argon) or apply a vacuum. A gentle flow of inert gas is sufficient to carry away the evaporated moisture.

• Heating: Using a heat gun or a Bunsen burner with a gentle flame, begin to heat the surface of the glassware. Move the heat source continuously to ensure even heating and avoid creating thermal stress, which could cause the glass to crack.

• Moisture Removal: As you heat the glass, you will initially see a fog of condensation form on the cooler parts of the interior surface.[1] Continue heating the entire surface of the glassware until this fog is completely driven out and the glassware is glowing faintly.

• Cooling: Once all moisture has been removed, allow the glassware to cool to room temperature while maintaining the flow of inert gas or the vacuum. This prevents atmospheric moisture from being drawn back into the flask as it cools.[1]

Workflow and Logic Diagrams

Below are diagrams illustrating the decision-making process for drying glassware and the experimental workflow for setting up an anhydrous reaction.

Caption: Decision-making flowchart for selecting the appropriate glassware drying method.

References

• 1. How to dry glassware?Which method is better? [utstesters.com]
• 2. berry.chem.wisc.edu [berry.chem.wisc.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. quora.com [quora.com]
• 5. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.co.uk]
• 6. Drying Methods of Laboratory Glass Instruments - Knowledge - Zhejiang Aijiren Technology Technology Inc. [aijirenvial.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. m.youtube.com [m.youtube.com]
• 9. gmpinsiders.com [gmpinsiders.com]
• 10. mt.com [mt.com]
• 11. news-medical.net [news-medical.net]

Technical Support Center: Optimizing Wurtz Coupling Reactions in Diglyme

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize side reactions and optimize yields for Wurtz coupling reactions conducted in diglyme (bis(2-methoxyethyl) ether).

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in a Wurtz coupling, and how does diglyme influence them?

A1: The primary side reactions in a Wurtz coupling are elimination reactions, which form alkenes, and the formation of a mixture of alkanes when using two different alkyl halides.[1][2] The reaction mechanism can proceed through either a radical or an organoalkali intermediate, both of which can lead to byproducts.[3]

Q2: Can diglyme be used for all types of alkyl halides in a Wurtz coupling?

A2: While diglyme is a suitable solvent for many Wurtz couplings, the structure of the alkyl halide remains a critical factor. Tertiary alkyl halides are generally poor substrates for Wurtz coupling, regardless of the solvent, as they readily undergo elimination to form alkenes.[2] Primary and some secondary alkyl halides are better candidates.

Q3: What are the safety considerations when using sodium metal in diglyme at elevated temperatures?

A3: Sodium metal is highly reactive and can ignite on contact with water or alcohols.[5] All reagents and solvents must be scrupulously dried before use. Running the reaction under an inert atmosphere (e.g., argon or nitrogen) is essential to prevent the oxidation of sodium and the reactive intermediates. Given diglyme's high boiling point, reactions can be run at temperatures where sodium is molten, which increases its surface area and reactivity.[6] This requires careful temperature control to prevent runaway reactions. Always work in a fume hood and have appropriate fire extinguishing equipment for alkali metal fires (e.g., a Class D fire extinguisher) readily available.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield of the desired coupled product	- Side reactions (elimination, disproportionation) - Incomplete reaction - Loss of product during workup	- Optimize reaction temperature. A lower temperature may favor the coupling reaction over elimination.- Slowly add the alkyl halide to the sodium dispersion in diglyme to maintain a low concentration of the alkyl halide and minimize side reactions.- Ensure efficient stirring to maximize the surface area of the sodium.- Increase reaction time or consider a higher reaction temperature if the conversion is low.- For purification , consider vacuum distillation to remove the high-boiling diglyme solvent from the product.
Significant formation of alkene byproduct	- High reaction temperature - Use of sterically hindered (secondary or tertiary) alkyl halides	- Lower the reaction temperature. - If possible, use a primary alkyl halide. - Consider using a different coupling agent if elimination is inherent to your substrate.
Formation of a mixture of alkanes (in cross-coupling reactions)	- Similar reactivity of the two different alkyl halides	- This is an inherent challenge of the Wurtz cross-coupling. Consider alternative synthetic routes if a single product is desired.
Difficulty in removing diglyme during workup	- High boiling point of diglyme (162 °C)	- Utilize vacuum distillation for efficient removal of the solvent.- Perform multiple aqueous extractions if the product is not water-sensitive, although this may not be highly effective for removing all traces of diglyme.

Experimental Protocols

While a specific, optimized protocol for reducing side reactions in the Wurtz coupling using diglyme was not found in the searched literature, a general procedure can be adapted. The following is a representative protocol that should be optimized for your specific substrates.

General Protocol for Wurtz Coupling in Diglyme:

• Preparation: All glassware must be thoroughly dried in an oven and cooled under a stream of dry inert gas (argon or nitrogen). The diglyme solvent must be anhydrous. Sodium metal should be freshly cut to remove the oxide layer or used as a dispersion.

• Reaction Setup: In a three-necked flask equipped with a reflux condenser, a mechanical stirrer, and an addition funnel, place the sodium metal (or dispersion) and anhydrous diglyme under an inert atmosphere.

• Initiation: Gently heat the stirred suspension.

• Addition: Slowly add the alkyl halide, either neat or as a solution in anhydrous diglyme, from the addition funnel. Control the rate of addition to maintain the desired reaction temperature.

• Reaction: After the addition is complete, continue to stir the reaction mixture at the optimized temperature for a set period to ensure complete conversion.

• Quenching: Cool the reaction mixture to room temperature and cautiously quench the excess sodium by slowly adding a proton source, such as isopropanol (B130326) or ethanol, followed by water.

• Workup: Separate the organic layer. Wash the organic layer with water and brine.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the diglyme solvent under reduced pressure (vacuum distillation). The crude product can then be further purified by column chromatography or distillation.

Visualizing Reaction Pathways and Workflows

To aid in understanding the experimental process and the underlying chemical transformations, the following diagrams have been generated.

References

• 1. quora.com [quora.com]
• 2. quora.com [quora.com]
• 3. adichemistry.com [adichemistry.com]
• 4. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 5. Solved: Why dry ether is used in Wurtz reaction? [Chemistry] [gauthmath.com]
• 6. Wurtz reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Diglyme Scale-Up Processes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Diglyme (Bis(2-methoxyethyl) ether) in scale-up processes.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up reactions involving diglyme?

A1: The main challenges in scaling up processes with diglyme include:

• Safety Hazards: Diglyme is flammable and can form explosive peroxides upon exposure to air and light.[1][2][3][4] It is also a reproductive toxin.[1][3][5][6]

• Peroxide Formation: The accumulation of peroxides can lead to violent explosions, especially during distillation or concentration.[4][7]

• Solvent Removal: Due to its high boiling point (162 °C), removing diglyme from reaction mixtures can be difficult and energy-intensive.[2][8]

• Purification: Ensuring the purity of diglyme, particularly the absence of peroxides and water, is critical for reaction consistency and safety.

• Regulatory Compliance: The U.S. EPA has issued a Significant New Use Rule (SNUR) for diglyme, which requires notification to the EPA before its use in new consumer products.[9][10]

Q2: What are the safety precautions I should take when working with diglyme on a large scale?

A2: When handling diglyme in scale-up processes, the following safety measures are crucial:

• Inert Atmosphere: Whenever possible, handle diglyme under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen and prevent peroxide formation.[3]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[1]

• Ventilation: Work in a well-ventilated area or use a fume hood to avoid inhaling vapors.[1]

• Peroxide Testing: Regularly test for the presence of peroxides, especially before distillation or concentration.[1][2]

• Storage: Store diglyme in tightly sealed, opaque containers, away from heat, light, and sources of ignition.[1][3]

• Grounding: Ground and bond containers and receiving equipment to prevent static discharge.[1]

Q3: How can I effectively remove diglyme from my product after a reaction?

A3: Removing high-boiling point solvents like diglyme can be challenging. Here are a few methods:

• Vacuum Distillation: This is the most common method. By reducing the pressure, the boiling point of diglyme is lowered, allowing for its removal at a lower temperature.[8]

• Azeotropic Distillation: In some cases, forming an azeotrope with another solvent can help in the removal of diglyme.

• Extraction: If your product is not water-soluble, you can perform an aqueous wash to extract the water-miscible diglyme.[8][11] Multiple extractions may be necessary.

• Crystallization: If your product is a solid, inducing crystallization and then filtering can separate it from the solvent.

Troubleshooting Guides

Issue 1: Suspected Peroxide Formation in Diglyme

Symptoms:

• The solvent has been stored for an extended period.

• The container has been opened multiple times.

• Visible crystals or a viscous layer are present in the solvent (EXTREME HAZARD).[12]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for suspected peroxide formation in diglyme.

Experimental Protocol: Peroxide Testing (Qualitative)

• Materials:

  • Potassium iodide (KI)

  • Glacial acetic acid

  • Starch solution (optional, for increased sensitivity)

  • Sample of diglyme to be tested

• Procedure:

  • In a clean, dry test tube, add 1-2 mL of the diglyme sample.

  • Add 1 mL of glacial acetic acid.

  • Add a few crystals of potassium iodide.

  • Shake the mixture and observe the color.

    • No color change: Peroxides are not present in significant amounts.

    • Yellow to brown color: Peroxides are present. The intensity of the color indicates the concentration.[12]

  • For enhanced sensitivity, a few drops of starch solution can be added. A blue-black color indicates the presence of peroxides.[12]

Quantitative Data: Peroxide Concentration and Hazard Level

Peroxide Concentration	Hazard Level and Recommended Action
< 10 ppm	Generally considered safe for use.
10 - 50 ppm	Moderate hazard. Avoid concentration. Purify before use.
> 50 ppm	High hazard. Do not use. Purify or dispose of properly.
Visible Crystals	EXTREME DANGER. Do not handle. Contact EHS immediately.[12]

Experimental Protocol: Peroxide Removal using Activated Alumina (B75360)

• Materials:

  • Activated alumina

  • Chromatography column

  • Glass wool

  • Peroxide-contaminated diglyme

  • Clean, dry receiving flask

• Procedure:

  • Place a small plug of glass wool at the bottom of the chromatography column.

  • Fill the column with activated alumina. The amount will depend on the volume of solvent and the level of peroxide contamination. A general rule is to use about 100g of alumina per liter of solvent.

  • Slowly add the peroxide-contaminated diglyme to the top of the column.

  • Allow the solvent to pass through the alumina under gravity.

  • Collect the purified solvent in the receiving flask.

  • Retest the purified solvent for the presence of peroxides.

Issue 2: Difficulty in Removing Diglyme During Work-up

Symptoms:

• Product remains oily or as a thick liquid after standard rotary evaporation.

• Co-distillation with other solvents is ineffective.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for removing diglyme during work-up.

Experimental Protocol: High Vacuum Distillation

• Setup:

  • A robust vacuum pump capable of reaching low pressures (<1 mmHg).

  • A distillation apparatus with a short path to minimize product loss.

  • A cold trap to protect the vacuum pump.

  • Heating mantle with a stirrer.

• Procedure:

  • Ensure the system is leak-tight.

  • Begin stirring the reaction mixture.

  • Slowly apply vacuum to the system. Be cautious of bumping, especially at the beginning.

  • Once the desired vacuum is reached, gradually heat the mixture.

  • Monitor the temperature of the vapor and the receiving flask. The boiling point of diglyme will be significantly lower under vacuum.

  • Continue distillation until all the diglyme has been removed.

Quantitative Data: Diglyme Boiling Point at Reduced Pressures

Pressure (mmHg)	Boiling Point (°C)
760	162
100	104
20	62
10	48
1	20

This data can help in selecting the appropriate vacuum level and heating temperature for your specific product's thermal stability.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. ICSC 1357 - DIETHYLENE GLYCOL DIMETHYL ETHER [chemicalsafety.ilo.org]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. echemi.com [echemi.com]
• 5. Diglyme | C6H14O3 | CID 8150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. honeywell-pmt.com [honeywell-pmt.com]
• 7. ehs.yale.edu [ehs.yale.edu]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. Federal Register :: Ethylene Glycol Ethers; Significant New Use Rule [federalregister.gov]
• 10. EPA finalizes Significant New Use Rules for ethylene glycol ethers. - Verdant Law [verdantlaw.com]
• 11. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]
• 12. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparing Diglyme vs. THF as a solvent for Grignard reactions.

For researchers, scientists, and drug development professionals, the choice of solvent in a Grignard reaction is paramount to its success, influencing reaction kinetics, product yield, and safety. This guide provides a detailed comparison of two common ethereal solvents, Diglyme (bis(2-methoxyethyl) ether) and Tetrahydrofuran (THF), supported by experimental data and detailed protocols to inform your solvent selection.

Executive Summary

Tetrahydrofuran (THF) is a widely used solvent for a broad range of Grignard reactions, offering good solubility for many Grignard reagents and facilitating reactions at moderate temperatures. Diglyme, with its higher boiling point, presents a key advantage for reactions requiring elevated temperatures, particularly with less reactive electrophiles. However, experimental data suggests that THF often provides superior yields and chemoselectivity for certain Grignard reactions, especially those involving aryl halides at lower temperatures. The choice between Diglyme and THF is therefore highly dependent on the specific substrates and desired reaction conditions.

Performance Comparison: Diglyme vs. THF

The selection of a solvent for a Grignard reaction is a critical parameter that can significantly impact the outcome. Below is a summary of the performance of Diglyme and THF in various Grignard reactions, based on available experimental data.

Parameter	Diglyme	THF	Key Considerations
Reaction Yield	Can provide acceptable yields, particularly at elevated temperatures.[1]	Often provides good to excellent yields, especially for aryl Grignard reactions at moderate temperatures.[1]	For benzyl (B1604629) Grignard reactions, THF can lead to a higher proportion of Wurtz coupling by-products.[2]
Reaction Time	Higher boiling point allows for faster reaction times with less reactive electrophiles due to the ability to use higher temperatures.[3]	Reactions are typically run at or below the boiling point of THF (66 °C), which may result in longer reaction times for sluggish reactions.	The bidentate coordination of Diglyme can sometimes slow down reactions due to the formation of very stable solvated Grignard reagents.[1]
Solubility of Grignard Reagents	Generally a good solvent for Grignard reagents.[4]	Considered a superior solvent for many Grignard reagents due to its polarity and effective solvation, often leading to higher solubility.[5] Phenylmagnesium bromide is commercially available as a 1.0M solution in THF.[6]	Grignard reagents in THF tend to exist as monomers, while in other ethers they may form dimers or oligomers, which can affect solubility.[5]
By-product Formation	In the reaction of benzyl chloride with 2-butanone, a 20:80 ratio of desired product to Wurtz coupling by-product was observed with a DIBAL-H activator.	In the same benzyl chloride reaction, a 30:70 product to Wurtz coupling by-product ratio was observed.[2]	For the formation of aryl Grignards from 3-bromoanisole, no reaction was observed in Diglyme at 60°C, while the reaction proceeded well in THF.[1]

Physical and Chemical Properties

A comparison of the physical and chemical properties of Diglyme and THF is essential for understanding their behavior as solvents in Grignard reactions.

Property	Diglyme	THF
Boiling Point	162 °C[7]	66 °C[2]
Density	0.945 g/mL[2]	0.889 g/mL
Dielectric Constant	7.2[2]	7.6[2]
Coordinating Ability	Bidentate ligand, forming stable complexes with the magnesium center.[1]	Monodentate ligand, effectively solvates the Grignard reagent.[5]
Safety	Flammable.[3]	Highly flammable.[8]

Experimental Protocols

Strict adherence to anhydrous and inert atmosphere techniques is crucial for the success of any Grignard reaction. All glassware should be thoroughly dried, and reactions should be carried out under an inert atmosphere of nitrogen or argon.

General Protocol for Grignard Reagent Formation

• Magnesium Activation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel under an inert atmosphere, add magnesium turnings. A small crystal of iodine can be added to activate the magnesium surface.

• Initial Addition: Add a small portion of the chosen anhydrous solvent (Diglyme or THF) to cover the magnesium.

• Halide Addition: Dissolve the alkyl, aryl, or vinyl halide in the anhydrous solvent and add it to the dropping funnel. Add a small amount of the halide solution to the magnesium suspension.

• Initiation: The reaction is typically initiated by gentle warming or sonication. A successful initiation is indicated by the disappearance of the iodine color, the appearance of a cloudy gray solution, and a gentle reflux.

• Completion: Once the reaction has initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until the magnesium is consumed.

Reaction with an Electrophile

• Cooling: Cool the freshly prepared Grignard reagent to the desired reaction temperature (typically 0 °C or lower) using an appropriate cooling bath.

• Electrophile Addition: Dissolve the electrophile in the same anhydrous solvent and add it dropwise to the stirred Grignard reagent.

• Reaction: Allow the reaction to proceed at the chosen temperature until completion, which can be monitored by techniques such as thin-layer chromatography (TLC).

• Quenching: Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium (B1175870) chloride or dilute acid.

• Work-up: Extract the product with an appropriate organic solvent, wash the organic layer, dry it over an anhydrous salt (e.g., MgSO₄), and concentrate it under reduced pressure.

• Purification: Purify the crude product by a suitable method, such as column chromatography or distillation.

Visualizing the Grignard Reaction

Grignard Reaction Mechanism

The following diagram illustrates the general mechanism of a Grignard reaction with a carbonyl compound.

Caption: General mechanism of a Grignard reaction.

Experimental Workflow

The logical flow of a typical Grignard experiment is depicted below.

Caption: Experimental workflow for a Grignard reaction.

Conclusion

Both Diglyme and THF are effective solvents for Grignard reactions, each with distinct advantages. THF is a versatile solvent that provides good yields for a wide variety of Grignard reactions at moderate temperatures. Diglyme's high boiling point makes it the solvent of choice for reactions that require more forcing conditions to proceed at a reasonable rate. The optimal solvent selection will ultimately depend on the specific substrates, desired reaction temperature, and consideration of potential side reactions. This guide provides the necessary data and protocols to assist researchers in making an informed decision to optimize their Grignard reaction outcomes.

References

• 1. Tetrahydrofuran diglyme | C10H22O4 | CID 21261944 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Solvents and Stabilization in Grignard Reactions , Hive Chemistry Discourse [chemistry.mdma.ch]
• 5. benchchem.com [benchchem.com]
• 6. Phenylmagnesium bromide - Wikipedia [en.wikipedia.org]
• 7. Diglyme - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]

Navigating High-Temperature Organic Synthesis: A Guide to Diglyme Alternatives

For researchers, scientists, and drug development professionals seeking effective and safer alternatives to diglyme for high-temperature organic synthesis, this guide offers a comprehensive comparison of viable solvent options. We present a detailed analysis of their physical properties, performance in key chemical reactions supported by experimental data, and a thorough evaluation of their safety profiles.

Diglyme, or bis(2-methoxyethyl) ether, has long been a solvent of choice for a variety of organic reactions requiring elevated temperatures due to its high boiling point and ability to solvate cations.[1][2] However, growing concerns over its reproductive toxicity have prompted the search for safer, yet equally effective, alternatives.[3][4] This guide explores a range of higher-boiling point solvents, including other glymes, sulfolane (B150427), cyclopentyl methyl ether (CPME), and N-butylpyrrolidinone (NBP), providing the necessary data to make informed decisions in the laboratory.

Physical Properties: A Comparative Overview

The selection of a high-temperature solvent hinges on its physical properties. The ideal alternative to diglyme should possess a comparable boiling point, suitable melting point for ease of handling, and appropriate viscosity. The following table summarizes the key physical properties of diglyme and its alternatives.

Solvent	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL)	Viscosity (cP at 20°C)
Diglyme	111-96-6	134.17	162	-64	0.943	2.06
Triglyme	112-49-2	178.23	216	-45	0.986	3.8
Tetraglyme	143-24-8	222.28	275	-29.7	1.013	4.1
Sulfolane	126-33-0	120.17	285	27.5	1.261	10.28 (at 30°C)
Cyclopentyl methyl ether (CPME)	5614-37-9	100.16	106	-140	0.86	0.57
N-Butylpyrrolidinone (NBP)	3470-98-2	141.21	245	-75	0.93	3.9

Performance in Key Organic Reactions: Experimental Data

The true measure of a solvent's utility lies in its performance in chemical transformations. This section provides comparative experimental data for several key high-temperature organic reactions, demonstrating the efficacy of diglyme alternatives.

Grignard Reactions

Grignard reactions are fundamental for carbon-carbon bond formation. While traditionally carried out in ethers like diethyl ether or THF, high-temperature applications often necessitate higher-boiling solvents. CPME has emerged as a promising green alternative.

A systematic study on Grignard reactions in CPME revealed that while some reactions require an activator like diisobutylaluminum hydride (DIBAL-H), a wide range of Grignard reagents can be successfully prepared and used. A comparative study on the Grignard reaction of benzyl (B1604629) chloride showed that while ethereal solvents like 2-MeTHF gave high yields of the desired product and low levels of the Wurtz coupling byproduct, CPME and diglyme showed some product formation, albeit with lower efficiency.[5][6]

Experimental Protocol: Grignard Reaction of 3-Bromoanisole (B1666278) with 2-Butanone (B6335102) in CPME [7]

• Initiation: To a suspension of magnesium turnings (1.2 equiv.) in CPME, a solution of DIBAL-H in THF (0.02 equiv.) is added.

• Grignard Formation: A solution of 3-bromoanisole (1.0 equiv.) in CPME is added dropwise to the activated magnesium suspension at 60°C.

• Reaction with Electrophile: The resulting Grignard reagent is then added to a solution of 2-butanone (0.8 equiv.) in CPME.

• Work-up: The reaction is quenched with aqueous ammonium (B1175870) chloride solution, and the product is extracted with CPME. The organic layer is dried and concentrated to yield the tertiary alcohol.

In a comparative study, the reaction in CPME with DIBAL-H as an initiator at an elevated temperature provided an acceptable yield, whereas no reaction was observed with iodine as the initiator. This highlights the importance of optimizing reaction conditions for each solvent.[7]

Logical Relationship: Grignard Reagent Formation and Reaction

Caption: Workflow of Grignard reagent formation and subsequent reaction.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds between aryl or vinyl halides and boronic acids. This reaction often requires elevated temperatures, making high-boiling solvents essential.

Experimental Protocol: Suzuki-Miyaura Coupling of 4-Bromotoluene (B49008) and Phenylboronic Acid

• Reaction Setup: A mixture of 4-bromotoluene (1.0 equiv.), phenylboronic acid (1.2 equiv.), potassium carbonate (2.0 equiv.), and a palladium catalyst such as Pd(PPh₃)₄ (0.03 equiv.) is placed in a reaction vessel.

• Solvent Addition: The chosen solvent (e.g., diglyme, triglyme, or NBP) is added, and the mixture is degassed.

• Reaction: The reaction mixture is heated to 100-120°C and stirred until the starting material is consumed (monitored by TLC or GC).

• Work-up: After cooling, the reaction mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography.[8][9][10]

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: General workflow for a Suzuki-Miyaura coupling reaction.

Heck Reaction

The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene. This reaction often requires high temperatures, making it a good candidate for the use of diglyme and its alternatives.

Experimental Protocol: Heck Reaction of Iodobenzene (B50100) and Styrene (B11656) in N-Butylpyrrolidinone (NBP) [11]

• Reaction Setup: In a reaction vessel, iodobenzene (1.0 equiv.), styrene (1.2 equiv.), triethylamine (B128534) (1.5 equiv.), and a palladium catalyst, such as palladium(II) acetate (B1210297) (0.01 equiv.), are combined.

• Solvent Addition: N-butylpyrrolidinone (NBP) is added as the solvent.

• Reaction: The mixture is heated to 120-140°C and stirred until the reaction is complete.

• Work-up: After cooling, the reaction mixture is filtered to remove the precipitated salts. The filtrate is then subjected to an aqueous work-up and extraction with a suitable solvent. The organic layer is dried and concentrated, and the product is purified by chromatography or recrystallization.

A study demonstrated that NBP is a competent solvent for the Heck reaction, with reaction rates comparable to those in NMP and DMSO.[11]

Signaling Pathway: Heck Reaction Catalytic Cycle

Caption: Catalytic cycle of the Heck reaction.

Safety and Toxicity Profile

A critical factor in choosing a solvent is its safety and toxicity profile. Diglyme is classified as a reproductive toxin.[3][4] The following table provides a summary of the known hazards associated with diglyme and its alternatives.

Solvent	GHS Hazard Statements	Key Toxicity Information
Diglyme	H360 (May damage fertility or the unborn child)	Reproductive toxin.[1][3][4][11][12]
Triglyme	H361 (Suspected of damaging fertility or the unborn child)	Suspected reproductive toxin.[13][14][15][16][17]
Tetraglyme	H360 (May damage fertility or the unborn child)	Reproductive toxin.
Sulfolane	H302 (Harmful if swallowed), H319 (Causes serious eye irritation)	Low acute toxicity, but may cause organ damage through prolonged or repeated exposure.[18][19][20][21][22][23][24]
Cyclopentyl methyl ether (CPME)	H225 (Highly flammable liquid and vapour), H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation)	Low acute toxicity, but is a skin and eye irritant.[2][3][18][25][26]
N-Butylpyrrolidinone (NBP)	H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation)	Not classified as a reproductive toxin. Harmful if swallowed and causes skin/eye irritation.[27][28][29][30]

Conclusion

The selection of a suitable high-temperature solvent requires a careful balance of physical properties, performance in specific reactions, and safety considerations. While diglyme has been a reliable choice, its reproductive toxicity necessitates the adoption of safer alternatives.

• Triglyme and Tetraglyme offer higher boiling points and similar solvating properties to diglyme, but they also carry concerns regarding reproductive toxicity.

• Sulfolane is a highly polar, thermally stable solvent suitable for a range of reactions, particularly those involving polar intermediates. Its toxicity profile is generally more favorable than the glymes, though it is harmful if swallowed and can cause eye irritation.[18][19][20][21][22][23][24]

• Cyclopentyl methyl ether (CPME) presents a greener alternative with a lower boiling point than diglyme but with favorable properties such as low peroxide formation and stability under acidic and basic conditions.[2][3][18][25][26] It has demonstrated utility in a variety of reactions, including Grignard reactions.[31][32][33][34]

• N-Butylpyrrolidinone (NBP) is a promising dipolar aprotic solvent that is not classified as a reproductive toxin.[27][28][29][30] It has shown performance comparable to other dipolar aprotic solvents in cross-coupling reactions.[11]

Ultimately, the optimal choice of solvent will depend on the specific requirements of the reaction being performed. This guide provides the foundational data for researchers to explore these alternatives and move towards safer and more sustainable high-temperature organic synthesis.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. Diglyme - Wikipedia [en.wikipedia.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 8. rose-hulman.edu [rose-hulman.edu]
• 9. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 10. home.sandiego.edu [home.sandiego.edu]
• 11. Diethylene Glycol Dimethyl Ether (CICADS 41, 2002) [inchem.org]
• 12. Subchronic inhalation toxicity of diglyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. datasheets.scbt.com [datasheets.scbt.com]
• 14. echemi.com [echemi.com]
• 15. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 16. kishida.co.jp [kishida.co.jp]
• 17. Reproductive toxicity of triethylene glycol and its diacetate and dimethyl ether derivatives in a continuous breeding protocol in Swiss CD-1 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. The Toxicological Assessment of Cyclopentyl Methyl Ether (CPME) as a Green Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 19. cdnsciencepub.com [cdnsciencepub.com]
• 20. oem.bmj.com [oem.bmj.com]
• 21. Immunotoxicity studies of sulfolane following developmental exposure in Hsd:Sprague Dawley SD rats and adult exposure in B6C3F1/N mice - PMC [pmc.ncbi.nlm.nih.gov]
• 22. dec.alaska.gov [dec.alaska.gov]
• 23. Sulfolane [ntp.niehs.nih.gov]
• 24. Heck reaction - Wikipedia [en.wikipedia.org]
• 25. The toxicological assessment of cyclopentyl methyl ether (CPME) as a green solvent [pubmed.ncbi.nlm.nih.gov]
• 26. datasheets.scbt.com [datasheets.scbt.com]
• 27. synquestlabs.com [synquestlabs.com]
• 28. echemi.com [echemi.com]
• 29. chemview.epa.gov [chemview.epa.gov]
• 30. carlroth.com [carlroth.com]
• 31. d-nb.info [d-nb.info]
• 32. Cyclopentyl Methyl Ether: An Elective Ecofriendly Ethereal Solvent in Classical and Modern Organic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 33. researchgate.net [researchgate.net]
• 34. researchgate.net [researchgate.net]

A Researcher's Guide to Spectroscopic Analysis for Confirming Product Formation in Diglyme

For researchers and professionals in drug development and chemical synthesis, confirming the successful formation of a desired product is a critical step. The choice of solvent can significantly impact not only the reaction outcome but also the ease and accuracy of its analysis. Diglyme (bis(2-methoxyethyl) ether), a high-boiling point polar aprotic solvent, is valued for its ability to solvate cations and its stability at high temperatures.[1] However, its characteristic signals in Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy can present challenges for product confirmation.

This guide provides a comprehensive comparison of using diglyme versus alternative solvents, focusing on the practical aspects of NMR and IR analysis. It includes detailed experimental protocols and data to aid researchers in making informed decisions for their synthetic and analytical workflows.

Spectroscopic Profile of Diglyme

Understanding the inherent spectroscopic signature of diglyme is the first step in distinguishing product signals from the solvent background. Diglyme presents several prominent peaks in both ¹H NMR and IR spectra due to its ether linkages and aliphatic protons.

¹H and ¹³C NMR Spectroscopy: The proton NMR spectrum of diglyme is characterized by a singlet for the terminal methoxy (B1213986) protons and two multiplets for the ethylene (B1197577) glycol units.[2][3] The ¹³C NMR spectrum shows three distinct signals corresponding to the different carbon environments.[2][4]

Infrared (IR) Spectroscopy: The IR spectrum of diglyme is dominated by strong C-O stretching vibrations, characteristic of ethers.[5][6] The absence of hydroxyl (O-H) or carbonyl (C=O) bands confirms its identity as a simple polyether.[7]

Table 1: Spectroscopic Data for Diglyme

Spectroscopic Technique	**Chemical Shift (δ) / Wavenumber (cm⁻¹) **	Assignment	Reference
¹H NMR	δ 3.38 (singlet)	Methoxy group protons (-OCH₃)	[2]
δ 3.58 (multiplet)	Ethylene glycol protons (-OCH₂CH₂O-)	[2]
δ 3.64 (multiplet)	Ethylene glycol protons (-OCH₂CH₂O-)	[2]
¹³C NMR	δ 59.0	Methoxy carbon (-OCH₃)	[4]
δ 70.5	Ethylene glycol carbon (-OCH₂CH₂O-)	[4]
δ 71.9	Ethylene glycol carbon (-OCH₂CH₂O-)	[4]
FTIR	~2800-3000 cm⁻¹	C-H stretching	[8]
~1000-1300 cm⁻¹	Strong, broad C-O stretching	[6][9]
~1450 cm⁻¹	C-H bending	[10]

Workflow for Confirming Product Formation

A systematic workflow is essential when using a solvent with a distinct spectroscopic signature like diglyme. The process involves acquiring background spectra, monitoring the reaction, and carefully analyzing the resulting data to isolate the signals of the reactants and products.

References

• 1. Glymes as Versatile Solvents for Chemical Reactions and Processes: from the Laboratory to Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comment on the following data. The ^{1} \mathrm{H} NMR spectrum of diglym.. [askfilo.com]
• 3. researchgate.net [researchgate.net]
• 4. Diglyme(111-96-6) 13C NMR spectrum [chemicalbook.com]
• 5. Diglyme(111-96-6) IR Spectrum [m.chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. Diglyme | C6H14O3 | CID 8150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Ethane, 1,1'-oxybis[2-methoxy- [webbook.nist.gov]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]

Validating the Purity of Commercial Diglyme for Sensitive Reactions: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in sensitive chemical syntheses, the purity of solvents is paramount. Diglyme (bis(2-methoxyethyl) ether), a high-boiling ethereal solvent, is frequently employed in reactions involving organometallic reagents due to its excellent solvating properties and stability at elevated temperatures. However, the presence of impurities in commercial grades of diglyme can significantly compromise reaction yields, reproducibility, and the safety of the process. This guide provides a comprehensive comparison of purified diglyme with commercial grades and alternative solvents, supported by experimental data and detailed protocols for validation and purification.

The Impact of Impurities in Diglyme

The primary impurities in commercial diglyme that pose a threat to sensitive reactions are water, protic organic compounds (such as alcohols), and peroxides. These reactive species can have detrimental effects on common organometallic reactions.

Water and Protic Impurities: Grignard reagents and lithium aluminum hydride (LAH) are powerful nucleophiles and strong bases that readily react with even trace amounts of water and alcohols. This leads to the quenching of the active reagent, reducing the effective stoichiometry and consequently lowering the product yield. While specific quantitative data on the direct correlation between water content in diglyme and reaction yield is not extensively published, the qualitative impact is well-established in the scientific community. It is known that for reproducible and reversible magnesium deposition from a Grignard reagent-based electrolyte, the water content should be minimized.[1]

Peroxides: Like other ethers, diglyme can form explosive peroxides upon exposure to air and light. In addition to the significant safety hazard, peroxides can initiate unwanted side reactions and degrade sensitive reagents and products.

Analytical Validation of Diglyme Purity

Before use in a sensitive reaction, it is crucial to ascertain the purity of the diglyme. Several analytical techniques can be employed for this purpose.

Impurity	Analytical Technique	Typical Detection Limit
Water	Karl Fischer Titration	parts per million (ppm)
Volatile Organic Impurities	Gas Chromatography-Mass Spectrometry (GC-MS)	ppm to parts per billion (ppb)
Peroxides	Iodometric Titration / Peroxide Test Strips	~ppm

Table 1: Analytical Methods for Diglyme Purity Validation. This table outlines the recommended analytical techniques for detecting and quantifying common impurities in diglyme.

Experimental Protocols

Protocol 1: Purification of Diglyme by Distillation over Sodium-Potassium Alloy (Na/K)

This protocol describes a common and effective method for rigorously drying and purifying diglyme.

Materials:

• Commercial grade diglyme

• Sodium metal

• Potassium metal

• Benzophenone (B1666685) (indicator)

• Inert gas (Argon or Nitrogen)

• Distillation apparatus

Procedure:

• Pre-drying: Dry the commercial diglyme over activated 4Å molecular sieves for at least 48 hours to remove the bulk of the water.

• Apparatus Setup: Assemble a distillation apparatus, ensuring all glassware is flame-dried or oven-dried to be completely moisture-free. Maintain a positive pressure of an inert gas throughout the setup.

• Addition of Drying Agent: In the distillation flask, under a counterflow of inert gas, add small, freshly cut pieces of sodium and potassium metal to the pre-dried diglyme. A common ratio is a 1:3 mixture of sodium to potassium.

• Addition of Indicator: Add a small amount of benzophenone. The solution will turn a deep blue or purple color when the solvent is anhydrous and oxygen-free. This indicates the formation of the benzophenone ketyl radical.

• Distillation: Heat the flask gently to reflux the diglyme over the Na/K alloy for several hours.

• Collection: Distill the diglyme slowly, collecting the fraction that boils at the correct temperature (162 °C at atmospheric pressure).

• Storage: Store the purified, anhydrous diglyme over activated molecular sieves in a sealed container under an inert atmosphere.

Protocol 2: Grignard Reaction in Purified Diglyme

This protocol outlines a representative Grignard reaction where the purity of diglyme is critical.

Materials:

• Magnesium turnings

• Anhydrous, purified diglyme

• Bromobenzene (B47551)

• Benzaldehyde (B42025)

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

Procedure:

• Apparatus Setup: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings under an inert atmosphere.

• Grignard Reagent Formation: Add a solution of bromobenzene in purified diglyme dropwise to the magnesium turnings. Gentle heating may be required to initiate the reaction. Once initiated, the reaction should be self-sustaining. After the addition is complete, reflux the mixture for 1 hour to ensure complete formation of the Grignard reagent.

• Reaction with Electrophile: Cool the Grignard solution to 0 °C. Add a solution of benzaldehyde in purified diglyme dropwise.

• Quenching: After the addition is complete, stir the reaction mixture at room temperature for 30 minutes. Quench the reaction by the slow, dropwise addition of a saturated aqueous ammonium chloride solution.

• Workup and Isolation: Extract the product with diethyl ether. Wash the organic layer with brine, dry over anhydrous magnesium sulfate (B86663), and concentrate under reduced pressure to obtain the crude product. Purify the product by column chromatography or recrystallization.

Protocol 3: Lithium Aluminum Hydride (LAH) Reduction of an Ester in Purified Diglyme

This protocol details the reduction of an ester to a primary alcohol, a reaction highly sensitive to solvent purity.

Materials:

• Lithium aluminum hydride (LAH)

• Anhydrous, purified diglyme

• Ethyl benzoate (B1203000)

• Ethyl acetate

• Water

• 15% aqueous sodium hydroxide (B78521) solution

Procedure:

• Apparatus Setup: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, suspend LAH in purified diglyme under an inert atmosphere.

• Addition of Ester: Cool the LAH suspension to 0 °C. Add a solution of ethyl benzoate in purified diglyme dropwise at a rate that maintains the reaction temperature below 10 °C.

• Reaction Completion: After the addition is complete, allow the reaction to warm to room temperature and stir for 1 hour.

• Workup (Fieser Method): Cool the reaction mixture to 0 °C. Cautiously and sequentially add the following dropwise:

  • x mL of water (where x = grams of LAH used)

  • x mL of 15% aqueous sodium hydroxide

  • 3x mL of water

• Isolation: Allow the mixture to warm to room temperature and stir until a white, granular precipitate forms. Filter the solid and wash it thoroughly with diethyl ether or THF. Dry the combined organic filtrates over anhydrous magnesium sulfate and concentrate under reduced pressure to yield the alcohol.[2]

Performance Comparison: Diglyme vs. Alternative Solvents

While purified diglyme is an excellent solvent for many sensitive reactions, greener and more easily handled alternatives have been investigated. 2-Methyltetrahydrofuran (B130290) (2-MeTHF), which can be derived from renewable resources, is a notable example.[3][4]

Solvent	Reaction	Product	Yield / Product Ratio	Reference
Diglyme	Benzyl Grignard Reaction	1,2-Diphenylethanol	20:80 (Product:Wurtz byproduct)	[3]
2-MeTHF	Benzyl Grignard Reaction	1,2-Diphenylethanol	90% (Isolated Yield)	[3]
Diethyl Ether	Benzyl Grignard Reaction	1,2-Diphenylethanol	94% (Isolated Yield)	[3]
THF	Benzyl Grignard Reaction	1,2-Diphenylethanol	27% (Isolated Yield)	[3]

Table 2: Comparison of Solvents in a Benzyl Grignard Reaction. This table presents a comparison of diglyme with other ethereal solvents in a Grignard reaction prone to Wurtz coupling as a side reaction. 2-MeTHF and Diethyl Ether show superior performance in terms of isolated yield of the desired product.

Visualizing the Workflow and Decision-Making Process

The following diagrams, generated using the DOT language, illustrate key workflows and logical relationships in validating and utilizing diglyme for sensitive reactions.

Caption: Workflow for validating the purity of commercial diglyme.

Caption: Logical relationships in solvent selection for sensitive reactions.

Conclusion

The purity of diglyme is a critical factor for the success of sensitive reactions, particularly those involving organometallic reagents. Commercial grades of diglyme often contain impurities such as water and peroxides that can significantly reduce reaction yields and compromise safety. Therefore, it is imperative for researchers to validate the purity of their solvent and, if necessary, perform rigorous purification. While purified diglyme is a highly effective solvent, alternatives like 2-MeTHF offer comparable or even superior performance in some cases, with the added benefits of being more environmentally friendly and easier to handle. The choice of solvent should be made after careful consideration of the specific reaction requirements, safety, and environmental impact.

References

• 1. researchgate.net [researchgate.net]
• 2. Workup [chem.rochester.edu]
• 3. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 4. Recent advancements on the use of 2-methyltetrahydrofuran in organometallic chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Comparative study of cation chelation by different glymes.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the chelation of various cations by a series of glymes (glycol dimethyl ethers). Glymes are a class of aprotic polyether solvents with the general formula CH₃O(CH₂CH₂O)ₙCH₃. Their ability to coordinate with metal cations, a process known as chelation, is critical in numerous applications, including battery electrolytes, phase-transfer catalysis, and pharmaceutical formulations. This document details the underlying principles of glyme-cation interactions, presents comparative experimental data, and outlines the methodologies used to determine these properties.

Mechanism of Cation Chelation by Glymes

Glymes chelate cations through the interaction of the cation with the lone pairs of electrons on the oxygen atoms distributed along the ether chain.[1] The multiple oxygen atoms can wrap around a cation, creating a stable coordination complex. This phenomenon, known as the chelate effect, is entropically favorable as a single multidentate glyme molecule displaces several monodentate solvent molecules. The stability of these complexes is influenced by several factors:

• Glyme Chain Length: Longer glymes possess more oxygen donor atoms, allowing them to better envelop the cation, which generally leads to more stable complexes.[2] This enhanced stability with longer chains is a hallmark of the chelating effect.[2][3]

• Cation Size and Charge: The stability of the complex is highly dependent on the cation's charge density. Divalent cations (e.g., Mg²⁺, Ca²⁺) exhibit significantly stronger interactions than monovalent alkali metal cations (e.g., Li⁺, Na⁺, K⁺) due to more potent electrostatic and induction forces.[4] The fit between the cation's ionic radius and the "cavity" formed by the coiled glyme is also crucial.

• Solvent Environment: The surrounding medium can influence the stability of the glyme-cation complex. Competition with other solvating molecules can affect the overall binding affinity.

The general mechanism of chelation is depicted in the diagram below.

Caption: Cation chelation by a glyme molecule.

Quantitative Comparison of Glyme-Cation Interactions

The stability of glyme-cation complexes can be quantified by their stabilization energies. Lower (more negative) stabilization energies indicate stronger binding and a more stable complex. The following table summarizes calculated stabilization energies for various alkali and alkaline earth metal cations with triglyme (B29127) (G3) and tetraglyme (B29129) (G4).

Cation	Triglyme (G3) Stabilization Energy (kcal/mol)	Tetraglyme (G4) Stabilization Energy (kcal/mol)
Li⁺	-95.6[2][4]	-107.7[2][4]
Na⁺	-66.4[2][4]	-76.3[2][4]
K⁺	-52.5[2][4]	-60.9[2][4]
Mg²⁺	-255.0[2][4]	-288.3[2][4]
Ca²⁺	-185.0[2][4]	-215.0[2][4]

Data Insights:

• For all cations listed, tetraglyme (G4) forms more stable complexes than triglyme (G3), as evidenced by its more negative stabilization energies.[2][4]

• Divalent cations (Mg²⁺ and Ca²⁺) exhibit stabilization energies that are 3-4 times greater than those of monovalent cations, highlighting the dominant role of electrostatic interactions.[4]

• Within the alkali metals, the binding strength decreases as the cation size increases (Li⁺ > Na⁺ > K⁺), consistent with the concept of charge density.

Experimental Protocols for Studying Cation Chelation

Several analytical techniques are employed to characterize the binding interactions between glymes and cations. The choice of method depends on the specific information required, such as binding affinity, stoichiometry, or thermodynamic parameters.

• Principle: NMR spectroscopy is a powerful technique for probing the local chemical environment of atomic nuclei. Upon complexation with a cation, the electron density around the glyme's oxygen and hydrogen atoms changes, leading to shifts in the corresponding ¹⁷O and ¹H NMR signals.[5][6] Similarly, the NMR signal of the cation itself (e.g., ⁷Li, ²³Na) is sensitive to its solvation state.[7][8]

• Methodology: A typical experiment involves preparing a series of solutions with a fixed concentration of the glyme and varying concentrations of the cation salt. The ¹H or cation NMR spectra are recorded for each sample. The change in chemical shift (Δδ) of the glyme protons or the cation is plotted against the molar ratio of cation to glyme. This titration data can be used to determine the stoichiometry of the complex and, in some cases, the binding constant.[5][9] Pulsed-field gradient (PFG) NMR can also measure the self-diffusion coefficients of each species, providing insights into the formation and stability of long-lived complex cations.[10][11][12]

• Information Obtained: Solvation structure, coordination number, complex stoichiometry, and dynamics of solvent exchange.[9][13]

• Principle: ITC directly measures the heat released or absorbed during a binding event. This allows for the simultaneous determination of the binding constant (Kₐ), enthalpy change (ΔH), and stoichiometry (n) of the interaction in a single experiment.

• Methodology: A solution of the cation salt is titrated into a solution containing the glyme in the calorimeter's sample cell. Each injection triggers a small heat change, which is measured relative to a reference cell. The integrated heat per injection is plotted against the molar ratio of the cation to the glyme. This binding isotherm is then fitted to a binding model to extract the thermodynamic parameters. From Kₐ and ΔH, the Gibbs free energy (ΔG) and entropy change (ΔS) can be calculated (ΔG = -RTlnKₐ = ΔH - TΔS).

• Information Obtained: Binding constant (Kₐ), enthalpy (ΔH), entropy (ΔS), Gibbs free energy (ΔG), and stoichiometry of binding.[14][15]

• Principle: While glymes and simple cations do not typically absorb in the UV-Vis range, this method can be used if the binding process involves a chromophoric reporter molecule or if the cation itself has a UV-Vis signature that is sensitive to its coordination environment. A common approach is a competitive binding assay.

• Methodology: A solution containing a chromophoric indicator that complexes with the cation is prepared. The glyme is then added incrementally. The glyme competes with the indicator for the cation, causing a change in the solution's UV-Vis spectrum. By monitoring the absorbance at a specific wavelength, a binding curve can be generated and analyzed to determine the binding constant of the glyme-cation complex.[16][17] The workflow for a direct titration is shown below.

• Information Obtained: Binding constant (Kₐ).[18]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. A comparative study on the impact of different glymes and their derivatives as electrolyte solvents for graphite co-intercalation electrodes in lithium-ion and sodium-ion batteries - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. Effect of the cation on the stability of cation–glyme complexes and their interactions with the [TFSA]− anion - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. repository.kln.ac.lk [repository.kln.ac.lk]
• 8. Glyme-based electrolytes: suitable solutions for next-generation lithium batteries - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC03996B [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. jcesr.org [jcesr.org]
• 14. Interactions between cations and sugars. Part 6.—Calorimetric method for simultaneous determination of the stability constant and enthalpy change for weak complexation - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 15. Calorimetric studies of interactions between low molecular weight salts and bovine serum albumin in water at pH values below and above the isoionic point - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. rsc.org [rsc.org]

A Comparative Environmental and Safety Guide to Diglyme and Its Alternatives for Researchers and Drug Development Professionals

An in-depth analysis of the environmental and safety profiles of Diglyme versus 2-Methyltetrahydrofuran (2-MeTHF), Cyclopentyl Methyl Ether (CPME), and Propylene Glycol Methyl Ether (PGME), supported by experimental data and protocols.

In the landscape of chemical solvents, the selection of an appropriate agent extends beyond its efficacy in a given reaction. For researchers, scientists, and professionals in drug development, a solvent's environmental footprint and safety profile are of paramount importance. This guide provides a comprehensive comparison of Diglyme (diethylene glycol dimethyl ether) and three of its alternative solvents: 2-Methyltetrahydrofuran (2-MeTHF), Cyclopentyl Methyl Ether (CPME), and Propylene Glycol Methyl Ether (PGME). The following sections present a detailed analysis of their key safety and environmental parameters, experimental methodologies for their assessment, and visual aids to elucidate critical concepts.

Quantitative Comparison of Solvent Properties

The following tables summarize the key environmental and safety data for Diglyme and its alternatives. This information is crucial for making informed decisions in solvent selection, balancing performance with safety and sustainability.

Table 1: Physical and Safety Data

Property	Diglyme	2-Methyltetrahydrofuran (2-MeTHF)	Cyclopentyl Methyl Ether (CPME)	Propylene Glycol Methyl Ether (PGME)
CAS Number	111-96-6	96-47-9	5614-37-9	107-98-2
Flash Point (°C)	57	-11	-1	30
Boiling Point (°C)	162	80	106	120
Acute Oral LD50 (rat, mg/kg)	4700	300-2000	1000-2000	> 5000
GHS Hazard Statements	H360 (May damage fertility or the unborn child)	H225 (Highly flammable liquid and vapour), H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage)	H225 (Highly flammable liquid and vapour), H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation)	H226 (Flammable liquid and vapour), H336 (May cause drowsiness or dizziness)

Table 2: Environmental Fate and Ecotoxicity

Property	Diglyme	2-Methyltetrahydrofuran (2-MeTHF)	Cyclopentyl Methyl Ether (CPME)	Propylene Glycol Methyl Ether (PGME)
Biodegradability	Not readily biodegradable[1]	Readily biodegradable	Not readily biodegradable	Readily biodegradable[2]
Bioaccumulation Potential (log Kow)	-0.36[3]	1.1	1.57	-0.437
Aquatic Toxicity (Fish, 96h LC50, mg/L)	>2000 (Golden orfe)[3]	>100 (Leuciscus idus)	>220 (Rainbow trout)[4]	>1000 (Fathead minnow)
Aquatic Toxicity (Daphnia, 48h EC50, mg/L)	>1000[3]	>100	>140	>1000

Experimental Protocols

The data presented in this guide are derived from standardized experimental protocols, primarily those established by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure the reliability and comparability of chemical safety data worldwide.

Ready Biodegradability (OECD 301)

This test evaluates the potential of a chemical to be readily biodegraded by microorganisms under aerobic aquatic conditions. A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms and incubated in the dark or diffuse light. The degradation is followed by measuring parameters such as dissolved organic carbon (DOC) removal, carbon dioxide (CO2) production, or oxygen uptake. A substance is considered readily biodegradable if it reaches a certain percentage of degradation within a 28-day period and within a 10-day window. For example, for methods based on CO2 production, the pass level is 60% of the theoretical maximum.

Acute Oral Toxicity (OECD 423 & 425)

These methods are used to determine the acute oral toxicity of a substance. The "Acute Toxic Class Method" (OECD 423) is a stepwise procedure with the use of a small number of animals per step. The outcome of each step determines the dose for the next step. The "Up-and-Down Procedure" (OECD 425) is another sequential test that uses fewer animals than traditional methods. The dose for each subsequent animal is adjusted up or down depending on the outcome for the previous animal. Both methods aim to identify the dose that causes mortality in 50% of the test animals (LD50) or to classify the substance into a specific toxicity category.

Reproductive and Developmental Toxicity Screening (OECD 421)

This screening test provides information on the potential effects of a substance on male and female reproductive performance and on the development of the offspring. The test substance is administered to male and female rats before, during, and after mating. The animals are observed for effects on mating behavior, fertility, pregnancy, and delivery. The offspring are examined for any developmental abnormalities. The No-Observed-Adverse-Effect Level (NOAEL), the highest dose at which no adverse effects are observed, is a key endpoint of this study. For Diglyme, the developmental toxicity NOAEL in rabbits via the oral route is 25 mg/kg body weight, and in mice, it is 62.5 mg/kg body weight[3]. The reproductive toxicity NOAEL for male rats exposed to Diglyme via inhalation is 30 ppm[3]. For CPME, the NOAEL for both reproductive and developmental toxicity was determined to be 150 mg/kg/day[5]. For PGME, the developmental NOAEL in rats was 1500 ppm, and the reproductive NOAEL for adults was 300 ppm[2]. The lowest identified NOAEL for 2-MeTHF for reproductive and developmental toxicity is 100 mg/kg bw per day[6].

Visualizing Key Concepts

To further aid in the understanding of the safety profiles and selection process of these solvents, the following diagrams have been generated using the DOT language.

Diglyme's metabolic pathway to toxic metabolites.

A general workflow for selecting greener solvents.

Discussion and Conclusion

The data clearly indicates that while Diglyme is an effective solvent, it poses significant reproductive and developmental health risks, leading to its classification as a Substance of Very High Concern in Europe. Its poor biodegradability also raises environmental concerns.

In contrast, the alternative solvents presented here offer more favorable safety and environmental profiles in certain aspects.

• 2-Methyltetrahydrofuran (2-MeTHF) is derived from renewable resources, is readily biodegradable, and has a lower potential for reproductive and developmental toxicity compared to Diglyme. However, it is highly flammable and can be harmful if swallowed.

• Cyclopentyl Methyl Ether (CPME) also presents as a highly flammable liquid that is harmful if swallowed. While it has a higher NOAEL for reproductive and developmental toxicity than Diglyme, it is not readily biodegradable.

• Propylene Glycol Methyl Ether (PGME) stands out for its low toxicity profile, being readily biodegradable and having a low potential for bioaccumulation[2]. It is considered to have a low potential for developmental toxicity[7]. While flammable, its flashpoint is significantly higher than that of 2-MeTHF and CPME.

Ultimately, the choice of a solvent requires a holistic assessment of its performance in the intended application alongside its environmental and safety characteristics. For researchers and drug development professionals, moving away from solvents with known reproductive and developmental toxicity like Diglyme is a critical step towards safer and more sustainable laboratory practices. PGME, in particular, appears to be a promising alternative with a more benign toxicological and environmental profile. However, the flammability of all the presented alternatives necessitates careful handling and adherence to safety protocols. This guide serves as a starting point for a more detailed, application-specific evaluation of solvent suitability.

References

• 1. honeywell-pmt.com [honeywell-pmt.com]
• 2. epa.gov [epa.gov]
• 3. Diethylene Glycol Dimethyl Ether (CICADS 41, 2002) [inchem.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Comprehensive toxicity evaluation of cyclopentyl methyl ether (CPME) for establishing a permitted daily exposure level [jstage.jst.go.jp]
• 6. researchgate.net [researchgate.net]
• 7. Significance of 2-methoxypropionic acid formed from beta-propylene glycol monomethyl ether: integration of pharmacokinetic and developmental toxicity assessments in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]

Diglyme's Performance Profile: A Comparative Guide for Polar Aprotic Solvents

In the landscape of organic synthesis, the choice of solvent is a critical parameter that can dictate the success, efficiency, and selectivity of a chemical reaction. Among the array of available solvents, polar aprotic solvents are indispensable for a wide range of transformations due to their ability to dissolve polar compounds without participating in proton transfer. This guide provides a detailed comparison of diethylene glycol dimethyl ether (diglyme) with other commonly used polar aprotic solvents, namely dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), N-methyl-2-pyrrolidone (NMP), and tetrahydrofuran (B95107) (THF). This objective analysis, supported by experimental data, is intended to assist researchers, scientists, and drug development professionals in making informed solvent selections.

Physical Properties: A Foundation for Performance

The distinct physical properties of polar aprotic solvents fundamentally influence their behavior in a reaction setting. Diglyme's high boiling point, for instance, makes it suitable for reactions requiring elevated temperatures.[1][2] The table below summarizes the key physical properties of diglyme and its counterparts.

Property	Diglyme	DMF	DMSO	NMP	THF
Boiling Point (°C)	162[1]	153	189	202	66
Melting Point (°C)	-64	-61	18.5	-24	-108.4
Density (g/mL at 20°C)	0.945	0.944	1.100	1.028	0.889
Viscosity (cP at 20°C)	1.089[3]	0.92	2.24	1.65	0.48
Dielectric Constant (at 25°C)	7.2	36.7	47[4]	32.2	7.6
Dipole Moment (D)	1.97	3.82	3.96	4.09	1.75

Performance in Key Chemical Transformations

The utility of a solvent is best demonstrated through its performance in specific chemical reactions. This section explores the comparative efficacy of diglyme in several important transformations.

Grignard Reactions

Grignard reactions, which involve the formation of carbon-carbon bonds using organomagnesium reagents, are highly sensitive to the choice of solvent. The solvent's ability to solvate and stabilize the Grignard reagent is paramount.[5] While ethers like THF and diethyl ether are conventional choices, diglyme presents a viable alternative, particularly for reactions requiring higher temperatures.[2]

Experimental data from a study on the Grignard reaction of anisole (B1667542) bromide shows that with a diisobutylaluminium hydride (DIBAL-H) activator at 60°C, diglyme facilitated a 70% yield of the desired product.[6] This is comparable to the yields obtained in 2-MeTHF (72%) and CPME (72%) under similar conditions.[6] It is important to note that in this specific study, no reaction was observed in diglyme at 60°C without an activator, highlighting the potential need for specific initiation conditions.[6]

Solvent	Temperature (°C)	Activator	Yield (%)
Et₂O	25-35	I₂	79[6]
THF	25-45	I₂	68[6]
2-MeTHF	25-45	I₂	75[6]
2-MeTHF	25-45	DIBAL-H	72[6]
CPME	60	DIBAL-H	72[6]
DEM	60	DIBAL-H	60[6]
Diglyme	60	DIBAL-H	70 [6]

Suzuki-Miyaura Coupling Reactions

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds. The solvent plays a crucial role in stabilizing the palladium catalyst and influencing reaction selectivity.[7][8] While polar aprotic solvents like DMF and acetonitrile (B52724) are known to affect the selectivity of these reactions, sometimes favoring reaction at a triflate group over a chloride, other polar solvents, including water and certain alcohols, can promote selectivity at the chloride.[8]

Although direct comparative yield data for diglyme in a side-by-side study with DMF, DMSO, and NMP for a specific Suzuki-Miyaura reaction was not found in the provided search results, the literature suggests that the choice of a polar aprotic solvent is highly substrate and catalyst dependent.[9][10] The ability of glymes to coordinate with cations can be advantageous in reactions involving inorganic bases.[11]

Other Reactions and Solubility Characteristics

Diglyme is lauded for its exceptional ability to dissolve organometallic compounds, which is crucial for reactions involving sensitive reagents like metal hydrides and in hydroboration reactions.[1] Its capacity to stabilize these reactive species can lead to higher yields and purer products.[1] Furthermore, diglyme's stability under high pH conditions expands its utility in a variety of synthetic transformations.[1][12]

In terms of solubility, diglyme is miscible with water and a range of organic solvents.[13] This property is beneficial for both reaction setup and workup procedures. However, its high boiling point can make it difficult to remove during product isolation, sometimes requiring extractive workup procedures.[14][15] An analysis of extractive workups showed that the concentration of co-extracted diglyme in the organic layer is higher than that of DMSO, NMP, DMAc, and DMF.[14]

Experimental Methodologies

To ensure a fair and accurate comparison of solvent performance, a standardized experimental protocol is essential. The following outlines a general methodology for evaluating solvents in a Grignard reaction.

General Experimental Protocol for Comparing Solvent Performance in a Grignard Reaction

• Preparation of Glassware and Reagents :

  • All glassware should be flame-dried under a vacuum and cooled under an inert atmosphere (e.g., argon or nitrogen) to ensure anhydrous conditions.[2]

  • The chosen solvents (diglyme, THF, etc.) must be freshly distilled and dried.

  • Magnesium turnings should be activated prior to use, for example, by mechanical stirring or with a small crystal of iodine.[2]

• Reaction Setup :

  • In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and an inert gas inlet, place the activated magnesium turnings.

  • Add the anhydrous solvent to the flask.

  • Slowly add the alkyl or aryl halide, dissolved in the same solvent, to the magnesium suspension. The rate of addition should be controlled to maintain a gentle reflux.

• Reaction Monitoring and Workup :

  • Monitor the reaction progress by observing the disappearance of the magnesium turnings.

  • Once the Grignard reagent formation is complete, the electrophile is added at an appropriate temperature.

  • After the reaction is complete, the mixture is quenched with a saturated aqueous solution of ammonium (B1175870) chloride.

  • The aqueous layer is extracted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• Analysis :

  • The yield of the desired product is determined by weighing the purified product.

  • The purity of the product is assessed using techniques such as NMR spectroscopy, gas chromatography (GC), or high-performance liquid chromatography (HPLC).

Visualizing Solvent Effects and Experimental Design

The following diagrams, created using the DOT language, illustrate the conceptual framework for understanding solvent effects and a typical workflow for their comparative evaluation.

Influence of Solvent Properties on Reaction Outcomes

Workflow for Comparative Solvent Evaluation

Conclusion

Diglyme emerges as a valuable polar aprotic solvent with a unique set of properties that make it particularly well-suited for specific applications. Its high boiling point allows for reactions to be conducted at elevated temperatures, which can be advantageous for sluggish transformations or when dealing with less reactive substrates.[2] Its excellent solvating power for organometallic reagents makes it a strong candidate for Grignard reactions, hydroborations, and metal hydride reductions, often leading to improved yields and cleaner reactions.[1]

However, its performance is not universally superior. In some instances, such as certain Grignard reactions, it may require the use of an activator to achieve comparable results to more conventional ether solvents.[6] Its high boiling point, while beneficial for high-temperature reactions, can complicate product isolation. In comparison to highly polar solvents like DMSO and DMF, diglyme has a lower dielectric constant, which may render it less effective for reactions that proceed through highly charged transition states. Ultimately, the selection of diglyme over other polar aprotic solvents will depend on a careful consideration of the specific reaction conditions, substrate requirements, and desired outcomes.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. Diglyme | C6H14O3 | CID 8150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Solvent effects - Wikipedia [en.wikipedia.org]
• 5. Solvents and Stabilization in Grignard Reactions , Hive Chemistry Discourse [chemistry.mdma.ch]
• 6. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 7. pure.york.ac.uk [pure.york.ac.uk]
• 8. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Glymes as Versatile Solvents for Chemical Reactions and Processes: from the Laboratory to Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Diglyme - Wikipedia [en.wikipedia.org]
• 14. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]
• 15. Workup [chem.rochester.edu]

A Comparative Guide to Diglyme and Its Alternatives in Industrial Chemical Processes

For Researchers, Scientists, and Drug Development Professionals: A Cost-Benefit Analysis of Solvent Selection

In the landscape of industrial chemical synthesis, the choice of solvent is a critical decision that profoundly impacts reaction efficiency, product purity, scalability, safety, and overall process economics. Diglyme (bis(2-methoxyethyl) ether), a high-boiling point ethereal solvent, has long been favored for its excellent solvating properties, particularly in organometallic reactions. However, growing concerns over its reproductive toxicity have led to its classification as a Substance of Very High Concern (SVHC) by the European Chemicals Agency, prompting a search for safer, more sustainable alternatives.

This guide provides an objective cost-benefit analysis of using diglyme in industrial chemical processes, comparing its performance with two prominent greener alternatives: 2-Methyltetrahydrofuran (2-MeTHF) and Cyclopentyl Methyl Ether (CPME). The analysis is supported by experimental data from relevant case studies in Grignard reactions and Suzuki-Miyaura couplings, two cornerstone transformations in modern organic synthesis.

Performance Comparison: Diglyme vs. Greener Alternatives

The efficacy of a solvent is primarily judged by its impact on reaction outcomes. This section presents a comparative analysis of diglyme, 2-MeTHF, and CPME in two widely used industrial reactions.

Grignard Reactions

Grignard reactions are fundamental for carbon-carbon bond formation. The choice of solvent is crucial for the formation and stability of the Grignard reagent. A comparative study on the formation of a benzyl (B1604629) Grignard reagent and its subsequent reaction with a ketone provides valuable insights into the performance of these solvents.

Table 1: Performance Comparison in a Grignard Reaction

Solvent	Product Yield (%)	Reaction Time (h)	Key Observations
Diglyme	Moderate	-	Not typically a first choice for Grignard reagent formation due to higher boiling point making removal difficult, but effective for reactions requiring higher temperatures.[1]
2-MeTHF	90%	2	Excellent yield, comparable to diethyl ether. Offers the advantage of easier work-up due to its limited miscibility with water.[2][3]
CPME	45%	2	Lower yield compared to 2-MeTHF under similar conditions, though it is noted for its high stability and resistance to peroxide formation.[1]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile and widely used method for the synthesis of biaryls, a common motif in pharmaceuticals and advanced materials. The solvent plays a critical role in the catalytic cycle, influencing catalyst activity and stability. While direct side-by-side comparative studies for all three solvents in the same Suzuki reaction are limited, data from various studies on aryl chlorides provide a basis for comparison.

Table 2: Performance Comparison in Suzuki-Miyaura Coupling of Aryl Chlorides

Solvent	Typical Yield (%)	Reaction Time (h)	Key Observations
Diglyme	High	Variable	High boiling point allows for reactions with less reactive aryl chlorides that require elevated temperatures.
2-MeTHF	Good to Excellent	2 - 24	Often used as a greener alternative to other ethereal solvents like THF and dioxane, showing good to excellent yields.[2]
CPME	Good to Excellent	Variable	A versatile green solvent that has been shown to be effective in various Suzuki coupling reactions.[4]

Cost-Benefit Analysis

A holistic evaluation of a solvent requires a thorough analysis of its associated costs and benefits, extending beyond just the initial purchase price.

Cost Analysis

The total cost of using a solvent encompasses its procurement, operational costs (including safety measures and energy consumption), and end-of-life disposal.

Table 3: Comparative Cost Analysis

Cost Factor	Diglyme	2-MeTHF	CPME
Purchase Price (per kg)	₹90 - ₹725[5][6][7]	₹258 - ₹750[4]	₹100 - ₹4400[8]
Safety & Handling Costs	High	Moderate	Moderate
- Specialized handling protocols due to reproductive toxicity (CMR substance).[9][10]	- Flammable liquid requiring standard safety precautions for ethers.[11]	- Flammable liquid with a good safety profile regarding peroxide formation.[12]
- Increased industrial hygiene monitoring and potential for higher PPE costs.[13]	- Potential for peroxide formation requires monitoring.
Waste Disposal Costs	High	Moderate	Moderate
- Classified as hazardous waste, often requiring incineration at significant cost ($0.10 - $10 per pound).[14][15]	- Classified as hazardous waste, with disposal costs in a similar range to other flammable solvents.[14]	- Classified as hazardous waste, with disposal costs in a similar range to other flammable solvents.[14]

Benefit Analysis

The benefits of a solvent are measured by its positive impact on process efficiency, product quality, and overall profitability.

Table 4: Comparative Benefit Analysis

Benefit Factor	Diglyme	2-MeTHF	CPME
Performance	- High boiling point enables reactions requiring elevated temperatures.[6]	- Often provides high yields in Grignard reactions.[2][3]	- Good performance in a variety of reactions, including Suzuki couplings.[4]
- Excellent solvating power for a wide range of compounds.[6]	- Favorable for cleaner phase separations during work-up.[2]	- High stability under acidic and basic conditions.[4]
Economic Impact of Yield	- Higher yields directly translate to lower cost per kilogram of product by reducing raw material and processing costs.[16]	- The high yields observed in certain reactions can lead to significant cost savings.[4]	- Consistent performance can contribute to predictable and optimized process costs.[4]
Environmental, Health, & Safety (EHS)	- Significant concern due to reproductive toxicity (CMR substance).[17]	- Considered a "greener" solvent, often derived from renewable resources.[1]	- Touted as an eco-friendly solvent with low toxicity and good stability.[4][6]
- Not readily biodegradable.[7]	- Lower toxicity profile compared to diglyme.[1][18]	- Low peroxide formation potential enhances safety.[4]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing experimental results. Below are representative protocols for the Grignard and Suzuki-Miyaura reactions discussed.

General Experimental Workflow for a Grignard Reaction

This protocol outlines the general steps for performing a Grignard reaction, which can be adapted for use with diglyme, 2-MeTHF, or CPME, with appropriate temperature adjustments based on the solvent's boiling point.

A general experimental workflow for a Grignard reaction.

Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling Reaction

The following diagram illustrates the key steps in the catalytic cycle of the Suzuki-Miyaura reaction. The choice of solvent can influence the rates of these individual steps.

The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion and Recommendations

The selection of a solvent for an industrial chemical process requires a multifaceted evaluation that balances performance, cost, and safety.

Diglyme remains a viable option for reactions that necessitate high temperatures and where its superior solvating power leads to significant improvements in yield and reaction time that cannot be achieved with other solvents. However, its classification as a reprotoxic substance mandates stringent and costly safety and handling protocols, as well as expensive waste disposal.[9][10] The long-term regulatory risks and potential for future restrictions on its use also present a significant business continuity concern.

2-Methyltetrahydrofuran (2-MeTHF) emerges as a strong, greener alternative, particularly for reactions like the Grignard synthesis, where it has demonstrated high yields.[2][3] Its derivation from renewable resources and more favorable EHS profile make it an attractive option for companies looking to improve the sustainability of their processes.[1] The easier work-up due to its limited water miscibility can also lead to process efficiencies and cost savings.[2]

Cyclopentyl Methyl Ether (CPME) presents another compelling green alternative with a good balance of performance, safety, and environmental impact.[4] Its high stability, low peroxide formation, and effectiveness in a range of reactions, including Suzuki-Miyaura couplings, make it a versatile and robust choice.[4]

Recommendation: For new process development, a thorough evaluation of greener alternatives like 2-MeTHF and CPME is strongly recommended. While diglyme may offer performance advantages in specific niche applications, the significant EHS concerns, associated handling costs, and regulatory risks make it a less desirable choice for long-term, large-scale industrial processes. The potential for improved yields and simplified work-ups with solvents like 2-MeTHF can offset a potentially higher purchase price, leading to a more cost-effective and sustainable process overall. A comprehensive life cycle assessment is advisable to fully quantify the environmental impact of each solvent choice within the context of a specific manufacturing process.

References

• 1. researchgate.net [researchgate.net]
• 2. docs.wbcsd.org [docs.wbcsd.org]
• 3. Process Data set: Diethylene glycol; production mix, at plant (en) - Plastics Europe Public LCI Database [plasticseurope.lca-data.com]
• 4. umbrex.com [umbrex.com]
• 5. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aidic.it [aidic.it]
• 7. Diethylene Glycol Dimethyl Ether (CICADS 41, 2002) [inchem.org]
• 8. researchgate.net [researchgate.net]
• 9. Working with CMR substances: Everything you need to know [chemrade.com]
• 10. Directive 2004/37/EC - carcinogens, mutagens or reprotoxic substances at work | Safety and health at work EU-OSHA [osha.europa.eu]
• 11. web.ung.edu [web.ung.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. fnopi.it [fnopi.it]
• 14. researchgate.net [researchgate.net]
• 15. monash.edu [monash.edu]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Cost-informed Bayesian reaction optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Proper Disposal of Diglyme: A Comprehensive Guide for Laboratory Professionals

Essential guidelines for the safe handling and disposal of diglyme, ensuring laboratory safety and regulatory compliance.

For researchers, scientists, and professionals in drug development, the proper management of chemical waste is paramount. Diglyme (bis(2-methoxyethyl) ether), a common aprotic solvent, requires careful handling and disposal due to its hazardous properties. This guide provides a step-by-step protocol for the safe disposal of diglyme, minimizing risks and ensuring environmental responsibility.

Diglyme is classified as a hazardous material due to its flammability, reproductive toxicity, and its potential to form explosive peroxides upon storage and exposure to air and light.[1] Therefore, it must be disposed of as hazardous waste in strict accordance with local, state, and federal regulations. Improper disposal, such as pouring it down the drain, is strictly prohibited.[1]

Immediate Safety Precautions

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS) for diglyme. Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (PVC or similar), safety goggles, and a lab coat.[2] All handling of diglyme waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Peroxide Formation: A Critical Hazard

A significant danger associated with diglyme and other ethers is the formation of unstable and potentially explosive peroxides over time.[3] These peroxides can detonate when subjected to heat, friction, or shock, particularly when concentrated during distillation or evaporation.

To mitigate this risk, it is essential to:

• Date Containers: Mark all diglyme containers with the date of receipt and the date of opening.

• Monitor Storage Time: Unopened containers should ideally be stored for no more than 18 months, while opened containers should not be kept for longer than 12 months.[4]

• Regularly Test for Peroxides: Periodic testing for the presence of peroxides is a critical safety measure.

Experimental Protocol: Peroxide Testing

Regularly test opened containers of diglyme for peroxides. The frequency of testing depends on whether the solvent contains an inhibitor. For uninhibited ethers, testing every 3 to 6 months is recommended.[5]

Method 1: Commercial Peroxide Test Strips

This is a rapid and convenient method for semi-quantitative analysis.

Procedure:

• Dip the test strip into the diglyme sample for 1 second.

• Shake off any excess liquid.

• Allow the solvent to evaporate from the test strip.

• Add one drop of deionized water to the test pad.

• After 15 seconds, compare the color of the test pad to the color scale provided with the test kit to determine the peroxide concentration in parts per million (ppm).[6]

Method 2: Potassium Iodide (KI) Test

This chemical test is more sensitive for detecting peroxides.

Procedure:

• In a clean test tube, combine 1 mL of the diglyme sample with 1 mL of glacial acetic acid.

• Add approximately 0.1 g of sodium iodide or potassium iodide crystals and gently shake the mixture.

• Observe the color change:

  • No color change: Absence of significant levels of peroxides.

  • Pale yellow: Low concentration of peroxides.

  • Brown: High and dangerous concentration of peroxides.

• For increased sensitivity, add a few drops of a freshly prepared starch solution. A blue or dark blue color confirms the presence of peroxides.

Quantitative Data Summary

Parameter	Value/Guideline	Citation
EPA Hazardous Waste Number	D001 (Ignitability)	[2]
Peroxide Concentration: Safe for Use	< 20 ppm	[7][8]
Peroxide Concentration: Safe for Use (No Distillation)	26-99 ppm	[9]
Peroxide Concentration: Requires Disposal	Approaching 100 ppm	[5][9]
Peroxide Concentration: Dangerous	> 100 ppm	[5][9]
Opened Container Storage Limit	≤ 12 months	[4]
Unopened Container Storage Limit	≤ 18 months	[4]

Step-by-Step Disposal Protocol

• Assess Peroxide Levels: Before proceeding with disposal, test the diglyme for peroxides as described above. If the peroxide concentration is dangerously high (>100 ppm) or if crystals are visible around the cap or in the liquid, do not handle the container. Contact your institution's Environmental Health and Safety (EHS) office or a professional hazardous waste disposal service immediately.

• Waste Collection:

  • Collect diglyme waste in a designated, leak-proof container. The original container is often suitable.[10]

  • Ensure the container is compatible with diglyme. Glass or certain types of plastic containers are generally appropriate. Avoid using aluminum or galvanized containers.[2]

  • Do not mix diglyme waste with other incompatible waste streams. Specifically, keep it separate from acids, bases, and oxidizing agents.[3][11]

  • Leave at least 10% headspace in the container to allow for vapor expansion.

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste".[10][12]

  • The label must include the full chemical name ("Diglyme" or "bis(2-methoxyethyl) ether"), the approximate concentration, and any known hazards (e.g., "Flammable," "Toxic").[2]

  • Indicate the start date of waste accumulation.[12]

  • Include the name and contact information of the generating researcher or laboratory.[2]

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated, away from heat and sources of ignition.[13]

  • Ensure secondary containment is used to capture any potential leaks.

• Arrange for Disposal:

  • Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.[14]

  • Provide them with all necessary information about the waste, including the results of the peroxide test.

Disposal Workflow Diagram

Caption: Decision workflow for the safe disposal of diglyme waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant disposal of diglyme, protecting themselves, their colleagues, and the environment.

References

• 1. Hazardous Waste Label Requirements | BradyID.com [bradyid.com]
• 2. in.ewu.edu [in.ewu.edu]
• 3. canterbury.ac.nz [canterbury.ac.nz]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Organic Peroxide Formers: Testing and Labeling – USC Environmental Health & Safety [ehs.usc.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. sites.rowan.edu [sites.rowan.edu]
• 9. epa.gov [epa.gov]
• 10. Chemical waste containers labeled and properly stored | Environmental Health & Safety | Michigan State University [ehs.msu.edu]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 13. radiantinnovations.in [radiantinnovations.in]
• 14. vumc.org [vumc.org]

Personal protective equipment for handling Diglyme

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Diglyme (Bis(2-methoxyethyl) ether) in a laboratory setting. Adherence to these guidelines is critical for ensuring personal safety and regulatory compliance.

Immediate Safety Information

Diglyme is a flammable liquid and vapor that can form explosive peroxides upon prolonged exposure to air and light.[1] It is also classified as a reproductive toxin, with the potential to impair fertility and harm an unborn child.[2][3] Skin absorption is a significant route of exposure.[4] Therefore, strict adherence to personal protective equipment (PPE) protocols is mandatory.

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is the first line of defense against the hazards associated with Diglyme. The following tables provide a summary of recommended PPE.

Hand Protection: Glove Selection

The selection of appropriate gloves is critical due to the risk of skin absorption. While specific breakthrough time data for Diglyme is not uniformly available across all glove types in publicly accessible literature, general recommendations and some specific test results provide guidance. Butyl rubber has been identified as a highly effective barrier.[4]

Glove Material	Breakthrough Time (Minutes)	Protection Class (EN 374)	Recommendation
Butyl Rubber	> 480 (Estimated)	Class 6	Excellent: Recommended for prolonged or immersive contact.[4]
Nitrile Rubber	Varies Significantly	Varies	Fair to Good: Suitable for incidental splash protection. Breakthrough times can be highly variable depending on glove thickness and manufacturer. Always consult the manufacturer's specific chemical resistance data.
Neoprene	Varies	Varies	Fair: May be suitable for splash protection, but breakthrough data for Diglyme is limited.
PVC	Not Recommended	-	Generally not recommended for use with ethers.
Natural Latex	Not Recommended	-	Poor chemical resistance to many organic solvents.

Eye and Face Protection

Equipment	Standard	Recommendation
Safety Glasses with Side Shields	ANSI Z87.1 / EN 166	Minimum requirement for all handling procedures.
Chemical Splash Goggles	ANSI Z87.1 / EN 166	Required when there is a risk of splashing.
Face Shield	ANSI Z87.1 / EN 166	Recommended in addition to goggles when handling larger quantities or when a significant splash risk exists.

Body Protection

Equipment	Material	Recommendation
Laboratory Coat	Standard	Minimum requirement for handling small quantities.
Chemical Resistant Apron	PVC or similar	Recommended when handling larger quantities to protect against splashes.
Coveralls/Overalls	Flame-retardant, anti-static	Recommended for large-scale operations or where significant exposure is possible.[2]
Safety Footwear	Non-sparking	Recommended for large-scale or continuous use.[1]

Respiratory Protection

Respiratory protection is necessary when engineering controls (such as a fume hood) are not sufficient to maintain exposure below occupational exposure limits, or during emergency situations.

Respirator Type	Cartridge/Filter Type	NIOSH/EN Standard	Recommendation
Air-Purifying Respirator (Half or Full Facepiece)	Organic Vapor (OV) Cartridge	NIOSH Approved	For use in areas with adequate oxygen and known contaminant concentrations below the Immediately Dangerous to Life or Health (IDLH) level.[5][6]
Powered Air-Purifying Respirator (PAPR)	Organic Vapor (OV) Cartridge with HEPA (P100) filter	NIOSH Approved	Offers a higher level of protection and may be more comfortable for extended use.
Self-Contained Breathing Apparatus (SCBA)	-	NIOSH Approved	Required for emergency situations, unknown concentrations, or oxygen-deficient environments.[2]

Experimental Protocols

Permeation and Breakthrough Time Testing for Protective Gloves

The efficacy of glove materials against chemical permeation is determined using standardized test methods. The most common standard is ASTM F739: Standard Test Method for Permeation of Liquids and Gases Through Protective Clothing Materials Under Conditions of Continuous Contact .

Methodology Overview:

• Test Cell: A test cell is used which is divided into two chambers by the glove material to be tested.

• Challenge Chemical: One chamber (the "challenge" side) is filled with Diglyme.

• Collection Medium: The other chamber (the "collection" side) has a collection medium (gas or liquid) that continuously flows through it.

• Sampling and Analysis: The collection medium is continuously monitored using an analytical instrument (e.g., gas chromatograph) to detect the presence of Diglyme.

• Breakthrough Time: The "normalized breakthrough time" is the time elapsed from the initial contact of the chemical with the glove material to the point at which the chemical's permeation rate reaches a standardized level (e.g., 0.1 µg/cm²/min).[7]

• Permeation Rate: The steady-state permeation rate is the constant rate of chemical passage through the material after equilibrium is reached.

This testing provides the quantitative data necessary to select gloves with adequate protection for the duration of a specific task.

Operational Plans

Workflow for Safe Handling of Diglyme

Caption: Fig. 1: Workflow for Safe Handling of Diglyme.

Disposal Plans

Diglyme and any materials contaminated with it must be disposed of as hazardous waste.[1] Due to its ability to form explosive peroxides, special precautions are necessary.

Step-by-Step Disposal Protocol:

• Waste Collection:

  • Use a designated, compatible, and clearly labeled hazardous waste container. The container must have a secure cap.

  • Do not mix Diglyme waste with other incompatible waste streams.

• Labeling:

  • Label the waste container with "Hazardous Waste," the full chemical name "Diglyme" or "Bis(2-methoxyethyl) ether," and the associated hazards (Flammable, Reproductive Toxin).

  • Indicate the date when waste accumulation began.

• Storage:

  • Store the waste container in a cool, dry, well-ventilated area, away from heat and sources of ignition.[2]

  • Store in a designated satellite accumulation area.

  • Ensure the container is kept closed except when adding waste.

• Peroxide Management:

  • Opened containers of Diglyme should be dated and disposed of within 12 months. Unopened containers should be disposed of after 18 months.[1]

  • If an old or undated container of Diglyme is found, do not handle it. Contact your institution's Environmental Health and Safety (EHS) office immediately.

• Disposal Request:

  • When the container is full or the disposal timeline is reached, request a pickup from your institution's EHS department.

  • Do not dispose of Diglyme down the drain or in regular trash.

Logical Relationship for PPE Selection and Disposal

Caption: Fig. 2: Logical Flow for PPE Selection and Disposal.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. Evaluation of glove material resistance to ethylene glycol dimethyl ether permeation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Organic Vapor/Acid Gas Cartridges For 8000 Series Respirators - Moldex [moldex.com]
• 6. tinyhouseme.com [tinyhouseme.com]
• 7. Understanding permeation test for chemical resistant gloves Nordic Biolabs - Leverantör av labprodukter & teknisk service [nordicbiolabs.se]